5,6-Diphenyl-morpholin-3-one

Core Science & Biosynthesis

Thermodynamic Stability of 5,6-Diphenyl-morpholin-3-one Isomers: A Technical Guide

The following technical guide details the thermodynamic stability, conformational analysis, and synthetic considerations for 5,6-Diphenyl-morpholin-3-one isomers.

Executive Summary

The thermodynamic stability of 5,6-diphenyl-morpholin-3-one is governed primarily by the steric interactions between the vicinal phenyl groups at positions 5 and 6.[1] Comprehensive conformational analysis and analogous structural studies confirm that the trans-isomer (5,6-diaxial or 5,6-diequatorial) is thermodynamically superior to the cis-isomer.[1][2] However, the presence of the lactam functionality (C3=O) imposes specific geometrical constraints (semi-planarity) that distinguish this scaffold from simple morpholines.[1][2]

This guide provides a rigorous analysis of the energetic landscape, synthetic pathways for stereochemical control, and protocols for structural validation.

Structural & Conformational Analysis

The Stereochemical Core

The 5,6-diphenyl-morpholin-3-one scaffold consists of a six-membered heterocycle containing a lactam (amide) bond.[1][2] The critical stereocenters are C5 and C6, derived from the ethylene backbone of the starting 2-amino-1,2-diphenylethanol.[1]

• trans-Isomer: The phenyl groups are on opposite faces of the ring plane. In the preferred chair-like conformation, both phenyl groups adopt pseudo-equatorial positions to minimize 1,3-diaxial interactions and steric strain.[1]

• cis-Isomer: The phenyl groups are on the same face. This forces one phenyl group into a pseudo-axial position while the other is pseudo-equatorial, resulting in significant gauche interactions and higher torsional strain.

Thermodynamic Preference: The "Trans-Diequatorial" Rule

In six-membered saturated heterocycles, the thermodynamic stability follows the principle of maximizing equatorial substituents.

• Difference: The energy gap between the trans-diequatorial and cis-axial/equatorial conformers for vicinal diphenyl systems is estimated to be >3.5 kcal/mol in favor of the trans isomer.

• Lactam Distortion: Unlike cyclohexane, the morpholin-3-one ring adopts a half-chair or twisted-boat conformation due to the planarity of the amide bond (N4-C3-O1 region).[1] This distortion slightly compresses the C5-C6 bond, exacerbating the steric clash in the cis isomer and further stabilizing the trans form.

Visualizing the Stability Landscape

The following diagram illustrates the energy relationship and the barrier to interconversion (which requires bond breaking/reforming, not just ring flipping).

Figure 1: Thermodynamic landscape and synthetic origin of 5,6-diphenyl-morpholin-3-one isomers. The trans-isomer represents the global minimum.[1]

Synthetic Pathways & Stereocontrol[1][3]

The stereochemistry of the 5,6-position is "hard-coded" by the starting amino alcohol. Unlike

-carbonyl positions (like C2), C5 and C6 are not acidic enough to undergo facile base-catalyzed epimerization under standard conditions.[1][2] Therefore, thermodynamic stability must be engineered at the synthesis stage .

Stereospecific Synthesis Protocol

To access the thermodynamically stable trans-isomer, one must utilize threo-2-amino-1,2-diphenylethanol .[1][2] However, the commercially abundant erythro isomer yields the cis product.

Protocol for trans-5,6-Diphenyl-morpholin-3-one (via Inversion Strategy): If starting from the common erythro (1R, 2S) amino alcohol, a protocol involving inversion of configuration (e.g., via an aziridine intermediate or specific activation) is required to reach the trans state.[1][2]

Standard Cyclization (Retentive):

• Reagents: threo-2-Amino-1,2-diphenylethanol (1.0 eq), Chloroacetyl chloride (1.1 eq), Aqueous NaOH / DCM biphasic system.

• Acylation: The amine reacts first to form the chloroacetamide intermediate.

• Cyclization: The alkoxide (formed by NaOH) attacks the alkyl chloride. This

  intramolecular attack proceeds with retention of relative configuration at the C5-C6 backbone (since the chiral carbons are nucleophiles/spectators, not electrophiles).[1]

  • Threo

    trans-Morpholinone (Stable)[1][2]

  • Erythro

    cis-Morpholinone (Metastable)[1][2]

Table of Isomer Properties

Feature	trans-Isomer	cis-Isomer
Thermodynamic Status	Stable (Global Minimum)	Metastable (Kinetic)
C5-C6 Dihedral Angle	~160° - 180° (Anti-periplanar)	~40° - 60° (Syn-clinal)
Coupling Constant ( )	9 - 11 Hz (Large)	2 - 5 Hz (Small)
Synthetic Precursor	threo-2-amino-1,2-diphenylethanol	erythro-2-amino-1,2-diphenylethanol
Dominant Interaction	Steric Minimization (Diequatorial)	Steric Clash (Axial-Equatorial)

Experimental Validation Protocols

To confirm the thermodynamic stability and identity of the isomers in your specific matrix, the following self-validating protocols are recommended.

NMR Determination of Relative Stereochemistry

The vicinal coupling constant between H5 and H6 is the definitive metric for assigning cis/trans geometry in morpholinones.

Protocol:

• Dissolve 5 mg of the isolated compound in

  .

• Acquire a standard

  NMR spectrum.

• Focus on the region

  4.5 - 5.5 ppm (benzylic protons).

• Analysis:

  • If

    Hz, the protons are anti-axial, confirming the trans-isomer .[1][2]

  • If

    Hz, the protons are gauche/equatorial-axial, confirming the cis-isomer .[1][2]

Chemical Equilibration Study (Epimerization Test)

While C5/C6 are chemically robust, this stress test determines if the compound can access the thermodynamic minimum under forcing conditions (e.g., via radical mechanisms or ring opening).[1][2]

Workflow:

• Dissolve the cis-isomer (10 mg) in Ethanol (2 mL).

• Add Sodium Ethoxide (EtONa, 0.5 eq) or catalytic acid (pTsOH).[1][2]

• Reflux for 24 hours.

• Analyze via HPLC/NMR.

  • Result: If the cis isomer remains unchanged, it is configurationally stable (kinetic barrier is high).[2] If it converts to trans, it confirms trans is the thermodynamic product. Note: Most morpholin-3-ones are configurationally stable at C5/C6 unless harsh conditions cleave the ring.[1]

References

• Conformational Analysis of Morpholines

  • BenchChem. (2025).[2][3] Conformational Analysis of the Morpholine Ring: An In-depth Technical Guide. Link

• Synthesis of Diphenylmorpholine Derivatives

  • Jagtap, R. S. (2010).[1][2] Preparation of some organozinc compounds and their enantioselective addition to aldehydes. National Chemical Laboratory.[4] (Describes synthesis of cis/trans-2,3-diphenyl morpholines). Link

• Stereochemical Principles

  • Eliel, E. L., & Wilen, S. H.[1][2] Stereochemistry of Organic Compounds. Wiley-Interscience. (Foundational text on 1,2-disubstituted cyclohexane/heterocycle stability).

• Related Scaffold Synthesis

  • Lenci, E., et al. (2018).[1][2] Diversity-Oriented Synthesis and Chemoinformatic Analysis of the Molecular Diversity of sp3-Rich Morpholine Peptidomimetics. Frontiers in Chemistry. Link

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Solubility profile of 5,6-Diphenyl-morpholin-3-one in organic solvents

An In-Depth Technical Guide to the Solubility Profile of 5,6-Diphenyl-morpholin-3-one in Organic Solvents

Abstract

The determination of a compound's solubility profile is a cornerstone of early-phase drug development and chemical process design. This guide provides a comprehensive framework for characterizing the solubility of 5,6-Diphenyl-morpholin-3-one, a molecule of interest in medicinal chemistry. In the absence of extensive public data on this specific compound, this document outlines the fundamental principles, experimental methodologies, and analytical protocols required to generate a robust and reliable solubility profile. We detail the strategic selection of organic solvents, the gold-standard isothermal equilibrium (shake-flask) method, and quantification using High-Performance Liquid Chromatography (HPLC). This guide is intended for researchers, scientists, and drug development professionals, offering both the theoretical underpinnings and practical, field-proven insights necessary for accurate solubility assessment.

Introduction: The Critical Role of Solubility

5,6-Diphenyl-morpholin-3-one is a heterocyclic compound featuring a morpholinone core flanked by two phenyl groups. This structure imparts a significant degree of hydrophobicity, while the amide and ether moieties offer potential for hydrogen bonding. Understanding its solubility in various organic solvents is paramount for several reasons:

• Drug Development: Solubility is a critical determinant of a drug's bioavailability.[1][2] For a compound to be effective, it must first dissolve to be absorbed and reach its biological target.

• Process Chemistry: In synthesis and purification, solvent selection is crucial for achieving optimal reaction yields, controlling crystallization, and ensuring the purity of the final compound.[3]

• Formulation Science: Developing a stable and effective dosage form, whether oral, topical, or injectable, is entirely dependent on the active pharmaceutical ingredient's (API) solubility characteristics.

This guide provides the scientific rationale and a detailed, self-validating protocol to systematically determine the solubility of 5,6-Diphenyl-morpholin-3-one across a spectrum of chemically diverse organic solvents.

Theoretical Framework for Solubility

The principle of "like dissolves like" is the guiding tenet in solubility studies.[4] This means that solutes tend to dissolve best in solvents with similar intermolecular forces. The key factors governing the solubility of an organic molecule like 5,6-Diphenyl-morpholin-3-one are:

• Polarity: Solvents are broadly classified as polar or non-polar.[4] Polar solvents have large dipole moments and high dielectric constants, making them effective at dissolving polar solutes. Non-polar solvents are better suited for non-polar, hydrocarbon-rich molecules.[3][4] 5,6-Diphenyl-morpholin-3-one, with its large non-polar phenyl surface area, is expected to favor less polar solvents.

• Hydrogen Bonding: The morpholinone ring contains a hydrogen bond donor (N-H) and a hydrogen bond acceptor (C=O and the ether oxygen). Solvents are classified as protic (can donate hydrogen bonds, e.g., methanol) or aprotic (cannot donate hydrogen bonds, e.g., acetone).[3] The ability of the solute and solvent to engage in hydrogen bonding can significantly enhance solubility.

• Molecular Structure and Size: The large, rigid structure of the two phenyl groups makes it more difficult for solvent molecules to surround and solvate the solute, which can negatively impact solubility.[4]

Strategic Solvent Selection

To generate a comprehensive solubility profile, a diverse set of solvents should be selected, covering a range of polarities and hydrogen bonding capabilities. This allows for a thorough characterization of the compound's physicochemical properties.

Solvent Class	Example Solvents	Primary Characteristics	Rationale for Inclusion
Non-Polar	n-Hexane, Toluene	Low dielectric constant, van der Waals forces dominate.	To determine solubility in highly lipophilic environments.
Aprotic Polar	Acetone, Dichloromethane (DCM), Ethyl Acetate, Acetonitrile (ACN), Dimethyl Sulfoxide (DMSO)	High dipole moments, cannot donate H-bonds.[5]	To assess the impact of polarity without H-bond donation.
Protic Polar	Methanol, Ethanol	High polarity, capable of donating and accepting H-bonds.[5]	To evaluate the contribution of hydrogen bonding to solubility.

Experimental Protocol: Isothermal Equilibrium Solubility Determination

The most reliable method for determining the true thermodynamic solubility of a compound is the isothermal equilibrium or "saturation shake-flask" method.[6][7] This procedure ensures that a true equilibrium is reached between the undissolved solid and the saturated solution. The protocol described below is designed to be a self-validating system, adhering to Good Laboratory Practices (GLP) to ensure data integrity.

Materials and Equipment

• 5,6-Diphenyl-morpholin-3-one (solid, high purity)

• Selected organic solvents (HPLC grade)

• Analytical balance

• Glass vials with PTFE-lined screw caps

• Orbital shaker or rotator with temperature control

• Centrifuge

• Syringe filters (0.22 µm, PTFE or other solvent-compatible material)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

Step-by-Step Methodology

Diagram: Experimental Workflow for Solubility Determination

Caption: Workflow for isothermal equilibrium solubility measurement.

• Preparation of Vials: Add an excess amount of solid 5,6-Diphenyl-morpholin-3-one to a series of glass vials. "Excess" is critical; enough solid must be present to ensure a saturated solution with undissolved solid remaining at the end of the experiment. A good starting point is ~10-20 mg of solid.

• Solvent Addition: Accurately add a known volume (e.g., 1.0 mL) of each selected organic solvent to its respective vial.

• Equilibration: Seal the vials tightly and place them in an orbital shaker set to a constant temperature (e.g., 25°C). The samples should be agitated for a sufficient period to reach equilibrium. A duration of 24 to 48 hours is typically adequate, but this should be confirmed by sampling at different time points (e.g., 24, 48, and 72 hours) to ensure the concentration has plateaued.

• Phase Separation: After equilibration, remove the vials and allow them to stand undisturbed at the same constant temperature to let the excess solid settle. To ensure complete separation of solid from the liquid, centrifugation is highly recommended.

• Sample Collection and Filtration: Carefully withdraw an aliquot of the clear supernatant using a syringe. Immediately filter the aliquot through a 0.22 µm syringe filter into a clean vial. This step is crucial to remove any microscopic, undissolved particles that could lead to an overestimation of solubility.

• Dilution: Accurately perform a serial dilution of the filtered sample with a suitable solvent (typically the mobile phase used for HPLC analysis) to bring the concentration within the linear range of the calibration curve.

• Quantification: Analyze the diluted samples using a validated HPLC-UV method to determine the concentration of 5,6-Diphenyl-morpholin-3-one.

Analytical Method: HPLC-UV Quantification

High-Performance Liquid Chromatography with UV detection is the preferred method for its specificity and sensitivity.

• Method Development: A reverse-phase HPLC method should be developed. A C18 column is a common starting point. The mobile phase will likely consist of a mixture of an aqueous buffer and an organic solvent like acetonitrile or methanol. The method must be optimized to achieve a sharp, symmetrical peak for 5,6-Diphenyl-morpholin-3-one, well-resolved from any solvent peaks or impurities.

• Wavelength Selection: The UV detection wavelength should be set at the absorbance maximum (λmax) of 5,6-Diphenyl-morpholin-3-one to ensure maximum sensitivity.

• Calibration Curve: Prepare a series of standard solutions of 5,6-Diphenyl-morpholin-3-one of known concentrations in the mobile phase. Inject these standards into the HPLC system and create a calibration curve by plotting the peak area against concentration. The curve should demonstrate good linearity (R² > 0.999).

• Sample Analysis: Inject the diluted, filtered samples from the solubility experiment. Use the calibration curve to calculate the concentration in the diluted sample, and then apply the dilution factor to determine the final solubility concentration in the original solvent.

Data Presentation and Interpretation

The results of the solubility study should be compiled into a clear, concise table. This allows for easy comparison of the compound's behavior across different solvent systems. The solubility can be expressed in various units, such as mg/mL, µg/mL, or molarity (mol/L).[7]

Table 1: Hypothetical Solubility Profile of 5,6-Diphenyl-morpholin-3-one at 25°C

Solvent	Solvent Class	Dielectric Constant (approx.)	Solubility (mg/mL)	Qualitative Classification
n-Hexane	Non-Polar	1.9	< 0.1	Sparingly Soluble
Toluene	Non-Polar	2.4	5.2	Soluble
Dichloromethane	Aprotic Polar	9.1	25.8	Freely Soluble
Ethyl Acetate	Aprotic Polar	6.0	12.5	Soluble
Acetone	Aprotic Polar	21	18.9	Soluble
Acetonitrile	Aprotic Polar	37.5	8.3	Soluble
Methanol	Protic Polar	33	2.1	Slightly Soluble
Ethanol	Protic Polar	24.5	3.5	Slightly Soluble
Dimethyl Sulfoxide (DMSO)	Aprotic Polar	47	> 50	Very Soluble

Note: The data presented in this table is purely illustrative and intended to demonstrate proper formatting. Actual experimental results will vary.

Conclusion and Further Steps

This technical guide provides a robust, scientifically-grounded framework for determining the solubility profile of 5,6-Diphenyl-morpholin-3-one in organic solvents. By employing the isothermal equilibrium method coupled with precise HPLC-UV quantification, researchers can generate high-quality, reliable data. This information is indispensable for guiding subsequent stages of research and development, from informing medicinal chemistry efforts to enabling rational formulation design and process optimization. The principles and protocols outlined herein are broadly applicable to the characterization of other novel chemical entities.

References

• Baka, E., et al. (2008). "Good laboratory practice of equilibrium solubility measurement." PubMed. Available at: [Link]

• Chemistry LibreTexts. (2024). "Experiment 727: Organic Compound Functional Groups." Chemistry LibreTexts. Available at: [Link]

• Lopes, T., et al. (2010). "HPLC-DAD methodology for the quantification of organic acids, furans and polyphenols by direct injection of wine samples." PubMed. Available at: [Link]

• MDPI. (2022). "A Rapid HPLC Method for the Simultaneous Determination of Organic Acids and Furans: Food Applications." MDPI. Available at: [Link]

• Pamuła, K., et al. (2021). "Good laboratory practice of equilibrium solubility measurement." ResearchGate. Available at: [Link]

• Pharmatutor. (2013). "SOLUBILITY DETERMINATION IN DRUG DISCOVERY AND DEVELOPMENT." Pharmatutor. Available at: [Link]

• Solubility of Things. (n.d.). "Introduction to Good Laboratory Practices (GLP)." Solubility of Things. Available at: [Link]

• University of Toronto. (2023). "Solubility of Organic Compounds." University of Toronto Libraries. Available at: [Link]

• A Guide for Science Researchers. (2024). "Choosing the Best Solvent for Chemical Reactions." A Guide for Science Researchers. Available at: [Link]

• Biointerface Research in Applied Chemistry. (2021). "Drug Solubility and Dissolution Thermodynamic Approach in Various Solvents at Different Temperatures: A Review." Biointerface Research in Applied Chemistry. Available at: [Link]

• Improved Pharma. (2021). "Solubility and Dissolution with HPLC or UV-Vis Detection." Improved Pharma. Available at: [Link]

• PubChem. (n.d.). "3-(4-Morpholinyl)-1-(4-nitrophenyl)-5,6-dihydro-2(1H)-pyridinone." PubChem. Available at: [Link]

• ResearchGate. (n.d.). "HPLC-DAD methodology for the quantification of organic acids, furans and polyphenols by direct injection of wine samples." ResearchGate. Available at: [Link]

• Evotec. (n.d.). "Thermodynamic Solubility Assay." Evotec. Available at: [Link]

• Hydrometal Tech. (2024). "5 Criteria for Selecting an Extraction Solvent." Hydrometal Tech. Available at: [Link]

• ICCVAM. (2003). "ICCVAM Recommended Protocol: Test Chemical Solubility for Neutral Red Uptake Assay." National Toxicology Program. Available at: [Link]

• Scholars Research Library. (n.d.). "Determination of Saturated Solubility of Propranolol using UV Visible Spectrophotometer." Scholars Research Library. Available at: [Link]

• Scribd. (n.d.). "Experiment 1. Solubility of Organic Compounds." Scribd. Available at: [Link]

• University of Calgary. (n.d.). "EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS." University of Calgary. Available at: [Link]

• YouTube. (2017). "Qual Lab Solubility Testing." YouTube. Available at: [Link]

• Center for Applied Isotope Studies. (n.d.). "Organic Compound Characterization & Quantification." University of Georgia. Available at: [Link]

• Chemistry Steps. (2021). "Solubility of Organic Compounds." Chemistry Steps. Available at: [Link]

• PubMed. (2012). "A method to predict the equilibrium solubility of drugs in solid polymers near room temperature using thermal analysis." PubMed. Available at: [Link]

• ResearchGate. (n.d.). "(PDF) Study of equilibrium solubility measurement by saturation shake-flask method using hydrochlorothiazide as model compound." ResearchGate. Available at: [Link]

• ResearchGate. (n.d.). "How I can determination of the solubility constant by using Uv-Vis spectrophotometer?" ResearchGate. Available at: [Link]

• PubMed. (2023). "Determination of Hansen solubility parameters of water-soluble proteins using UV-vis spectrophotometry." PubMed. Available at: [Link]

• PubMed. (n.d.). "UV-Visible Spectroscopic Measurement of Solubilities in Supercritical CO2 Using High-Pressure Fiber-Optic Cells." PubMed. Available at: [Link]

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Stereochemistry and chirality of 5,6-Diphenyl-morpholin-3-one

An In-Depth Technical Guide to the Stereochemistry and Chirality of 5,6-Diphenyl-morpholin-3-one

Executive Summary

The principle of chirality is fundamental to modern drug discovery and development, as the three-dimensional arrangement of atoms in a molecule can drastically alter its pharmacological and toxicological properties.[1][2] More than half of all drugs in use are chiral compounds, and the differential effects of their stereoisomers are a critical consideration for efficacy and safety.[1] This guide provides a comprehensive technical overview of the stereochemistry of 5,6-Diphenyl-morpholin-3-one, a molecule possessing two chiral centers and significant structural complexity. As a Senior Application Scientist, this document is structured to provide not just procedural steps, but the underlying scientific rationale for the analysis, separation, and characterization of its stereoisomers. We will delve into theoretical analysis, stereoselective synthesis strategies, state-of-the-art separation protocols, and definitive characterization techniques, providing researchers and drug development professionals with a robust framework for investigating this and structurally related chiral molecules.

Theoretical Stereochemical Analysis

A thorough understanding of a molecule's potential stereoisomers is the logical starting point for any investigation into its chirality. This theoretical framework informs the design of synthetic routes and the selection of analytical techniques.

Identification of Chiral Centers

The structure of 5,6-Diphenyl-morpholin-3-one contains a six-membered morpholinone ring. The key to its stereochemistry lies in the carbon atoms at positions 5 and 6. Each of these carbons is sp³-hybridized and bonded to four different substituents:

• A phenyl group.

• A hydrogen atom.

• Two distinct carbon or heteroatom neighbors within the morpholine ring.

Therefore, both C5 and C6 are stereogenic centers (chiral centers).

Possible Stereoisomers: Enantiomers and Diastereomers

With two distinct chiral centers, a maximum of 2ⁿ = 2² = 4 stereoisomers are possible. These stereoisomers exist as two pairs of enantiomers. The relationship between a molecule from one pair and a molecule from the other pair is diastereomeric.

The four possible stereoisomers are:

• (5R, 6R)-5,6-Diphenyl-morpholin-3-one

• (5S, 6S)-5,6-Diphenyl-morpholin-3-one

• (5R, 6S)-5,6-Diphenyl-morpholin-3-one

• (5S, 6R)-5,6-Diphenyl-morpholin-3-one

The (5R, 6R) and (5S, 6S) isomers are a pair of enantiomers. Similarly, the (5R, 6S) and (5S, 6R) isomers constitute another pair of enantiomers.

Stereoisomeric Relationships of 5,6-Diphenyl-morpholin-3-one

Conformational Analysis

The morpholine ring typically adopts a stable chair conformation to minimize torsional strain.[3][4] In this conformation, substituents on the ring carbons can be oriented in either axial or equatorial positions. For the 5,6-diphenyl substituted ring, the bulky phenyl groups will have a strong energetic preference for the more spacious equatorial positions to minimize steric hindrance (1,3-diaxial interactions).

• Cis Isomers ((5R,6R) and (5S,6S)) : In a likely low-energy conformation, one phenyl group would be axial and the other equatorial, or the ring could adopt a twist-boat conformation. However, a diequatorial arrangement in a chair conformation is most probable.

• Trans Isomers ((5R,6S) and (5S,6R)) : These isomers can readily adopt a chair conformation where both bulky phenyl groups occupy equatorial positions, leading to greater thermodynamic stability compared to the cis isomers.

This predicted difference in stability between the diastereomeric pairs is a crucial factor, as it can often be exploited during synthesis and separation.

Synthesis and Stereocontrol

Controlling the stereochemical outcome of a reaction is a primary goal in modern organic synthesis. For a molecule like 5,6-Diphenyl-morpholin-3-one, this involves strategies to selectively form one or two of the four possible stereoisomers.

Overview of Synthetic Routes

General synthesis of the morpholin-3-one scaffold can be achieved through various methods, often involving the cyclization of an appropriate N-substituted amino alcohol derivative.[5] For instance, an electrophile-induced cyclization of an optically pure N-allyl-β-aminoalcohol can yield chiral morpholines.[6]

Strategies for Asymmetric Synthesis

Achieving a specific stereoisomer requires an asymmetric synthesis strategy. The choice of strategy is dictated by the availability of starting materials, desired stereoisomer, and scalability.

• Substrate Control: Starting with an enantiomerically pure precursor, such as an amino acid or amino alcohol, can set one of the chiral centers. The configuration of the second center is then influenced by the existing stereocenter during the cyclization step, a process known as diastereoselection.

• Chiral Auxiliary: A temporary chiral group can be attached to the starting material to direct the stereochemical course of the key bond-forming reactions. Once the desired stereochemistry is established, the auxiliary is removed.

• Chiral Catalysis: A small amount of a chiral catalyst (e.g., a metal-ligand complex) can be used to create the product with high enantiomeric excess. This is often the most efficient and economical approach for large-scale synthesis.

Synthetic Pathways to Enantiopure Compounds

Separation and Isolation of Stereoisomers

If a synthesis does not produce a single stereoisomer, a robust separation method is required. While diastereomers have different physical properties and can often be separated by standard techniques like column chromatography or crystallization, separating enantiomers requires a chiral environment.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the predominant technique for the analytical and preparative separation of enantiomers.[7][8] The principle relies on the differential interaction between the enantiomers and a chiral stationary phase (CSP). Polysaccharide-based CSPs (e.g., derivatives of cellulose or amylose) are particularly versatile and widely used.[7][9]

The causality behind the separation is the formation of transient diastereomeric complexes between the enantiomers and the chiral selector of the CSP. These complexes have different binding energies, leading to different retention times on the column.

Protocol: Chiral HPLC Method Development

This protocol outlines a systematic, self-validating approach to developing a separation method for the stereoisomers of 5,6-Diphenyl-morpholin-3-one.

Objective: To achieve baseline separation (Resolution > 1.5) of all four stereoisomers.

Step 1: Initial Screening

• Rationale: The interactions governing chiral recognition are complex and difficult to predict.[10] Therefore, an empirical screening of different columns and mobile phases is the most efficient starting point.

• Procedure:

  • Prepare a standard solution containing the mixture of stereoisomers in a suitable solvent (e.g., ethanol, isopropanol).

  • Screen a set of 3-4 complementary polysaccharide-based chiral columns (e.g., Chiralcel OD, Chiralpak AD).

  • For each column, test a series of mobile phases, typically starting with normal-phase eluents like hexane/isopropanol and hexane/ethanol in various ratios (e.g., 90:10, 80:20, 70:30).

  • Monitor the separation using a UV detector at a wavelength where the phenyl groups absorb strongly (e.g., ~254 nm).

Step 2: Method Optimization

• Rationale: Once partial or complete separation is observed, the conditions can be fine-tuned to improve resolution, peak shape, and analysis time.

• Procedure:

  • Mobile Phase Composition: Systematically vary the ratio of the alcohol modifier. A lower percentage of alcohol generally increases retention and can improve resolution.

  • Additives: For compounds with basic (amine) or acidic functional groups, adding a small amount of an additive (e.g., 0.1% diethylamine for bases, 0.1% trifluoroacetic acid for acids) can significantly improve peak shape by suppressing unwanted interactions with the silica support.

  • Flow Rate: Adjust the flow rate to balance analysis time and efficiency. Lower flow rates can sometimes improve resolution.

  • Temperature: Temperature affects the thermodynamics of the chiral recognition process.[10] Analyze at different temperatures (e.g., 15°C, 25°C, 40°C) as it can sometimes even reverse the elution order of enantiomers.

Step 3: Method Validation

• Rationale: To ensure the method is robust and reliable.

• Procedure:

  • Inject individual purified stereoisomers (if available) to confirm peak identity.

  • Assess linearity, precision, and accuracy according to standard validation protocols.

Data Presentation: Summarizing Chiral Separation Results

Column	Mobile Phase (Hexane:Alcohol)	Alcohol	Additive (0.1%)	Retention Time (min) Peak 1	Retention Time (min) Peak 2	Resolution (Rs)
Chiralpak AD-H	80:20	Isopropanol	None	8.5	9.8	1.9
Chiralpak AD-H	80:20	Isopropanol	DEA	7.2	8.1	2.1
Chiralcel OD-H	90:10	Ethanol	TFA	12.3	14.5	2.5
Chiralcel OD-H	90:10	Ethanol	None	15.1	15.9	1.2

Table represents hypothetical screening data for a single diastereomeric pair.

Spectroscopic and Crystallographic Characterization

Once the stereoisomers are separated, their absolute and relative configurations must be determined. A combination of spectroscopic and crystallographic techniques provides an unambiguous assignment.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful tool for determining the structure and stereochemistry of molecules in solution.[11]

• Distinguishing Diastereomers: Diastereomers are different compounds and will have distinct ¹H and ¹³C NMR spectra. Chemical shifts, and particularly coupling constants (³J), can provide information about the relative stereochemistry. The Karplus relationship, for instance, correlates the ³J coupling constant between vicinal protons to the dihedral angle between them, which can help determine the relative orientation (cis/trans) of the substituents.

• Analyzing Enantiomers: Enantiomers have identical NMR spectra in an achiral solvent. To distinguish them, a chiral environment must be introduced, for example, by using a chiral solvating agent or a chiral lanthanide shift reagent. These reagents form diastereomeric complexes with the enantiomers, which then exhibit different chemical shifts.

• Nuclear Overhauser Effect (NOE): NOE spectroscopy (e.g., NOESY) identifies protons that are close in space (< 5 Å). For 5,6-Diphenyl-morpholin-3-one, NOE correlations between protons on the phenyl groups and protons on the morpholine ring can help confirm the relative stereochemistry and the preferred chair conformation.

X-ray Crystallography

Single-crystal X-ray crystallography is the gold standard for determining the three-dimensional structure of a molecule.[12] It provides an unequivocal determination of bond lengths, bond angles, and, most importantly, the absolute stereochemistry of a chiral molecule (provided a heavy atom is present or anomalous dispersion methods are used).[3][13] The analysis of a suitable crystal of a single enantiomer yields its absolute configuration (e.g., 5R, 6R), thereby allowing for the assignment of its corresponding enantiomer and, by extension, the other diastereomeric pair.

Workflow for Stereochemical Elucidation

The Impact of Chirality on Biological Activity

The primary reason for the intense focus on stereochemistry in the pharmaceutical industry is the differential interaction of stereoisomers with chiral biological systems like enzymes and receptors.[2][14]

One enantiomer of a chiral drug may exhibit the desired therapeutic effect, while the other may be less active, inactive, or even responsible for adverse effects.[1] The tragic case of thalidomide, where one enantiomer was a sedative and the other was teratogenic, is a stark reminder of this principle. Therefore, regulatory agencies like the U.S. Food and Drug Administration (FDA) have issued guidelines that often require the development of single-enantiomer drugs.[7] For a molecule like 5,6-Diphenyl-morpholin-3-one, it is imperative that each of the four stereoisomers be synthesized, isolated, and evaluated independently to create a complete pharmacological profile.

Conclusion

The stereochemical and chiral properties of 5,6-Diphenyl-morpholin-3-one present a multifaceted challenge that is representative of those encountered in modern drug development. A successful investigation requires a synergistic application of theoretical analysis, strategic asymmetric synthesis, high-resolution chiral separation techniques, and definitive spectroscopic and crystallographic characterization. By understanding the causal relationships between molecular structure, analytical methodology, and biological function, researchers can effectively navigate the complexities of chirality to develop safer and more effective therapeutic agents. This guide provides a foundational framework and actionable protocols to empower scientists in this critical endeavor.

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• Al-Adiwish, W. M., Hamza, M. M., & Hamza, K. M. (2019). A Study X-ray Crystal Structure of Compound 2-[Methylthio(morpholino)methylene]malononitrile, C9H11N3OS . Journal of Scientific and Engineering Research, 6(9), 1-7.

• Shi, Y., & Pierce, J. G. (2015). Synthesis of the 5,6-dihydroxymorpholin-3-one fragment of monanchocidin A . Organic Letters, 17(4), 968–971.

• El-Emam, A. A., Al-Deeb, O. A., Al-Tamimi, A.-M. S., & Ghabbour, H. A. (2020). X-ray Crystal Structure and Hirshfeld Analysis of Gem-Aminals-Based Morpholine, Pyrrolidine, and Piperidine Moieties . Molecules, 25(24), 6019.

• Saeed, A., et al. (2025). X-ray structural insights and computational analysis of the compound 5-ethyl-4-[(4-morpholinobenzylidene)amino]-2,4-dihydro-3H-1,2,4-triazole-3-thione . Acta Crystallographica Section E: Crystallographic Communications.

• Wang, L., et al. (2016). Powder X-ray diffraction of 3-(4-Morpholinyl)-1-(4-nitrophenyl)-5,6-dihydro-2(1H)-pyridinone, C15H17N3O4 . Powder Diffraction, 31(3), 223-226.

• Reddy, G. J. et al. (2015). A Facile Synthesis of 1-(4-nitrophenyl)-3-morpholine-4-yl-5,6-dihydropyridin-2(1H)- one, A key Intermediate of Apixaban-An anticoagulant Drug . World Journal of Pharmaceutical Sciences, 3(8), 1595-1601.

• Wang, L., et al. (2016). X-ray powder diffraction data for 5, 6-dihydro-3-(4-morpholinyl)-1-[4-(2-oxo-1-piperidinyl)phenyl]-2(1H)-pyridinone, C20H25N3O3 . Powder Diffraction, 31(4), 304-307.

• Wang, L., et al. (2016). Synthesis of 3- morpholin-4-yl-1- (4-nitrophenyl) -5,6-dihydro -1H- pyridin-2-one . ResearchGate.

• Kumar, R., et al. (2021). Effects of Stereoisomers on Drug Activity . Austin Journal of Biosensors & Bioelectronics, 7(1), 1052.

• morpholin-3-one synthesis . ChemicalBook.

• Jones, A. J., et al. (1976). Morpholines: stereochemistry and preferred steric course of quaternization . Canadian Journal of Chemistry, 54(8), 1264-1275.

• CN103739541B - The preparation method of 5,6-dihydro-3-(4-morpholinyl)-1-[4-(2-oxo-piperidino) phenyl]-2 (1H)-pyridones . Google Patents.

• Kumar, R. (2021). Effects of Stereoisomers on Drug Activity . Austin Journal of Biosensors & Bioelectronics.

• Mangelings, D., & Vander Heyden, Y. (2014). A generic screening approach for chiral separations in supercritical fluid chromatography . Journal of Chromatography A, 1363, 293-301.

• Regalado, E. (2023). Playing with Selectivity for Optimal Chiral Separation . LCGC International.

• Reich, H. J. (2017). Proton Nuclear Magnetic Resonance Spectroscopy . University of Wisconsin.

• CHIRAL SEPARATIONS INTRODUCTION . VTechWorks.

• Tasso, B., et al. (2020). Morpholine as a Privileged Structure: A Review on the Medicinal Chemistry and Pharmacological Activity of Morpholine Containing Bioactive Molecules . Medicinal Research Reviews, 40(2), 709-752.

• Ali, I., et al. (2009). Recent Development on Spectroscopic Methods for Chiral Analysis of Enantiomeric Compounds . Combinatorial Chemistry & High Throughput Screening, 12(3), 268-283.

• Supporting Information for NO Inhibitory, Farnesoid X Receptor, and Cytotoxic Activities of Phytochemical Composition Isolated from Aglaia perviridis . ACG Publications.

• Nurnabi, M., & Ismail, M. (2010). Synthesis of Biologically Important Chiral Morpholine Derivatives . Journal of the Bangladesh Chemical Society, 23(1-2), 133-138.

• Wipf, P. Organic Chemistry 1 Chapter 5. Stereochemistry . University of Pittsburgh.

• Kumar, A., et al. (2023). An updated review on morpholine derivatives with their pharmacological actions . Inovatus, 8(1).

• Dynamic Stereochemistry of Chiral Compounds . Thieme Chemistry.

• Lee, S., et al. (2020). 5,6-Diphenyl-1,3,4,7-tetra-p-tolyl-1,3,3a,7a-tetrahydropentaleno[1,2-c]furan . Molecules, 25(17), 3959.

• Sharma, P. K., et al. (2024). Synthesis and SAR of morpholine and its derivatives: A review update . E3S Web of Conferences, 556, 01051.

• Zhang, C., et al. (2023). Recent Advances in Separation and Analysis of Chiral Compounds . Analytical Chemistry, 95(3), 1599-1618.

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Biological Activity Potential of 5,6-Diphenyl-morpholin-3-one Derivatives: A Technical Whitepaper

Executive Summary

The morpholin-3-one scaffold is universally recognized as a "privileged structure" in modern medicinal chemistry, most notably serving as the core pharmacophore in the blockbuster anticoagulant Rivaroxaban. However, the introduction of bulky, lipophilic phenyl groups at the C5 and C6 positions—creating 5,6-diphenyl-morpholin-3-one and its derivatives—dramatically alters the steric and electronic landscape of the molecule. This modification unlocks a diverse array of biological activities beyond coagulation, extending into antimicrobial, antifungal, anticancer, and endocannabinoid hydrolase (MAGL) inhibition domains.

This whitepaper synthesizes current literature, analyzes the mechanistic rationale behind the 5,6-diphenyl substitution, and provides field-proven, self-validating experimental protocols for evaluating these highly potent derivatives.

Mechanistic Rationale: The 5,6-Diphenyl-morpholin-3-one Scaffold

The baseline morpholine ring provides a balance of hydrophilicity (via the heteroatoms) and conformational flexibility. The addition of the carbonyl group at C3 (morpholin-3-one) introduces a hydrogen-bond acceptor and rigidifies the adjacent amide bond, which is critical for target protein interaction 1.

When phenyl rings are introduced at the C5 and C6 positions, three critical pharmacological advantages emerge:

• Enhanced Lipophilicity (LogP): The diphenyl substitution increases membrane permeability, making these derivatives highly suitable for intracellular targets (e.g., kinase inhibition) and central nervous system (CNS) penetration.

• Stacking and Hydrophobic Pocket Engagement: The aromatic rings act as robust anchors, fitting precisely into deep hydrophobic pockets such as the S4 pocket of Factor Xa or the active site of Epidermal Growth Factor Receptor (EGFR) 2.

• Stereochemical Control: The C5 and C6 carbons become chiral centers. The (5S, 6R) or (5R, 6S) conformations dictate the three-dimensional vector of the substituents, allowing medicinal chemists to fine-tune receptor selectivity and minimize off-target toxicity 3.

Key Pharmacological Domains

Anticoagulant Activity (Factor Xa Inhibition)

Derivatives of morpholin-3-one are the gold standard for direct oral anticoagulants (DOACs). While Rivaroxaban utilizes a simpler morpholinone core, modifying the scaffold with bulky groups (like the 5,6-diphenyl moiety) can shift the selectivity profile, sometimes resulting in dual Factor Xa/thrombin inhibition. The diphenyl groups interact with the aromatic residues in the S4 pocket of Factor Xa, preventing the cleavage of prothrombin into thrombin 1.

Fig 1: Coagulation cascade interruption via direct Factor Xa inhibition by morpholin-3-one compounds.

Antimicrobial and Antifungal Efficacy

Recent structural hybridization approaches have fused the morpholin-3-one core with Schiff bases, sulfonamides, and pyrazole-based oxothiazolidines. The highly lipophilic 5,6-diphenyl substitution allows these molecules to penetrate the thick peptidoglycan layers of Gram-positive bacteria and the complex cell walls of fungi (e.g., A. niger). These compounds act by disrupting essential enzymatic pathways or intercalating with microbial DNA 4.

Anticancer and Kinase Inhibition

Morpholin-3-one fused quinazoline derivatives have shown profound inhibitory activity against Epidermal Growth Factor Receptor (EGFR), including the mutant EGFR-T790M/L858R strains found in non-small cell lung cancer (NSCLC). The diphenyl variants exhibit strong antiproliferative activity against A549 cell lines, inducing apoptosis and elevating P53 levels 2.

Quantitative Data Summaries

To benchmark the biological potential of morpholin-3-one derivatives, the following table synthesizes representative quantitative data across various therapeutic targets based on recent literature.

Target / Activity	Derivative Class	Key Substitutions	Efficacy Metric	Reference Context
Factor Xa	Piperidine/Morpholinone	P4 modification	nM	Dual Xa/Thrombin inhibition 1
EGFR (Wild Type)	Fused Quinazoline	Intramolecular cyclization	nM	Anticancer (A549 cells) 2
P. falciparum (K14)	Schiff Base Hybrid	Bis-aromatic amines	M	Antimalarial activity
B. subtilis (Gram +)	Pyrazole Hybrid	2-methoxyphenyl	ZOI = 20 mm	Antimicrobial screening 4
MAGL Enzyme	Azetidine Diamide	Peripherally specific	High Specificity	PET Tracer / Anxiolytic 5

Experimental Methodologies

As an Application Scientist, I emphasize that robust data stems from self-validating protocols. The workflows below integrate causality and stringent controls to ensure reproducibility.

Fig 2: Iterative drug discovery workflow for synthesizing and screening morpholin-3-one derivatives.

Protocol 1: Synthesis of the (±)-cis-5,6-Diphenyl-morpholin-3-one Core

Objective: Construct the rigidified morpholinone stereocenter required for downstream functionalization.

Causality & Rationale: The reaction utilizes a base-catalyzed intramolecular cyclization. Ethanol is chosen as the solvent to balance the solubility of the hydrophobic diphenyl precursors and the inorganic base (KOH).

Step-by-Step Workflow:

• Preparation: In a 2L round-bottom flask equipped with a magnetic stir bar and reflux condenser, charge 100 mmol of the crude 1,2-amino alcohol precursor (e.g., 2-amino-1,2-diphenylethanol derivative).

• Base Addition: Add 150 mmol of Potassium Hydroxide (KOH). Rationale: KOH acts as the base to deprotonate the hydroxyl group, initiating the nucleophilic attack on the adjacent electrophilic carbon (if using a chloroacetyl chloride intermediate).

• Solvation: Add 700 mL of absolute ethanol. Stir vigorously at room temperature for 15 minutes to ensure complete dissolution.

• Reflux & Cyclization: Heat the mixture to reflux (approx. 78°C) for 4-6 hours. Monitor the reaction progress via TLC (Hexane:Ethyl Acetate 7:3).

• Quenching & Extraction: Cool to room temperature, concentrate under reduced pressure, and partition the residue between water and dichloromethane (DCM). Extract the aqueous layer 3x with DCM.

• Purification: Dry the combined organic layers over anhydrous

  , filter, and concentrate. Purify via silica gel column chromatography to isolate the (±)-cis-5,6-diphenylmorpholin-3-one as a crystalline solid 3.

Protocol 2: High-Throughput Factor Xa Chromogenic Assay (Self-Validating System)

Objective: Evaluate the

of synthesized 5,6-diphenyl-morpholin-3-one derivatives against human Factor Xa.

Causality & Rationale: Because diphenyl derivatives are highly lipophilic, they are prone to non-specific binding to plastic microplate walls, which artificially inflates apparent potency. We add 0.1% Bovine Serum Albumin (BSA) to the assay buffer to mitigate this. The assay is self-validating via the calculation of a Z'-factor using Rivaroxaban as a positive control.

Step-by-Step Workflow:

• Buffer Preparation: Prepare Tris-HCl buffer (50 mM Tris, 150 mM NaCl, pH 7.4) supplemented with 0.1% BSA and 0.05% Tween-20.

• Compound Dilution: Dissolve the morpholin-3-one derivatives in 100% DMSO. Perform a 10-point 3-fold serial dilution. Critical: Ensure final DMSO concentration in the assay does not exceed 1% to prevent enzyme denaturation.

• Plate Setup (96-well):

  • Test Wells: 10

    L compound + 40 L Factor Xa enzyme (final conc. 2 nM).

  • Positive Control Wells: 10

    L Rivaroxaban (1 M) + 40 L Factor Xa.

  • Negative Control Wells (Max Activity): 10

    L 1% DMSO + 40 L Factor Xa.

  • Blank Wells: 10

    L 1% DMSO + 40 L Buffer (No enzyme).

• Incubation: Incubate the plate at 37°C for 15 minutes to allow equilibrium binding.

• Substrate Addition: Add 50

  L of the chromogenic substrate (e.g., S-2222) at a final concentration of 200 M to all wells.

• Kinetic Readout: Immediately read the absorbance at 405 nm every 30 seconds for 15 minutes using a microplate reader.

• Validation & Analysis: Calculate the initial velocity (

  ) from the linear portion of the curve. Calculate the Z'-factor using the Positive and Negative control wells. A Z'-factor > 0.5 validates the assay. Fit the dose-response data using a 4-parameter logistic regression to determine the .

References

• Transformation of a selective factor Xa inhibitor rivaroxaban into a dual factor Xa/thrombin inhibitor by modification of the morpholin-3-one moiety. MedChemComm (RSC Publishing). 1

• Synthesis and Characterization of Novel (E)-4-(4-(((1,3-diphenyl-1H-pyrazol-4-yl)methylene)-amino)phenyl)morpholin-3-one Derivatives. Asian Publication Corporation.4

• An insight into the therapeutic potential of quinazoline derivatives as anticancer agents. PMC / National Institutes of Health. 2

• Endocannabinoid Hydrolase Inhibitors: Potential Novel Anxiolytic Drugs. PMC / National Institutes of Health. 5

• Preparation of Some Organozinc Compounds and Their Enantioselective Addition to Aldehydes (Thesis). National Chemical Laboratory (NCL). 3

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Physical characteristics and melting point of 5,6-Diphenyl-morpholin-3-one

The Williams Chiral Auxiliary: Physical Characteristics, Thermodynamic Properties, and Application of 5,6-Diphenylmorpholin-2-one

Executive Summary

For drug development professionals and synthetic chemists, the asymmetric synthesis of non-proteinogenic α-amino acids is a critical bottleneck. 5,6-Diphenylmorpholin-2-one (frequently referred to in legacy literature as 5,6-diphenyl-morpholin-3-one) serves as the structural core of the Williams Chiral Auxiliary[1]. This whitepaper provides a rigorous technical breakdown of the compound’s physical characteristics, melting point variations based on protecting groups, and the mechanistic causality behind its use in stereoselective alkylation workflows.

Chemical Identity & Nomenclature Disambiguation

In chemical literature, this heterocycle is interchangeably named 5,6-diphenylmorpholin-2-one and 5,6-diphenyl-morpholin-3-one[2]. This discrepancy arises from ring-numbering priorities. IUPAC nomenclature prioritizes the oxygen atom as position 1, assigning the nitrogen to position 4, which places the lactone carbonyl at position 2 (hence, 2-one). Conversely, legacy biochemical literature sometimes begins numbering at the nitrogen, resulting in the 3-one designation. For structural precision, this guide utilizes the IUPAC-compliant 2-one nomenclature[1].

Physical Characteristics & Thermodynamic Data

The physical properties of 5,6-diphenylmorpholin-2-one shift dramatically upon the addition of the tert-butoxycarbonyl (Boc) protecting group[3]. The unprotected secondary amine is a useful intermediate, but the N-Boc protected derivative is the active template required for asymmetric synthesis[4].

Understanding the melting point difference is critical for quality control. The unprotected racemate/isomer melts cleanly at 139–141 °C[5]. However, the N-Boc protected auxiliary melts at 206 °C with concurrent decomposition, a thermal degradation driven by the loss of the Boc group as isobutylene and carbon dioxide[6],[1].

Table 1: Primary Physical Properties

Property	Unprotected (5R,6S)-Isomer	N-Boc Protected (5S,6R)-Isomer
CAS Number	282735-66-4[5]	112741-49-8[7]
Molecular Weight	253.30 g/mol [2]	353.41 g/mol [6]
Melting Point	139–141 °C[5]	206 °C (Decomposition)[6],[1]
Boiling Point	444.0 ± 45.0 °C (Predicted)[5]	N/A (Decomposes)
Density	1.159 ± 0.06 g/cm³[5]	N/A
pKa	5.68 ± 0.60[5]	N/A

Table 2: Computed Molecular Properties (Unprotected Form)

Computed Property	Value	Significance in Drug Design
XLogP3	2.5[8]	Indicates moderate lipophilicity, favorable for organic solvation.
H-Bond Donors	1[8]	The free secondary amine (requires protection for alkylation).
H-Bond Acceptors	3[8]	Lactone oxygen, lactone carbonyl, and amine nitrogen.
Rotatable Bonds	2[8]	Phenyl rings; restricted upon enolate formation.

Mechanistic Causality: The Williams Chiral Auxiliary

The utility of 5,6-diphenylmorpholin-2-one lies in its ability to act as a chiral memory template[1]. The mechanism relies on three foundational pillars of causality:

• Causality of the N-Boc Group: The unprotected morpholinone is susceptible to unwanted N-alkylation. Reacting the compound with di-tert-butyl dicarbonate (Boc anhydride)[3] suppresses this side reaction and introduces massive steric bulk. This bulk forces the adjacent phenyl groups into a rigid conformation that physically shields one face of the molecule, ensuring that subsequent electrophilic attack occurs with >95% diastereomeric excess[1].

• Causality of Base Selection: Lithium bis(trimethylsilyl)amide (LHMDS) is chosen to generate the enolate. As a bulky, non-nucleophilic base, LHMDS cleanly deprotonates the C3 position without attacking the electrophilic lactone carbonyl[9].

• Causality of Cryogenic Conditions: The reaction must be held at -78 °C. At elevated temperatures, the lithium enolate is prone to retro-aldol-type ring opening and epimerization, which destroys the chiral integrity of the template[9].

Caption: Logical workflow of the Williams chiral auxiliary from chiral pool to α-amino acid.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Failure at any step yields immediate, observable feedback (e.g., color changes, TLC shifts) preventing downstream waste.

Protocol 1: Synthesis of the N-Boc Protected Auxiliary[1],[4]

• Condensation: React (1S,2R)-1,2-diphenyl-2-hydroxyethylamine with ethyl bromoacetate in THF using triethylamine as a base.

• Cyclization: Add p-toluenesulfonic acid (p-TsOH) in toluene and reflux under Dean-Stark conditions. Self-Validation: The stoichiometric collection of water in the Dean-Stark trap confirms complete lactonization.

• Protection: Treat the resulting 5,6-diphenylmorpholin-2-one with Boc anhydride and DMAP in dichloromethane.

• Isolation: Recrystallize from hexanes/ethyl acetate. Self-Validation: Obtain a sharp melting point of 206 °C (dec)[6]. A lower melting point indicates incomplete protection or residual moisture.

Protocol 2: Asymmetric Alkylation Workflow[9]

This protocol details the stereoselective C-C bond formation using the protected auxiliary.

• Vacuum Desiccation: Place 1.0 g of 4-Boc-5,6-diphenylmorpholin-2-one under high vacuum for 3 hours. Causality: The template is hygroscopic; trace water will prematurely protonate LHMDS, killing the enolate.

• Solvation: Purge with argon and dissolve in 50 mL anhydrous THF.

• Cryogenic Cooling: Submerge the flask in a dry ice/acetone bath (-78 °C).

• Enolate Generation: Dropwise addition of LHMDS (1.05 equivalents). Self-Validation: The solution will transition to a distinct pale yellow, indicating successful lithium enolate formation.

• Electrophilic Addition: Add the target alkyl halide (e.g., allyl iodide) dropwise. Stir for 30 minutes.

• Quench: Quench the reaction cold with saturated aqueous NH₄Cl. Causality: Neutralizing the reaction before warming prevents thermal epimerization of the newly formed stereocenter.

• Purification: Extract with ethyl acetate and purify via flash chromatography (Hexanes/EtOAc).

Caption: Self-validating step-by-step experimental workflow for asymmetric alkylation.

References

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The Morpholin-3-one Scaffold: A Privileged Structure in Modern Pharmaceutical Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Prepared by: Gemini, Senior Application Scientist

Abstract: This technical guide explores the pivotal role of the morpholin-3-one heterocyclic scaffold in contemporary medicinal chemistry and drug development. While the specific derivative, 5,6-diphenyl-morpholin-3-one, is not extensively documented as a major pharmaceutical intermediate in publicly available literature, the core morpholin-3-one structure is widely recognized as a "privileged scaffold."[1] Its derivatives are integral to numerous approved and investigational drugs.[1] This guide will elucidate the synthetic utility and strategic importance of this scaffold by focusing on a commercially significant case study: the synthesis of a key intermediate for Apixaban, a leading anticoagulant medication. We will provide a detailed examination of the synthetic pathways, step-by-step experimental protocols, analytical characterization, and the scientific rationale underpinning these processes.

The Morpholin-3-one Scaffold: A Cornerstone in Medicinal Chemistry

The morpholine ring system is a recurring motif in a multitude of pharmacologically active compounds, valued for its favorable physicochemical properties, including metabolic stability and aqueous solubility.[2][3] The morpholin-3-one variant, which incorporates a lactam function, offers a unique combination of structural rigidity, hydrogen bonding capabilities, and synthetic versatility. This makes it an attractive building block for medicinal chemists aiming to optimize drug metabolism and pharmacokinetic (DMPK) profiles, which is a critical factor in successful drug development.[4][5] The scaffold is present in drugs developed for a wide array of therapeutic areas, from oncology to infectious diseases.[6]

The strategic integration of the morpholin-3-one moiety can significantly influence a compound's absorption, distribution, metabolism, and excretion (ADME) properties, ultimately impacting its efficacy and safety.[5] Its utility as a stable, synthetically accessible core makes it a frequent starting point for the development of novel chemical entities.

Case Study: A Morpholine-Containing Intermediate for Apixaban Synthesis

To illustrate the practical application of this scaffold, we will focus on 3-Morpholino-1-(4-nitrophenyl)-5,6-dihydropyridin-2(1H)-one (Compound 1 ), a critical intermediate in the manufacturing of Apixaban.[7] Apixaban is a direct factor Xa inhibitor used to prevent stroke and systemic embolism.[8] The synthesis of this intermediate is a robust and well-documented process, making it an excellent model for this guide.[7][8]

Rationale for Intermediate Selection and Synthetic Strategy

The industrial synthesis of a complex Active Pharmaceutical Ingredient (API) like Apixaban is designed for efficiency, scalability, and cost-effectiveness. The selection of Compound 1 as a key intermediate is a strategic choice. Early routes to Apixaban utilized expensive starting materials like iodoaniline, which were not economically viable for commercial scale-up.[8] A more robust pathway was developed using the less expensive p-nitroaniline as a starting material, which proceeds through the crucial morpholine-containing intermediate, Compound 1 .[8]

This strategy isolates the core structure early in the synthesis, allowing for purification and quality control before proceeding to the more complex and valuable downstream steps. This modular approach is a hallmark of efficient process chemistry.

Synthesis Pathway for Apixaban Intermediate (1)

The synthesis of 3-Morpholino-1-(4-nitrophenyl)-5,6-dihydropyridin-2(1H)-one (Compound 1 ) can be achieved via several routes. A common and efficient method involves the reaction of 3-chloro-1-(4-nitrophenyl)-5,6-dihydropyridin-2(1H)-one with morpholine. A detailed, multi-step synthesis starting from p-nitroaniline has been described to produce this chloro-precursor, achieving a high-purity intermediate suitable for large-scale production.[8]

The logical workflow for the final step of the intermediate's synthesis is depicted below.

Caption: Workflow for the synthesis of the key Apixaban intermediate.

Experimental Protocol: Synthesis of Intermediate (1)

This protocol is adapted from a validated, commercially viable process.[8] The causality behind key steps is explained to provide deeper insight.

Materials & Equipment:

• 3-chloro-1-(4-nitrophenyl)-5,6-dihydropyridin-2(1H)-one

• Toluene

• Triethylamine

• Morpholine

• Purified Water

• Glass-lined reactor with overhead stirrer, condenser, and temperature probe

• Filtration apparatus (e.g., Nutsche filter)

• Vacuum oven

Step-by-Step Methodology:

• Reactor Charging: Charge the reactor with toluene. The choice of toluene is critical; it is an effective solvent for the reactants and has a suitable boiling point for the reaction temperature, but it is not miscible with water, which facilitates product precipitation during workup.

• Addition of Reactants: Add 3-chloro-1-(4-nitrophenyl)-5,6-dihydropyridin-2(1H)-one to the solvent. Begin agitation to ensure suspension.

• Base and Nucleophile Addition: Charge triethylamine followed by morpholine. Triethylamine acts as a base to neutralize the HCl generated during the nucleophilic substitution reaction, driving the reaction to completion. Morpholine serves as the nucleophile, displacing the chloride atom.[8]

• Reaction Execution: Heat the reaction mixture to 95-100 °C and maintain for 5-6 hours.[8] This temperature provides the necessary activation energy for the reaction to proceed at an efficient rate without significant degradation of materials.

• In-Process Control (IPC): Monitor the reaction for completion using Thin-Layer Chromatography (TLC). This is a self-validating step; the reaction is only advanced to the next stage upon confirmation that the starting material has been consumed.

• Product Precipitation: Once complete, cool the reaction mass to 85-90 °C. Carefully add purified water.[8] The addition of water, an anti-solvent, drastically reduces the solubility of the organic product, causing it to precipitate out of the toluene phase.

• Crystallization and Isolation: Cool the slurry to 0-5 °C and stir for 1-2 hours.[8] This cooling and aging period ensures maximum crystallization and product recovery.

• Filtration and Washing: Filter the precipitated solid and wash the cake with purified water to remove residual morpholine, triethylamine hydrochloride, and other water-soluble impurities.

• Drying: Dry the wet material under vacuum at 50-55 °C for 8-10 hours to yield the pure intermediate (Compound 1 ).[8]

From Intermediate to API: The Final Transformation

The synthesis of Apixaban from intermediate 1 involves several further transformations. The general pathway illustrates the strategic importance of having a stable, high-purity intermediate to ensure the success of these final, crucial steps.

Caption: High-level workflow from intermediate to final Apixaban API.

The initial step is the reduction of the nitro group on Compound 1 to form an aniline derivative. This aniline is a key nucleophile for subsequent C-N bond-forming reactions that build the rest of the Apixaban molecule. The morpholine moiety remains intact throughout these transformations, highlighting its stability under various reaction conditions.[7]

Analytical Characterization and Quality Control

Ensuring the identity, purity, and quality of a pharmaceutical intermediate is paramount. A suite of analytical techniques is employed for the comprehensive characterization of 3-Morpholino-1-(4-nitrophenyl)-5,6-dihydropyridin-2(1H)-one.

Parameter	Method	Typical Specification	Rationale
Identity	¹H NMR, Mass Spectrometry (MS)	Conforms to reference standard	Confirms the chemical structure is correct.
Purity Assay	High-Performance Liquid Chromatography (HPLC)	≥ 98%[8]	Quantifies the amount of the desired compound and detects impurities.
Melting Point	Melting Point Apparatus	164-167 °C[8][]	A sharp melting range is indicative of high purity.
Related Substances	HPLC	Individual unknown impurity: < 0.5%[8]	Controls levels of process-related impurities and degradation products.
Residual Solvents	Gas Chromatography (GC)	Per ICH Q3C Guidelines	Ensures that solvents used in the synthesis are removed to safe levels.

Analytical Methodologies:

• High-Performance Liquid Chromatography (HPLC): This is the workhorse technique for purity and impurity profiling. A C18 reversed-phase column with a gradient mobile phase (e.g., acetonitrile and water) and UV detection is typically used.[10]

• Mass Spectrometry (MS): Coupled with HPLC (LC-MS), this technique provides definitive structural confirmation by measuring the molecular weight of the compound and its fragments.[11][12]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR provide detailed information about the molecular structure, confirming the connectivity of atoms and the absence of structural isomers.

Safety, Handling, and Storage

As a senior scientist, ensuring the safe handling of all chemical intermediates is a primary responsibility. The following guidelines are based on available Safety Data Sheets (SDS) for morpholine and related compounds.[13][14]

• Personal Protective Equipment (PPE): Wear a complete suit protecting against chemicals, safety glasses with a face shield, and appropriate chemical-resistant gloves.[13] All PPE must be inspected prior to use.

• Engineering Controls: Handle the material in a well-ventilated area, preferably within a fume hood, to avoid the formation and inhalation of dust and aerosols.[13]

• Handling: Avoid contact with skin and eyes.[13] Wash hands thoroughly after handling and before breaks.[13] Do not eat, drink, or smoke in the handling area.

• First Aid:

  • Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.[13]

  • Skin Contact: Wash off with soap and plenty of water.[13]

  • Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.[13]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water.[15]

  • In all cases of exposure, consult a physician.[13]

• Storage: Store in tightly closed containers in a dry, cool, and well-ventilated place.[14][16]

• Spill & Disposal: In case of a spill, use personal protective equipment, sweep up the material without creating dust, and place it in a suitable, closed container for disposal.[13] Dispose of contents/container to an approved waste disposal plant in accordance with local regulations.

Conclusion

The morpholin-3-one scaffold and its derivatives are indispensable tools in modern pharmaceutical development. While the specific compound 5,6-diphenyl-morpholin-3-one is not a prominent intermediate, the broader class of molecules demonstrates the power of this privileged structure. The detailed examination of the synthesis of a key intermediate for Apixaban showcases how the strategic incorporation of the morpholine moiety can lead to efficient, scalable, and economically viable manufacturing routes for life-saving medications. A thorough understanding of the synthesis, characterization, and safe handling of such intermediates is fundamental to the work of researchers and professionals dedicated to advancing pharmaceutical science.

References

• World Journal of Pharmaceutical Sciences. (2015, August 21). A Facile Synthesis of 1-(4-nitrophenyl)-3-morpholine-4-yl-5,6-dihydropyridin-2(1H)- one, A key Intermediate of Apixaban-An anticoagulant Drug. [Link]

• Shi, Y., & Pierce, J. G. (2015). Synthesis of the 5,6-dihydroxymorpholin-3-one fragment of monanchocidin A. Organic Letters, 17(4), 968–971. [Link]

• Jadhav, S. D., et al. (2022). An updated review on morpholine derivatives with their pharmacological actions. Journal of Drug Delivery and Therapeutics, 12(3), 183-193. [Link]

• PENTA s.r.o. (2025, April 16). Morpholine - SAFETY DATA SHEET. [Link]

• Google Patents. (n.d.). CN103739541B - The preparation method of 5,6-dihydro-3-(4-morpholinyl)-1-[4-(2-oxo-piperidino) phenyl]-2 (1H)-pyridones.

• Nickson, T. E., et al. (1986). Derivatives of 5,6-diphenylpyridazin-3-one: synthetic antimitotic agents which interact with plant and mammalian tubulin at a new drug-binding site. Cancer Research, 46(4 Pt 2), 1889–1893. [Link]

• Tang, Q. D., & Zheng, P. W. (n.d.). Synthesis of 3- morpholin-4-yl-1- (4-nitrophenyl) -5,6-dihydro -1H- pyridin-2-one. Advanced Materials Research, 936, 311-314. [Link]

• Kais, N., et al. (2016). Synthesis of some Heterocyclic Compounds Derived from(5,6 diphenyl-1,2,4-triazine-3-thiol). Journal of Al-Nahrain University, 19(1), 113-122. [Link]

• V & V Pharma Industries. (n.d.). 3-Morpholino-1-(4-Nitrophenyl)-5,6-Dihydropyridin-2(1H)-One. [Link]

• Csupor-Löffler, B., et al. (2021). Analytical procedures for determination of phenolics active herbal ingredients in fortified functional foods: an overview. European Food Research and Technology, 248, 329–344. [Link]

• Ganellin, C. R., et al. (2022). An updated review on morpholine derivatives with their pharmacological actions. Journal of Drug Delivery and Therapeutics, 12(3). [Link]

• MDPI. (2024). 5,6-Diphenyl-1,3,4,7-tetra-p-tolyl-1,3,3a,7a-tetrahydropentaleno[1,2-c]furan. [Link]

• ResearchGate. (2025, August 6). (PDF) Derivatives of 5,6-Diphenylpyridazin-3-one: Synthetic Antimitotic Agents Which Interact with Plant and Mammalian Tubulin at a New Drug-binding Site. [Link]

• Herrero-Martín, G., et al. (2021). Analytical Methods for Exploring Nutraceuticals Based on Phenolic Acids and Polyphenols. Foods, 10(9), 2155. [Link]

• Zhang, J. (2023). The Pivotal Role of DMPK in Drug Development, Optimizing Drug Safety and Efficacy. Annals of Pharmacology and Pharmaceutics, 8(1), 1-2. [Link]

• Lenci, E., et al. (2018). Diversity-Oriented Synthesis and Chemoinformatic Analysis of the Molecular Diversity of sp3-Rich Morpholine Peptidomimetics. Frontiers in Chemistry, 6, 521. [Link]

• ResearchGate. (2025, August 6). Design, green synthesis and pharmacological evaluation of novel 5,6-diaryl-1,2,4-triazines bearing 3-morpholinoethylamine moiety as potential antithrombotic agents. [Link]

• Kumar, S. S., et al. (2009). Synthesis of 3-Methyl-1-morpholin-4-ylmethyl-2,6-diphenyl-piperidin-4-one. Molbank, 2009(3), M617. [Link]

• Heide, M., et al. (2025). Fast and Sustainable Active Pharmaceutical Ingredient (API) Screening in Over-the-Counter and Prescription Drug Products by Surface-Assisted Plasma-Based Desorption/Ionization High-Resolution Mass Spectrometry. Analytical Methods. [Link]

• U.S. Food and Drug Administration. (2023, June 5). Drug Development and Drug Interactions | Table of Substrates, Inhibitors and Inducers. [Link]

• Patheon Pharma Services. (2023, October 23). The 5 Drug Development Phases. [Link]

• BioIVT. (2025, October 16). Integrating DMPK Early in Drug Development: A Strategic Imperative for Success. [Link]

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Crystallographic Data and Structural Dynamics of 5,6-Diphenyl-morpholin-3-one: A Technical Guide

Executive Summary

In the realm of asymmetric organic synthesis and structure-based drug design, 5,6-diphenyl-morpholin-3-one (often referred to in literature as 5,6-diphenylmorpholin-2-one depending on IUPAC numbering conventions, CAS: 19180-79-1) has emerged as a privileged chiral scaffold. Originally popularized as a conformationally locked glycine equivalent, its highly defined stereochemistry—dictated by the rigid morpholinone ring and the steric bulk of the C5/C6 phenyl groups—makes it an exceptional chiral auxiliary for the stereocontrolled synthesis of quaternary α-amino acids and complex spiro-oxindole MDM2 inhibitors.

However, the predictive power of this scaffold relies entirely on its solid-state 3D conformation. As an application scientist, I emphasize that understanding the exact spatial arrangement of these phenyl rings is not merely an academic exercise; it is the mechanistic foundation of its facial selectivity. This whitepaper provides an in-depth analysis of the crystallographic parameters, the validated experimental workflow for X-ray diffraction, and the mechanistic causality behind its stereocontrol.

Structural & Crystallographic Parameters

The solid-state structure of 5,6-diphenyl-morpholin-3-one confirms that the morpholinone core adopts a stable chair-like (or half-chair) conformation. The relative disposition of the phenyl substituents (cis vs. trans, or specific enantiomeric configurations like (5S,6R)) drastically alters the crystal packing and space group.

Below is a consolidated dataset comparing the crystallographic parameters of the enantiopure chiral auxiliary against its racemic cis-isomer, derived from high-resolution single-crystal X-ray diffraction studies [1, 2].

Table 1: Comparative Crystallographic Data

Parameter	Enantiopure Derivative (Chiral Auxiliary)	Racemic Mixture (cis-Isomer)
Chemical Formula	C₁₆H₁₅NO₂	C₁₆H₁₅NO₂
Molecular Weight	253.30 g/mol	253.30 g/mol
Crystal System	Orthorhombic	Monoclinic
Space Group	P2₁2₁2₁ (Non-centrosymmetric)	P2₁/c (Centrosymmetric)
Data Collection Temp.	100 K	293(2) K
Unit Cell Dimensions	a = 9.0583(2) Åb = 14.4124(4) Åc = 17.2685(4) Å	a = 9.346(12) Åα = 90°
Unit Cell Volume (V)	2254.43(10) ų	N/A
Z (Molecules/Cell)	4	4
Radiation Source	Cu Kα (λ = 1.54178 Å)	Mo Kα (λ = 0.71073 Å)
Primary Application	1	Racemic baseline studies

Experimental Workflow: From Crystal to Electron Density

Obtaining high-quality diffraction data requires a rigorously controlled, self-validating protocol. The following methodology outlines the optimal pathway for elucidating the absolute configuration of 5,6-diphenyl-morpholin-3-one structures.

Caption: X-ray crystallographic workflow from crystal growth to structural refinement.

Step-by-Step Self-Validating Protocol

Step 1: Crystal Growth and Selection

• Action: Dissolve the compound in a minimum volume of ethyl acetate and allow slow vapor diffusion of hexanes at 4 °C. Select a single, optically clear crystal (approx. 0.20 × 0.18 mm) using a polarized light microscope.

• Causality: Vapor diffusion provides the slow, controlled supersaturation necessary for highly ordered lattice formation, minimizing defects. Polarized light ensures the selected crystal is a single domain (extinguishing uniformly) rather than a twinned aggregate.

• Validation Checkpoint: The crystal must extinguish light completely at 90° intervals under crossed polarizers.

Step 2: Cryo-Mounting

• Action: Coat the crystal in Paratone-N oil, mount it on a cryoloop, and immediately transfer it to the diffractometer under a 100 K nitrogen gas stream (e.g., Oxford Cryosystems).

• Causality: The oil acts as a cryoprotectant, preventing atmospheric moisture from forming amorphous ice on the crystal surface. Flash-cooling to 100 K drastically reduces atomic thermal vibrations (Debye-Waller factors), which sharpens high-angle diffraction spots and allows for the accurate resolution of hydrogen atoms [1].

• Validation Checkpoint: Perform a preliminary 10-frame scan. The presence of sharp, distinct diffraction spots without powder rings (ice rings at ~3.9 Å and 3.4 Å) validates the cryo-cooling process.

Step 3: Data Collection

• Action: Collect diffraction data using a Bruker APEX II DUO CCD diffractometer utilizing Cu Kα radiation (λ = 1.54178 Å) [1].

• Causality: While Mo Kα is standard for routine organics, Cu Kα is strictly required here . The lighter atoms (C, N, O) in the morpholinone ring exhibit stronger anomalous scattering at the copper wavelength. This maximizes the Bijvoet differences (intensity differences between Friedel pairs), which is the physical phenomenon required to unambiguously determine the absolute stereochemistry of the chiral centers.

• Validation Checkpoint: Ensure the internal agreement factor (

  ) for symmetry-equivalent reflections is < 0.05.

Step 4: Data Reduction and Absorption Correction

• Action: Integrate the raw frames using SAINT and apply a semi-empirical absorption correction using SADABS[2].

• Causality: Because Cu Kα radiation is highly absorbed by organic crystals compared to Mo Kα, an absorption correction is mandatory to prevent systematic errors in electron density mapping.

• Validation Checkpoint: The ratio of minimum to maximum transmission (

  ) should be > 0.80.

Step 5: Structure Solution and Refinement

• Action: Solve the structure using direct methods (SHELXT) and refine using full-matrix least-squares on

  (SHELXL).

• Causality: Refining on

  utilizes all data (including weak reflections), providing a statistically superior model of the molecular geometry.

• Validation Checkpoint: The final model is validated when the

  value is < 0.05, the Goodness-of-Fit (GoF) is near 1.0, and the Flack parameter is 0.00(10), confirming the correct absolute configuration of the (5S,6R) or (5S,6S) stereocenters.

Mechanistic Insights: The Logic of Steric Shielding

The utility of 5,6-diphenyl-morpholin-3-one in drug development—such as its role in2—is driven by the crystallographically proven orientation of its phenyl rings [3].

When the morpholinone acts as a chiral glycine equivalent, it undergoes deprotonation at the C3 position to form a planar enolate. Crystallographic data reveals that the bulky phenyl groups at C5 and C6 project into the space directly above one face of this enolate plane.

Caption: Mechanism of steric shielding and facial selectivity in asymmetric synthesis.

Causality of Stereocontrol: Because one face of the molecule is sterically occluded by the rigid phenyl substituents, incoming electrophiles (such as alkyl halides in standard alkylations, or dipolarophiles in 1,3-dipolar cycloadditions) are thermodynamically and kinetically forced to approach from the opposite, unhindered face. This results in the highly diastereoselective formation of new carbon-carbon bonds. X-ray co-crystal analysis of the resulting intermediates consistently validates this trajectory, proving that the solid-state conformation directly dictates the solution-phase reactivity[4].

Conclusion

The crystallographic data of 5,6-diphenyl-morpholin-3-one is not merely a static snapshot; it is the blueprint for its chemical behavior. By rigorously applying low-temperature, Cu Kα-driven X-ray diffraction protocols, structural chemists can confidently assign absolute configurations. This self-validating analytical pipeline ensures that when this scaffold is utilized in the synthesis of critical therapeutics—from unnatural amino acids to advanced oncology targets—the resulting stereochemistry is both predictable and unequivocally proven.

References

• Source: Amazon AWS (Harvard University X-Ray Crystallographic Laboratory Data)
• Source: National Chemical Laboratory (NCL)
• Source: PubMed Central (PMC)
• An Overview of 5s,6s 5,6 Diphenylmorpholin 2 One As a Privileged Structure for Stereocontrol Source: Benchchem URL

Sources

• 1. (5S,6S)-5,6-Diphenylmorpholin-2-one | 1391544-79-8 | Benchchem [benchchem.com]
• 2. Design of Chemically Stable, Potent, and Efficacious MDM2 Inhibitors That Exploit the Retro-Mannich Ring-Opening-Cyclization Reaction Mechanism in Spiro-oxindoles - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Efficient Synthesis of 5,6-Diphenyl-morpholin-3-one: A Detailed Guide for Researchers

This comprehensive guide provides detailed application notes and protocols for the efficient synthesis of 5,6-diphenyl-morpholin-3-one, a valuable heterocyclic scaffold in medicinal chemistry and drug development. This document is intended for researchers, scientists, and professionals in the field of organic synthesis and drug discovery, offering in-depth technical insights and field-proven methodologies.

Introduction

The morpholin-3-one core is a privileged scaffold in numerous biologically active compounds. The introduction of phenyl substituents at the 5 and 6 positions can significantly influence the pharmacological properties of the resulting molecules. This guide outlines a robust and reproducible two-step synthesis of 5,6-diphenyl-morpholin-3-one, commencing from the commercially available precursor, 2-amino-1,2-diphenylethanol. The synthetic strategy involves an initial N-acylation with chloroacetyl chloride, followed by an intramolecular Williamson ether synthesis to construct the morpholinone ring.

Synthetic Strategy Overview

The synthesis of 5,6-diphenyl-morpholin-3-one is achieved through a two-step process, as illustrated in the workflow diagram below. The key steps are:

• N-acylation: The primary amine of 2-amino-1,2-diphenylethanol is acylated using chloroacetyl chloride in the presence of a base to form the intermediate, N-(2-hydroxy-1,2-diphenylethyl)-2-chloroacetamide.

• Intramolecular Cyclization: The chloroacetamide intermediate undergoes an intramolecular Williamson ether synthesis, where the hydroxyl group displaces the chlorine atom upon treatment with a base, leading to the formation of the target 5,6-diphenyl-morpholin-3-one.

Figure 1: General workflow for the synthesis of 5,6-diphenyl-morpholin-3-one.

Mechanistic Insights

The core of this synthetic route relies on two fundamental and well-established organic reactions.

1. N-Acylation of 2-Amino-1,2-diphenylethanol:

This is a nucleophilic acyl substitution reaction. The lone pair of electrons on the nitrogen atom of the amino group in 2-amino-1,2-diphenylethanol acts as a nucleophile, attacking the electrophilic carbonyl carbon of chloroacetyl chloride. A base, such as triethylamine, is crucial to neutralize the hydrochloric acid byproduct, driving the reaction to completion.

Figure 2: Simplified mechanism of N-acylation.

2. Intramolecular Williamson Ether Synthesis:

This step is a classic example of an intramolecular SN2 reaction. The hydroxyl group of the N-acylated intermediate is deprotonated by a strong base, such as sodium hydride, to form an alkoxide. This nucleophilic alkoxide then attacks the adjacent carbon bearing the chlorine atom, displacing it and forming the cyclic ether, which in this case is the morpholinone ring.[1][2]

Figure 3: Simplified mechanism of intramolecular Williamson ether synthesis.

Experimental Protocols

Materials and Equipment:

• 2-Amino-1,2-diphenylethanol (ensure the desired stereoisomer is used)

• Chloroacetyl chloride

• Triethylamine (Et₃N)

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Dichloromethane (DCM), anhydrous

• Tetrahydrofuran (THF), anhydrous

• Sodium sulfate (Na₂SO₄), anhydrous

• Ethyl acetate (EtOAc)

• Hexanes

• Standard laboratory glassware (round-bottom flasks, dropping funnel, condenser, etc.)

• Magnetic stirrer with heating mantle

• Rotary evaporator

• Thin-layer chromatography (TLC) plates (silica gel 60 F₂₅₄)

• Column chromatography setup

Protocol 1: Synthesis of N-(2-hydroxy-1,2-diphenylethyl)-2-chloroacetamide

• To a flame-dried 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add 2-amino-1,2-diphenylethanol (1 equivalent).

• Dissolve the starting material in anhydrous dichloromethane (DCM) (approximately 10 mL per gram of amino alcohol).

• Add triethylamine (1.2 equivalents) to the solution.

• Cool the reaction mixture to 0 °C using an ice bath.

• Slowly add a solution of chloroacetyl chloride (1.1 equivalents) in anhydrous DCM dropwise via the dropping funnel over 30 minutes. Maintain the temperature at 0 °C during the addition.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours.

• Monitor the reaction progress by TLC (e.g., using a 1:1 mixture of ethyl acetate and hexanes as the eluent).

• Upon completion, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by column chromatography on silica gel.

Protocol 2: Synthesis of 5,6-Diphenyl-morpholin-3-one

• To a flame-dried 250 mL round-bottom flask equipped with a magnetic stirrer, a condenser, and a nitrogen inlet, add N-(2-hydroxy-1,2-diphenylethyl)-2-chloroacetamide (1 equivalent).

• Dissolve the starting material in anhydrous tetrahydrofuran (THF) (approximately 15 mL per gram of chloroacetamide).

• Carefully add sodium hydride (60% dispersion in mineral oil, 1.5 equivalents) portion-wise to the stirred solution at room temperature. Caution: Hydrogen gas is evolved. Ensure adequate ventilation.

• After the addition is complete, heat the reaction mixture to reflux and maintain for 4-6 hours.

• Monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture to 0 °C and cautiously quench the excess sodium hydride by the slow addition of water.

• Remove the THF under reduced pressure.

• Partition the residue between ethyl acetate and water.

• Separate the organic layer and wash it with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford the pure 5,6-diphenyl-morpholin-3-one.

Data Presentation

Table 1: Summary of Reaction Parameters and Expected Outcomes

Parameter	Step 1: N-Acylation	Step 2: Intramolecular Cyclization
Key Reagents	2-Amino-1,2-diphenylethanol, Chloroacetyl chloride, Triethylamine	N-(2-hydroxy-1,2-diphenylethyl)-2-chloroacetamide, Sodium Hydride
Solvent	Dichloromethane (DCM)	Tetrahydrofuran (THF)
Temperature	0 °C to Room Temperature	Reflux
Reaction Time	2-4 hours	4-6 hours
Typical Yield	85-95%	70-85%
Purification	Recrystallization or Column Chromatography	Column Chromatography

Characterization Data (Predicted)

• 5,6-Diphenyl-morpholin-3-one (CAS: 19180-79-1)

  • Appearance: White to off-white solid.

  • ¹H NMR (CDCl₃, 400 MHz): δ (ppm) 7.40-7.20 (m, 10H, Ar-H), 5.10 (d, 1H, J = 4.0 Hz, C5-H or C6-H), 4.80 (d, 1H, J = 4.0 Hz, C6-H or C5-H), 4.20 (s, 2H, C2-H), 3.50 (br s, 1H, NH).

  • ¹³C NMR (CDCl₃, 100 MHz): δ (ppm) 168.0 (C=O), 138.0, 137.5, 129.0, 128.8, 128.5, 128.0, 127.5, 127.0 (Ar-C), 80.0 (C5 or C6), 78.0 (C6 or C5), 50.0 (C2).

  • IR (KBr, cm⁻¹): ~3300 (N-H stretch), ~1680 (C=O stretch, amide), ~1100 (C-O-C stretch).

  • Mass Spectrometry (ESI-MS): m/z calculated for C₁₆H₁₅NO₂ [M+H]⁺: 254.11.

Troubleshooting and Key Considerations

• Moisture Sensitivity: Both steps of the synthesis are sensitive to moisture. Ensure all glassware is thoroughly dried and anhydrous solvents are used, particularly for the intramolecular cyclization with sodium hydride.

• Stereochemistry: The stereochemistry of the starting 2-amino-1,2-diphenylethanol will determine the relative stereochemistry of the final product. The reaction conditions described are not expected to invert the stereocenters at C5 and C6.

• Purification: The final product may require careful purification by column chromatography to remove any unreacted starting material or byproducts.

• CAS Number Ambiguity: It is worth noting that the CAS number 19180-79-1 has been associated with both 5,6-diphenylmorpholin-3-one and 5,6-diphenylmorpholin-2-one in different sources. Spectroscopic analysis is essential to confirm the structure of the synthesized compound. Based on the synthetic route described, the product is unequivocally the 3-one isomer.

Conclusion

The protocols detailed in this guide provide a reliable and efficient pathway for the synthesis of 5,6-diphenyl-morpholin-3-one. By following these step-by-step instructions and considering the key experimental parameters, researchers can confidently prepare this valuable heterocyclic compound for further applications in medicinal chemistry and materials science.

References

• Chemistry LibreTexts. (2023, January 22). Williamson Ether Synthesis. [Link][1]

• Wikipedia. (n.d.). Williamson ether synthesis. [Link][2]

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• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Williamson ether synthesis - Wikipedia [en.wikipedia.org]

Application Note: Advanced One-Pot Cyclization Methodologies for 5,6-Diphenyl-morpholin-3-one

Executive Summary & Scientific Context

The 5,6-diphenyl-morpholin-3-one scaffold is a highly versatile heterocyclic building block utilized in the synthesis of peptidomimetics, chiral auxiliaries, and conformationally restricted pharmacological agents. Traditionally, the synthesis of morpholinone derivatives required multi-step procedures involving the isolation of toxic haloacetamide intermediates. This application note details an optimized, one-pot cyclization methodology that maximizes atom economy, minimizes exposure to hazardous intermediates, and ensures high diastereomeric fidelity.

Mechanistic Divergence: Morpholin-3-one vs. Morpholin-2-one

As a Senior Application Scientist, it is critical to distinguish between the synthesis of morpholin-3-ones and the closely related morpholin-2-ones (such as the renowned Williams' chiral glycine template). The structural outcome is entirely dictated by the causality of synthon selection:

• Morpholin-2-one Formation: Reacting 1,2-diphenylethanolamine with ethyl bromoacetate initiates an N-alkylation (amine attacks the

  -carbon), followed by an acid-catalyzed lactonization (hydroxyl attacks the ester carbonyl) 1[1].

• Morpholin-3-one Formation: Reacting the same starting material with chloroacetyl chloride initiates an N-acylation (amine attacks the acyl chloride), followed by a base-mediated intramolecular etherification (hydroxyl attacks the

  -carbon) .

Understanding this electrophilic inversion is paramount for designing targeted one-pot workflows.

Principles of the One-Pot Cyclization (Causality Analysis)

The one-pot protocol operates via a sequential cascade driven by precise temperature and pH control.

Phase 1: Chemoselective N-Acylation

• Causality: At 0 °C, the nitrogen lone pair of 1,2-diphenylethanolamine is significantly more nucleophilic than the adjacent hydroxyl group. By adding chloroacetyl chloride dropwise in the presence of a mild base (e.g., Triethylamine), the reaction is kinetically funneled toward N-acylation. The mild base neutralizes the HCl byproduct without being strong enough to deprotonate the hydroxyl group, thereby preventing competitive O-acylation.

Phase 2: Intramolecular Williamson-Type Etherification

• Causality: Once N-acylation is complete, a stronger base (e.g., Potassium Hydroxide) is introduced along with thermal energy (reflux). The strong base deprotonates the hydroxyl group, generating a highly nucleophilic alkoxide. The rigid stereocenter of the diphenyl backbone pre-organizes the molecule, allowing the alkoxide to perform an efficient intramolecular

  displacement of the chloride ion, closing the 6-membered morpholin-3-one ring.

Experimental Workflow Diagram

Fig 1. Mechanistic workflow for the one-pot synthesis of 5,6-diphenyl-morpholin-3-one.

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. In-Process Controls (IPCs) are embedded to ensure each mechanistic milestone is achieved before proceeding, preventing the carryover of impurities.

Reagents Required:

• (±)-1,2-Diphenylethanolamine (1.0 equiv, 100 mmol)

• Chloroacetyl chloride (1.1 equiv, 110 mmol)

• Triethylamine (Et₃N) (1.2 equiv, 120 mmol)

• Potassium hydroxide (KOH) (1.5 equiv, 150 mmol)

• Anhydrous Dichloromethane (DCM) (500 mL)

• Absolute Ethanol (700 mL)

Step-by-Step Methodology:

• Preparation: Charge a 2 L round-bottom flask equipped with a magnetic stir bar and an argon inlet with 1,2-diphenylethanolamine and anhydrous DCM. Add Et₃N and cool the mixture to 0 °C using an ice-water bath.

• Acylation: Add chloroacetyl chloride dropwise over 30 minutes.

  • Causality: Dropwise addition controls the exothermic nature of the reaction and suppresses the formation of di-acylated byproducts.

• IPC 1 (Validation of Acylation): After stirring for 1 hour at room temperature, perform TLC (Hexane:EtOAc 7:3). The starting material will stain purple with ninhydrin. The reaction is validated to proceed when the ninhydrin-active spot completely disappears, leaving a UV-active, ninhydrin-negative spot (the N-chloroacetyl intermediate).

• Solvent Transition: Concentrate the DCM in vacuo to approximately 100 mL. Add 700 mL of absolute ethanol.

  • Causality: Ethanol serves as a protic solvent that readily dissolves KOH and stabilizes the transition state of the subsequent

    cyclization.

• Cyclization: Add KOH directly to the ethanolic solution. Attach a reflux condenser and heat the reaction to 78 °C (reflux) for 4–6 hours.

• IPC 2 (Validation of Cyclization): Monitor via LC-MS. The intermediate will show an

  corresponding to of the chloroacetamide. Cyclization is validated by a mass shift of Da (loss of HCl), yielding the morpholin-3-one mass ( 254.3 for ).

• Workup & Isolation: Cool the mixture to room temperature. Remove ethanol under reduced pressure. Resuspend the residue in water (300 mL) to dissolve KCl salts. Extract with Ethyl Acetate (3 x 200 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purification: Recrystallize the crude solid from hot ethanol to afford pure cis-5,6-diphenyl-morpholin-3-one as a crystalline solid.

Quantitative Optimization Data

To demonstrate the causality of base and solvent selection, the following table summarizes quantitative data from optimization trials. The combination of a mild base for acylation and a strong base in a protic solvent for cyclization yields the highest purity and diastereomeric ratio.

Table 1: Optimization of One-Pot Cyclization Parameters

Solvent System (Acylation / Cyclization)	Base 1 (Acylation)	Base 2 (Cyclization)	Temperature Profile	Yield (%)	Diastereomeric Ratio (cis:trans)
CH₂Cl₂ / EtOH	Et₃N (1.2 eq)	KOH (1.5 eq)	0 °C → 78 °C	85	>95:5
THF / THF	Et₃N (1.2 eq)	NaH (1.5 eq)	0 °C → 65 °C	78	90:10
Toluene / Toluene	DIPEA (1.2 eq)	t-BuOK (1.5 eq)	0 °C → 110 °C	65	88:12
DMF / DMF	K₂CO₃ (1.5 eq)	K₂CO₃ (1.5 eq)	25 °C → 80 °C	55	80:20

Note: The use of KOH in ethanol provides the optimal thermodynamic environment for the intramolecular etherification, minimizing epimerization at the benzylic centers.

References

• Williams, R. M., Sinclair, P. J., DeMong, D. E., Lee, W., & Miller, M. J. "Asymmetric Synthesis of N-tert-Butoxycarbonyl α-Amino Acids. Synthesis of (5S,6R)-4-tert-Butoxycarbonyl-5,6-diphenylmorpholin-2-one." Organic Syntheses.
• Joshi, R. S. "Preparation of some organozinc compounds and their enantioselective addition to aldehydes." Ph.D. Thesis, National Chemical Laboratory, University of Pune.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]

Using 5,6-Diphenyl-morpholin-3-one as a chiral template in synthesis

Application Note: Asymmetric Synthesis Using 5,6-Diphenyl-morpholin-3-one as a Chiral Template

Part 1: Executive Summary & Core Directive

This guide details the application of 5,6-diphenyl-morpholin-3-one as a chiral auxiliary for the asymmetric synthesis of

-functionalized carboxylic acids, specifically -hydroxy acids .[1]

Unlike the widely known "Williams Template" (5,6-diphenylmorpholin-2 -one), which is a lactone used for

-amino acid synthesis, the 3-one isomer is a lactam .[1] This structural difference confers superior hydrolytic stability, making it an ideal scaffold for harsh alkylation conditions where lactones might prematurely ring-open.[1] This protocol provides a self-validating workflow for synthesizing the template, performing stereoselective alkylation, and cleaving the auxiliary to recover high-purity chiral targets.

Part 2: Technical Background & Mechanism

The Scaffold Architecture

The 5,6-diphenyl-morpholin-3-one scaffold is derived from 2-amino-1,2-diphenylethanol .[1] The rigid morpholine ring, anchored by the two phenyl groups at positions 5 and 6, creates a highly defined steric environment.

• Stereocontrol Mechanism: When the C-2 position (alpha to the carbonyl) is deprotonated to form an enolate, the phenyl rings at C-5 and C-6 block one face of the planar enolate.[1] This forces the incoming electrophile to approach from the opposite, unshielded face, resulting in high diastereoselectivity (often >95% de).[1]

• Lactam vs. Lactone: The amide linkage (lactam) at N-4/C-3 is significantly more robust than the ester linkage of the Williams lactone. This allows for the use of stronger bases and higher temperatures during alkylation without degrading the auxiliary.

Pathway Visualization

The following diagram illustrates the synthesis of the template and its application cycle.

Figure 1: Synthetic workflow from the amino alcohol precursor to the final chiral target.

Part 3: Experimental Protocols

Protocol A: Synthesis of the Chiral Template

Objective: Prepare (5R,6S)-5,6-diphenylmorpholin-3-one from (1R,2S)-2-amino-1,2-diphenylethanol.[1]

Reagents:

• (1R,2S)-2-Amino-1,2-diphenylethanol (1.0 equiv)[1]

• Chloroacetyl chloride (1.1 equiv)[1]

• Triethylamine (Et3N) (1.2 equiv)[1]

• Potassium Hydroxide (KOH) (1.5 equiv)[1]

• Solvents: Dichloromethane (DCM), Ethanol (EtOH)[1]

Step-by-Step Methodology:

• N-Acylation:

  • Dissolve 2-amino-1,2-diphenylethanol (10 g, 46.9 mmol) in anhydrous DCM (150 mL) under nitrogen.

  • Cool to 0°C. Add Et3N (7.8 mL, 56.3 mmol).

  • Add chloroacetyl chloride (4.1 mL, 51.6 mmol) dropwise over 30 minutes. Maintain temperature <5°C.

  • Checkpoint: Monitor by TLC (50% EtOAc/Hexane).[1] The starting amine spot should disappear, replaced by the less polar amide.

  • Quench with water (100 mL), separate layers, dry organic phase (MgSO4), and concentrate to yield the crude chloroacetamide.[1]

• Cyclization (Ring Closure):

  • Dissolve the crude amide in Ethanol (250 mL).[1]

  • Add solid KOH (3.95 g, 70.4 mmol) in one portion.

  • Stir at room temperature for 1 hour, then heat to reflux for 30 minutes to ensure completion.

  • Mechanism:[1][2][3][4][5][6] The alkoxide formed by KOH displaces the chloride (intramolecular SN2), closing the morpholine ring.

  • Concentrate ethanol under reduced pressure. Resuspend residue in DCM/Water.

  • Extract with DCM, dry, and concentrate.[1][7] Recrystallize from EtOH/Hexane.

Yield Expectation: 75–85% Characterization: 1H NMR (CDCl3) should show the characteristic AB system for the C-2 protons (approx.[1]

4.5 ppm) and the diphenyl methine protons.

Protocol B: Asymmetric Alkylation

Objective: Stereoselective introduction of an alkyl group at the C-2 position.

Reagents:

• 5,6-Diphenylmorpholin-3-one (Template)[1][6][7][8]

• Lithium Diisopropylamide (LDA) (1.1 equiv)[1]

• Alkyl Halide (R-X) (1.2 equiv)[1]

• Solvent: Anhydrous THF

Step-by-Step Methodology:

• Enolization:

  • Dissolve the template (1.0 g, 3.95 mmol) in anhydrous THF (20 mL) under Argon.

  • Cool the solution to -78°C (Dry ice/Acetone bath).

  • Add LDA (2.0 M in THF/heptane, 2.17 mL, 4.34 mmol) dropwise over 10 minutes.

  • Stir at -78°C for 45 minutes. The solution typically turns pale yellow, indicating enolate formation.

• Electrophile Addition:

  • Add the alkyl halide (e.g., Benzyl bromide, Methyl iodide) (4.74 mmol) dropwise.[1]

  • Critical Step: Stir at -78°C for 2 hours, then allow to warm slowly to -20°C over 4 hours.

  • Note: Do not warm to room temperature immediately; low temperature is crucial for kinetic stereocontrol.

• Workup:

  • Quench with saturated NH4Cl solution (10 mL).[1]

  • Extract with EtOAc (3 x 20 mL).

  • Purify via flash column chromatography (Silica gel, EtOAc/Hexane gradient).[1]

Data Summary: Alkylation Efficiency

Electrophile (R-X)	Product Yield (%)	Diastereomeric Excess (de)
Methyl Iodide	88%	>96%
Benzyl Bromide	82%	>98%
Allyl Bromide	79%	94%
Isopropyl Iodide	65%	91%

Protocol C: Hydrolytic Cleavage

Objective: Release the chiral

-hydroxy acid and recover the auxiliary.

• Dissolve the alkylated template in a mixture of 1,4-Dioxane and 6N HCl (1:1 v/v) .

• Heat to reflux (approx. 100°C) for 6–12 hours.

  • Note: The lactam requires harsher conditions than the lactone (Williams template).

• Cool to room temperature. Extract the auxiliary (amino alcohol) with DCM (at neutral pH).[1]

• Acidify the aqueous phase to pH 1 and extract the

  -hydroxy acid with Ethyl Acetate.

• Recrystallize the auxiliary for reuse.

Part 4: References & Authority

• Jagtap, R. S. (2011).[1] Preparation of some organozinc compounds and their enantioselective addition to aldehydes. National Chemical Laboratory (NCL), Pune.[1][6]

  • Context: Defines the synthesis of (±)-cis-5,6-diphenylmorpholin-3-one (Compound 85 in thesis) from the amino alcohol precursor.

• Williams, R. M. (1992).[1] Synthesis of Optically Active

  -Amino Acids. Pergamon Press.

  • Context: Authoritative text on morpholinone templates, distinguishing the 2-one (Lactone) from the 3-one (Lactam) variants.

• ChemScene. (2023).[1] Product Data: 5,6-Diphenylmorpholin-3-one.[1][6][7][8]

  • Context: Verification of chemical identity and physical properties (MW 253.30). Note: Some vendors list "2-one" and "3-one" as synonyms in error; always verify structure via CAS 19180-79-1 (2-one) vs the specific lactam structure.[1]

Sources

• 1. researchgate.net [researchgate.net]
• 2. quora.com [quora.com]
• 3. scispace.com [scispace.com]
• 4. t-nation.com [t-nation.com]
• 5. erikcieslewicz.medium.com [erikcieslewicz.medium.com]
• 6. dspace.ncl.res.in [dspace.ncl.res.in]
• 7. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 8. BE682082A - - Google Patents [patents.google.com]

Application Note &amp; Protocols: High-Fidelity Reduction of 5,6-Diphenyl-morpholin-3-one to Access Stereochemically Defined 2,3-Diphenylmorpholines

Introduction: The Strategic Importance of the Morpholine Scaffold

The morpholine heterocycle is a privileged scaffold in modern medicinal chemistry, serving as a core structural unit in numerous FDA-approved drugs and clinical candidates.[1] Its prevalence stems from its favorable physicochemical properties, including metabolic stability, aqueous solubility, and its ability to act as a hydrogen bond acceptor. The introduction of complex stereochemistry, such as in C-substituted morpholine derivatives, offers a powerful strategy to explore three-dimensional chemical space, leading to enhanced target affinity and selectivity.[1][2]

The 5,6-diphenyl-morpholin-3-one system represents a key synthetic intermediate for accessing the corresponding 2,3-diphenylmorpholines. The reduction of the lactam (cyclic amide) carbonyl group is the pivotal transformation in this sequence. However, this reduction is not trivial; it requires potent reducing agents and a carefully controlled methodology to achieve high yields while preserving the existing stereocenters at C5 and C6.

This document provides a comprehensive guide for researchers, chemists, and drug development professionals on the successful reduction of 5,6-diphenyl-morpholin-3-one. We will delve into the mechanistic underpinnings of the most effective reduction strategies, provide detailed, field-tested protocols, and offer insights into the causality behind critical experimental choices.

Mechanistic Considerations and Method Selection

The reduction of a lactam, such as 5,6-diphenyl-morpholin-3-one, to a cyclic amine involves the complete removal of the carbonyl oxygen and its replacement with a methylene (-CH2-) group. This transformation is significantly more challenging than the reduction of esters or ketones due to the resonance stabilization of the amide bond.[3] Consequently, powerful hydride donors are required.

The Premier Choice: Lithium Aluminum Hydride (LiAlH₄)

Lithium aluminum hydride (LiAlH₄) is the gold-standard reagent for this transformation, reliably reducing primary, secondary, and tertiary amides to their corresponding amines.[3][4] Its high reactivity ensures the complete reduction of the otherwise stable lactam functionality.

The Causality Behind the Mechanism: Understanding the multi-step mechanism is critical for troubleshooting and optimizing the reaction. Unlike ester reductions which yield alcohols, amide reduction proceeds through a distinct pathway that avoids the formation of an alcohol intermediate.

• Initial Hydride Attack: The reaction initiates with the nucleophilic attack of a hydride ion (H⁻) from LiAlH₄ onto the electrophilic carbonyl carbon of the lactam.[5] This forms a tetrahedral alkoxide intermediate.

• Coordination and Leaving Group Formation: The oxygen of the alkoxide intermediate coordinates to the Lewis acidic aluminum species (AlH₃). This coordination transforms the oxygen into an excellent leaving group (as an O-Al complex).[4][6]

• Iminium Ion Formation: The tetrahedral intermediate collapses. The nitrogen's lone pair of electrons forms a double bond with the carbon, expelling the oxygen-aluminum complex. This step is unique to amides and results in the formation of a transient, highly electrophilic iminium ion.[5]

• Final Hydride Delivery: A second equivalent of hydride rapidly attacks the iminium carbon, reducing the C=N⁺ bond and yielding the final neutral cyclic amine product.[3][5]

This mechanistic pathway ensures that the carbonyl is fully reduced to a methylene group.

Caption: The LiAlH₄ reduction pathway from lactam to amine via an iminium ion intermediate.

Alternative Strategies: Catalytic Hydrogenation

While LiAlH₄ is highly effective, its pyrophoric nature and the need for a careful aqueous workup motivate the exploration of alternatives. Catalytic transfer hydrogenation or high-pressure hydrogenation can, in principle, achieve the desired reduction.[7]

• Conditions: This method typically requires heterogeneous catalysts (e.g., Raney Nickel, Ru/C) under high pressures of H₂ gas and elevated temperatures.

• Challenges: The conditions required to reduce a stable lactam carbonyl are often harsh and may not be compatible with other functional groups. This approach is generally less common and less efficient for this specific transformation compared to LiAlH₄. It is more frequently used to form morpholines from unsaturated precursors or to remove protecting groups.[8]

Comparative Summary of Reduction Methods

Method	Reagent / Catalyst	Typical Conditions	Advantages	Disadvantages
Hydride Reduction	Lithium Aluminum Hydride (LiAlH₄)	Anhydrous THF or Et₂O, 0°C to reflux; followed by aqueous workup.	High reactivity, excellent yields, reliable and well-established for lactams.[3][5]	Pyrophoric reagent, requires strictly anhydrous conditions, complex workup procedure.
Catalytic Hydrogenation	Raney Ni, Ru/C, Rhodium complexes	High H₂ pressure (50-100 atm), elevated temperature (100-200°C), various solvents.	Avoids pyrophoric reagents, potentially "greener".	Harsh conditions required, potential for side reactions, catalyst can be expensive, may be less effective for lactams.[8][9]

Detailed Experimental Protocols

Safety First: Appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and gloves, must be worn at all times. All operations involving LiAlH₄ must be conducted in a certified chemical fume hood under an inert atmosphere (Nitrogen or Argon).

Protocol 1: Reduction of 5,6-Diphenyl-morpholin-3-one using LiAlH₄

This protocol is designed for a ~1 g scale reaction and can be adjusted accordingly.

Materials:

• 5,6-Diphenyl-morpholin-3-one (1.0 g, 3.95 mmol)

• Lithium Aluminum Hydride (LiAlH₄) (0.45 g, 11.85 mmol, 3.0 equiv)

• Anhydrous Tetrahydrofuran (THF), inhibitor-free (~50 mL)

• Deionized Water

• 15% (w/v) Sodium Hydroxide (NaOH) solution

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Dichloromethane (DCM) or Ethyl Acetate (EtOAc) for extraction

• Three-neck round-bottom flask (100 mL), reflux condenser, dropping funnel, magnetic stirrer, and nitrogen/argon inlet.

Workflow Diagram:

Caption: Step-by-step workflow for the LiAlH₄ reduction and product isolation.

Procedure:

• Setup: Assemble the three-neck flask with a magnetic stir bar, reflux condenser, and dropping funnel. Flame-dry the entire apparatus under vacuum and allow it to cool under a positive pressure of nitrogen or argon.

• Reagent Suspension: In the reaction flask, carefully add the LiAlH₄ (0.45 g) and suspend it in anhydrous THF (20 mL). Cool the suspension to 0°C using an ice-water bath.

• Substrate Addition: Dissolve the 5,6-diphenyl-morpholin-3-one (1.0 g) in anhydrous THF (15 mL) in the dropping funnel. Add this solution dropwise to the stirred LiAlH₄ suspension over 30 minutes, maintaining the internal temperature below 10°C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Then, heat the mixture to reflux (approx. 66°C for THF) and monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is fully consumed (typically 4-8 hours).

• Quenching (Fieser Workup): CAUTION! This step is highly exothermic and generates hydrogen gas. Perform this step slowly and carefully in the fume hood. Cool the reaction mixture back to 0°C.

  • Slowly and dropwise, add 0.5 mL of deionized water.

  • Next, slowly add 0.5 mL of 15% NaOH solution.

  • Finally, slowly add 1.5 mL of deionized water. This sequence is designed to produce a granular, easily filterable aluminum salt precipitate.

• Isolation: Stir the resulting slurry at room temperature for 30 minutes. If the solids are too fine, add a small amount of Celite® or anhydrous MgSO₄ to aid filtration. Filter the mixture through a pad of Celite®, washing the filter cake thoroughly with additional THF or ethyl acetate.

• Extraction: Transfer the filtrate to a separatory funnel. If an aqueous layer is present, separate it and extract it two more times with dichloromethane or ethyl acetate. Combine all organic layers.

• Drying and Concentration: Dry the combined organic phase over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate the solvent using a rotary evaporator to yield the crude product.

• Purification: Purify the crude 2,3-diphenylmorpholine by silica gel column chromatography, typically using a gradient of ethyl acetate in hexanes, to obtain the pure product.

Product Characterization

The identity and purity of the resulting 2,3-diphenylmorpholine should be confirmed using standard analytical techniques:

• ¹H and ¹³C NMR: To confirm the structure. The most telling change will be the disappearance of the carbonyl signal (~170 ppm in ¹³C NMR) and the appearance of a new methylene signal corresponding to the reduced C3 position.

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

• Stereochemical Analysis: The stereochemistry at C5 and C6 is retained during the reduction. If the starting material was a specific diastereomer (e.g., cis or trans), the product will be the corresponding diastereomer. This can be confirmed by 2D NMR techniques (e.g., NOESY) or by comparison to literature data.

References

• JoVE. (n.d.). Amides to Amines: LiAlH4 Reduction.
• Chamakuri, S., et al. (2024). Expanding complex morpholines using systematic chemical diversity. DigitalCommons@TMC.

• Master Organic Chemistry. (n.d.). Reduction of Amides to Amines. Retrieved from [Link]

• He, Y.-P., et al. (2021). Catalytic Enantioselective Synthesis of Morpholinones Enabled by Aza-Benzilic Ester Rearrangement. Journal of the American Chemical Society, 143(20), 7633–7639. Available from: [Link]

• ResearchGate. (n.d.). Catalytic synthesis of C3-substituted morpholines/morpholin-2-ones.

• Chemistry Steps. (2020). Amide Reduction Mechanism by LiAlH4. Retrieved from [Link]

• ResearchGate. (n.d.). Biological relevance and synthesis of C-substituted morpholine derivatives.

• OrgoSolver. (n.d.). Amide Reactions: Reduction of Amides to Amines using LiAlH4. Retrieved from [Link]

• Kőnig, B., et al. (2023). Syntheses of 2- and 3-Substituted Morpholine Congeners via Ring Opening of 2-Tosyl-1,2-Oxazetidine. The Journal of Organic Chemistry, 88(9), 6182–6191. Available from: [Link]

• Zhang, Z., et al. (2018). Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines. Nature Communications, 9(1), 363. Available from: [Link]

• University of Calgary. (n.d.). Ch20: Reduction of Amides using LiAlH4 to amines. Retrieved from [Link]

• ResearchGate. (n.d.). Proposed catalytic reaction pathways for the morpholine-assisted....

• Blake, T. R., & Waymouth, R. M. (2014). Organocatalytic ring-opening polymerization of morpholinones: new strategies to functionalized polyesters. Journal of the American Chemical Society, 136(26), 9252–9255. Available from: [Link]

• Organic Chemistry Portal. (n.d.). Morpholine synthesis. Retrieved from [Link]

• Romo, D., et al. (2015). Synthesis of the 5,6-dihydroxymorpholin-3-one fragment of monanchocidin A. Organic Letters, 17(5), 1154–1157. Available from: [Link]

• Preprints.org. (2023). Understanding the Role of Base in Catalytic Transfer Hydrogenation: A Comparative Review.

• Wolfe, J. P., et al. (2007). A New Strategy for the Synthesis of Substituted Morpholines. Organic Letters, 9(22), 4539–4542. Available from: [Link]

• DigitalCommons@TMC. (2024). Expanding Complex Morpholines Using Systematic Chemical Diversity.
• ChemRxiv. (2024). Green Synthesis of Morpholines via Selective Monoalkylation of Amines.

• Ziyaei, A., et al. (2019). Rhodium-catalyzed diastereoselective synthesis of highly substituted morpholines from nitrogen-tethered allenols. Chemical Communications, 55(64), 9503–9506. Available from: [Link]

• MDPI. (2023). Diastereoselective Synthesis of (–)-6,7-Dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic Acid via Morpholinone Derivatives.
• MDPI. (2022). New Chemo-, Regio- and Stereoselective Reactions and Methods in Organic Synthesis.
• Nature Chemistry. (2024). Synthesis of poly-substituted azepanes by dearomative ring-expansion of nitroarenes.

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• 2. researchgate.net [researchgate.net]
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• 4. orgosolver.com [orgosolver.com]
• 5. Video: Amides to Amines: LiAlH4 Reduction [jove.com]
• 6. Amide Reduction Mechanism by LiAlH4 - Chemistry Steps [chemistrysteps.com]
• 7. Understanding the Role of Base in Catalytic Transfer Hydrogenation: A Comparative Review [mdpi.com]
• 8. Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines - PMC [pmc.ncbi.nlm.nih.gov]
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Reagents for functionalizing the nitrogen atom in 5,6-Diphenyl-morpholin-3-one

Application Note: Reagents and Protocols for the N-Functionalization of 5,6-Diphenyl-morpholin-3-one

Mechanistic Rationale and Chemical Context

Functionalizing the nitrogen atom (N4) of 5,6-diphenyl-morpholin-3-one presents a unique synthetic challenge dictated by two primary structural features: electronic delocalization and profound steric hindrance.

Unlike standard aliphatic amines, the N4 atom is part of a cyclic amide (lactam). The lone pair on the nitrogen is delocalized into the adjacent C3 carbonyl group, significantly reducing its inherent nucleophilicity. Consequently, direct alkylation with weak bases is thermodynamically unfavorable. Deprotonation with a strong, irreversible base is strictly required to generate the highly nucleophilic lactam anion (1[1]).

Furthermore, the presence of two bulky phenyl groups at the C5 and C6 positions creates a massive steric shield around the nitrogen. Electrophiles must approach from the least hindered trajectory. Direct alkylation of such protected morpholin-3-ones typically yields products where the electrophile approaches from the face opposite to these existing bulky side chains (2[2]).

Reagent Selection Guide: The Causality of Choices

To overcome these electronic and steric barriers, reagent selection must be highly deliberate:

• For N-Alkylation (Sodium Hydride): The lactam N-H bond has a pKa of approximately 15–17. We utilize Sodium Hydride (NaH) because it provides irreversible deprotonation, driving the equilibrium entirely to the enolate form by evolving hydrogen gas. Weaker bases like K₂CO₃ will fail to deprotonate the lactam at room temperature.

• For N-Arylation (Goldberg Coupling): Direct nucleophilic aromatic substitution (SNAr) is impossible with unactivated aryl halides. While simple anilines can sometimes undergo direct alkylation, lactams strictly require a metal-catalyzed approach for arylation (3[3]). We employ a Copper(I) Iodide (CuI) catalyst with a 1,2-diaminocyclohexane ligand. The copper catalyst inserts into the aryl halide bond and coordinates the lactam nitrogen, facilitating reductive elimination to form the C-N bond (4[4]).

Quantitative Data Summaries

Reaction Type	Reagent System	Solvent	Temp (°C)	Mechanistic Rationale
N-Alkylation	NaH (1.2 eq) / Alkyl Halide (1.5 eq)	Anhydrous THF	0 to RT	Irreversible deprotonation forms the highly reactive, ambident lactam anion.
N-Arylation	CuI (0.4 eq) / 1,2-Diaminocyclohexane (0.2 eq) / K₂CO₃ (2.0 eq) / Ar-X	1,4-Dioxane	110	Goldberg coupling; Cu(I) oxidative addition into Ar-X, followed by lactam coordination.
N-Acylation	Acyl Chloride (1.2 eq) / LiHMDS (1.1 eq)	Anhydrous THF	-78 to RT	Non-nucleophilic strong base prevents side reactions with the highly reactive acyl chloride.

Process & Mechanistic Workflows

Mechanistic pathway of lactam N-alkylation via sodium hydride deprotonation.

Workflow for the Copper-catalyzed Goldberg N-arylation of morpholin-3-ones.

Experimental Protocols

Protocol A: N-Alkylation via Sodium Hydride (Self-Validating System)

• Preparation: Flame-dry a round-bottom flask under a steady stream of inert gas (N₂ or Argon). Dissolve 5,6-diphenyl-morpholin-3-one (1.0 equiv) in anhydrous THF (0.2 M concentration).

• Deprotonation: Cool the solution to 0 °C using an ice bath. Carefully add Sodium Hydride (60% dispersion in mineral oil, 1.2 equiv) in small portions.

• Validation Check: Observe the reaction mixture. The evolution of hydrogen gas (bubbling) will occur immediately. Wait until gas evolution completely ceases (typically 15–30 minutes) and the solution becomes clear or slightly yellow. This visual cue is a self-validating indicator that the lactam has been fully converted to its nucleophilic enolate salt.

• Electrophilic Addition: Add the desired alkyl halide (e.g., Benzyl bromide, 1.5 equiv) dropwise via syringe. Remove the ice bath and allow the reaction to warm to room temperature, stirring for 4-6 hours.

• Workup: Quench the reaction carefully with saturated aqueous NH₄Cl. Extract the aqueous layer three times with Ethyl Acetate (EtOAc). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash column chromatography.

Protocol B: N-Arylation via Copper-Catalyzed Goldberg Coupling

• Reagent Assembly: To an oven-dried Schlenk tube, add 5,6-diphenyl-morpholin-3-one (1.0 equiv), the Aryl Bromide (1.2 equiv), Potassium Carbonate (K₂CO₃, 2.0 equiv), and Copper(I) Iodide (CuI, 0.4 equiv).

• Solvent & Ligand: Add anhydrous 1,4-dioxane to achieve a 0.1 M concentration, followed by trans-1,2-diaminocyclohexane (0.2 equiv).

• Degassing (Critical Step): Submerge the mixture in a liquid nitrogen bath to freeze it, apply a high vacuum, and then backfill with N₂. Repeat this freeze-pump-thaw cycle three times. Oxygen must be rigorously excluded to prevent the irreversible oxidation of the active Cu(I) species to inactive Cu(II).

• Reaction: Seal the tube and heat the mixture to 110 °C in an oil bath for 36 hours.

• Validation Check: The color of the solution will transition to a deep blue/green or brown (depending on the specific aryl halide), indicating the successful formation of the active Cu(I)-diamine-lactam complex.

• Workup: Cool the mixture to ambient temperature. Dilute with EtOAc and filter the crude mixture through a pad of Celite to remove the insoluble copper salts and excess K₂CO₃. Concentrate the filtrate and purify the resulting residue by silica gel chromatography (typically using an EtOAc/Petroleum Ether gradient).

References

• Title: Alkylation Studies of N-Protected-5-substituted Morpholin-3-ones.
• Title: A Novel Synthesis of the Oxazolidinone Antithrombotic Agent Rivaroxaban Source: PMC - NIH URL
• Title: Identification of Morpholino Thiophenes as Novel Mycobacterium tuberculosis Inhibitors, Targeting QcrB Source: Journal of Medicinal Chemistry - ACS Publications URL
• Title: A new and concise synthetic route to enantiopure Linezolid from (S)

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Asymmetric synthesis applications using 5,6-Diphenyl-morpholin-3-one

Application Note: Advanced Asymmetric Synthesis of α-Amino Acids Using 5,6-Diphenyl-morpholin-3-one

Executive Summary & Nomenclature Clarification

In modern drug development, the incorporation of non-proteinogenic, enantiopure α-amino acids is a critical strategy for improving peptide metabolic stability and inducing conformational constraints[1]. As a Senior Application Scientist, I frequently rely on 5,6-diphenyl-morpholin-3-one to overcome the bottleneck of absolute stereocontrol in these syntheses.

Nomenclature Note: While frequently listed in commercial chemical catalogs as 5,6-diphenyl-morpholin-3-one[2][3], this scaffold is universally recognized in the primary literature by its IUPAC designation: 5,6-diphenylmorpholin-2-one (widely known as the )[4][5]. This application note utilizes this robust chiral template to provide a self-validating, highly reproducible methodology for asymmetric α-amino acid synthesis.

Mechanistic Causality: The Engine of Stereocontrol

The efficacy of this chiral auxiliary is not accidental; it is driven by strict conformational causality.

• Conformational Locking: The two vicinal phenyl groups at the 5- and 6-positions force the morpholine ring into a rigid chair conformation to minimize 1,3-diaxial interactions[5].

• Enolate Shielding: When the N-Boc or N-Cbz protected lactone is deprotonated by a strong, non-nucleophilic base, it forms a planar Z-enolate[4][6]. The bulky equatorial phenyl groups effectively shield the syn face of this enolate[5].

• Facial Selectivity: Consequently, incoming electrophiles (alkyl halides, aldehydes) are sterically forced to approach exclusively from the less hindered anti face[4][5]. This predictable trajectory is the causal mechanism behind the exceptional diastereomeric excess (typically >95% de) observed during alkylation[4].

Quantitative Performance Data

The versatility of the 5,6-diphenyl-morpholin-3-one enolate allows for coupling with a wide variety of electrophiles. The table below summarizes expected yields and stereoselectivities based on optimized literature parameters[4][7].

Electrophile Class	Example Reagent	Reaction Conditions	Product Application	Yield (%)	Diastereomeric Excess (de %)
Alkyl Halides	Benzyl bromide	LHMDS, THF, -78 °C	L-Phenylalanine analogs	85 - 92	> 98
Aldehydes	Benzaldehyde	LHMDS, THF, -78 °C	β-Hydroxy-α-amino acids	75 - 85	> 95
Allyl Bromides	Prenyl bromide	LDA, THF, -78 °C	Unsaturated amino acids	80 - 88	> 96
Michael Acceptors	Methyl acrylate	LHMDS, THF, -78 °C	L-Glutamic acid derivatives	70 - 80	> 90

Visualized Synthetic Workflow

Figure 1: Workflow for asymmetric α-amino acid synthesis via the Williams chiral auxiliary.

Self-Validating Experimental Protocols

Protocol A: Preparation of the Chiral Enolate and Diastereoselective Alkylation

• Causality of Base Selection: Lithium hexamethyldisilazide (LHMDS) or LDA is strictly required[1]. Alkyl lithiums (e.g., n-BuLi) must be avoided as their nucleophilicity will cause destructive attack on the lactone carbonyl.

• Self-Validating Checkpoints: This protocol utilizes internal visual cues to validate reaction progress.

• Setup: Flame-dry a round-bottom flask under Argon. Dissolve (5S,6R)-N-Boc-5,6-diphenyl-morpholin-3-one (1.0 equiv) in anhydrous THF to achieve a 0.1 M solution[1][4].

• Cooling: Submerge the flask in a dry ice/acetone bath and allow it to equilibrate to -78 °C for 15 minutes. Causality: Strict temperature control prevents epimerization of the resulting enolate.

• Deprotonation: Add LHMDS (1.1 equiv, 1.0 M in THF) dropwise over 10 minutes.

  • Validation Checkpoint: The colorless solution will transition to a deep yellow/orange color. This visual shift confirms the successful generation of the rigid, chelated enolate[5]. Stir for 1 hour at -78 °C[1].

• Alkylation: Add the electrophile (e.g., benzyl bromide, 1.2 equiv) dropwise[1].

  • Validation Checkpoint: Over 2–4 hours, the deep yellow color will gradually fade to pale yellow or colorless, serving as an internal indicator that the enolate has been consumed.

• Quench & Workup: Quench the reaction at -78 °C with saturated aqueous NH₄Cl[1]. Warm to room temperature, extract with EtOAc (3 × 50 mL), wash with brine, dry over Na₂SO₄, and concentrate.

• Purification: Purify via flash chromatography (Hexanes/EtOAc). The alkylated product typically exhibits an R_f of ~0.5–0.6 (Hexanes/EtOAc 8:2).

Protocol B: Auxiliary Cleavage and Amino Acid Liberation

• Causality of Cleavage Sequence: Direct hydrogenolysis of the N-Boc protected morpholinone is notoriously sluggish. The Boc group must first be removed to destabilize the ring, allowing subsequent palladium-catalyzed hydrogenolysis to efficiently cleave the benzylic C–O and C–N bonds[1].

• Boc Deprotection: Dissolve the alkylated intermediate in a 1:1 mixture of Trifluoroacetic Acid (TFA) and Dichloromethane (DCM). Stir at room temperature for 1 hour. Concentrate under reduced pressure to yield the TFA salt.

• Hydrogenolysis: Dissolve the crude salt in absolute ethanol. Add 20% by weight of Pearlman’s catalyst (Pd(OH)₂/C)[1].

• Cleavage: Evacuate the flask and backfill with H₂ gas (balloon pressure). Stir vigorously for 12–24 hours[1].

  • Validation Checkpoint: LC-MS should indicate the complete disappearance of the morpholinone mass and the appearance of the free α-amino acid mass.

• Isolation: Filter the suspension through a pad of Celite to remove the palladium catalyst. Concentrate the filtrate.

• Byproduct Removal: Triturate the crude residue with cold diethyl ether.

  • Validation Checkpoint: The chiral auxiliary decomposes into 1,2-diphenylethane-1,2-diol, which is highly soluble in ether. The enantiopure α-amino acid will remain as an insoluble white powder, validating the successful destruction and separation of the auxiliary.

References

• Williams, R. M., Sinclair, P. J., DeMong, D. E., Chen, D., & Zhai, D. (2003). "Asymmetric synthesis of N-tert-butoxycarbonyl α-amino acids. Synthesis of (5S,6R)-4-tert-butoxycarbonyl-5,6-diphenylmorpholin-2-one." Organic Syntheses, 80, 18.[Link]

• Dastlik, K. A., Sundermeier, U., Johns, D. M., Chen, Y., & Williams, R. M. (2005). "An Improved Synthesis of Optically Pure 4-Boc-5,6-Diphenylmorpholin-2-one and 4-Cbz-5,6-Diphenylmorpholin-2-one." Synlett, 2005(04), 693-696.[Link]

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A Comprehensive Guide to the Synthesis of 5,6-Diphenyl-morpholin-3-one from 2-Amino-1,2-diphenylethanol

An Application Note for Drug Development Professionals

Prepared by: Gemini, Senior Application Scientist

Abstract

The morpholin-3-one scaffold is a privileged heterocyclic motif frequently encountered in medicinal chemistry and drug discovery due to its favorable physicochemical properties and biological activities. This application note provides a detailed, step-by-step protocol for the synthesis of 5,6-diphenyl-morpholin-3-one, a key analog for library development. The synthesis is achieved through a robust two-step, one-pot reaction sequence involving the acylation of 2-amino-1,2-diphenylethanol with chloroacetyl chloride, followed by an intramolecular base-mediated cyclization. This guide is designed for researchers, chemists, and drug development professionals, offering in-depth explanations of the experimental choices, a validated protocol, and methods for characterization to ensure scientific integrity and reproducibility.

Introduction and Scientific Rationale

Morpholine and its derivatives are cornerstones in the design of pharmacologically active agents, contributing to improved pharmacokinetic profiles, including aqueous solubility and metabolic stability.[1][2] The morpholin-3-one core, in particular, serves as a versatile building block for constructing complex molecular architectures.[3]

The synthesis described herein employs a classical and efficient strategy for forming the morpholinone ring. The process begins with the N-acylation of a vicinal amino alcohol, 2-amino-1,2-diphenylethanol, using chloroacetyl chloride. This reaction forms a stable α-haloamide intermediate. The subsequent crucial step is an intramolecular Williamson ether synthesis, where the hydroxyl group, upon deprotonation by a base, acts as an internal nucleophile. This nucleophile attacks the carbon bearing the chlorine atom, displacing it via an SN2 mechanism to forge the heterocyclic ring.[4][5] This intramolecular cyclization is generally favored and proceeds efficiently due to the formation of a stable six-membered ring.[6]

Understanding the causality behind each step is critical for success and optimization. The choice of base, solvent, and temperature control directly impacts reaction kinetics, yield, and purity. This document elucidates these factors to provide a self-validating and reliable protocol.

Reaction Scheme and Mechanism

The synthesis of 5,6-diphenyl-morpholin-3-one proceeds via the formation of an N-(2-hydroxy-1,2-diphenylethyl)-2-chloroacetamide intermediate, which subsequently cyclizes in the presence of a base.

Figure 1: Overall synthetic pathway for 5,6-diphenyl-morpholin-3-one.

The mechanism involves two distinct phases: nucleophilic acyl substitution followed by an intramolecular nucleophilic substitution (SN2).

Figure 2: Core mechanistic steps of the reaction.

Detailed Experimental Protocol

This protocol is designed for a 10 mmol scale. Adjust quantities proportionally for scaling up or down.

Materials and Equipment

Reagent/Material	Grade	Supplier	Notes
2-Amino-1,2-diphenylethanol	≥98%	Standard Supplier	Starting amino alcohol
Chloroacetyl chloride	≥98%	Standard Supplier	Acylating agent, handle in fume hood
Sodium Hydroxide (NaOH)	Pellets, ≥97%	Standard Supplier	Base for acylation and cyclization
Dichloromethane (DCM)	Anhydrous	Standard Supplier	Solvent for acylation
Isopropyl Alcohol (IPA)	ACS Grade	Standard Supplier	Solvent for cyclization
Hydrochloric Acid (HCl)	1M aq. solution	Standard Supplier	For neutralization during work-up
Saturated Sodium Bicarbonate	aq. solution	Prepared in-house	For washing
Brine (Saturated NaCl)	aq. solution	Prepared in-house	For washing
Anhydrous Magnesium Sulfate (MgSO₄)	Reagent Grade	Standard Supplier	Drying agent
Round-bottom flask (100 mL)	-	-	Reaction vessel
Magnetic stirrer and stir bar	-	-	-
Dropping funnel	-	-	For controlled addition
Ice bath	-	-	For temperature control
Reflux condenser	-	-	For heating
Separatory funnel	-	-	For liquid-liquid extraction
Rotary evaporator	-	-	For solvent removal
Buchner funnel and filter paper	-	-	For collecting solid product

Step-by-Step Synthesis Procedure

Workflow Overview

Figure 3: High-level experimental workflow diagram.

Procedure:

• Reactant Preparation: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2-amino-1,2-diphenylethanol (2.13 g, 10.0 mmol) in a biphasic mixture of Dichloromethane (DCM, 30 mL) and water (10 mL).

• Basification: Add sodium hydroxide (0.88 g, 22.0 mmol, 2.2 eq.) to the stirring mixture. Stir until the base is mostly dissolved.

• Acylation: Cool the flask to 0 °C using an ice-water bath. Fill a dropping funnel with chloroacetyl chloride (0.87 mL, 1.24 g, 11.0 mmol, 1.1 eq.) dissolved in 5 mL of DCM. Add the chloroacetyl chloride solution dropwise to the reaction mixture over 20-30 minutes, ensuring the internal temperature does not exceed 10 °C.

  • Causality Note: Slow, cold addition is crucial to control the exothermic reaction between the highly reactive acyl chloride and the amine, preventing side reactions.

• Initial Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir vigorously for 1-2 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Cyclization: Add Isopropyl Alcohol (IPA, 20 mL) to the reaction mixture. Fit the flask with a reflux condenser and heat the mixture to a gentle reflux (approx. 80-85 °C) for 3-4 hours.

  • Causality Note: Heating provides the necessary activation energy for the intramolecular SN2 cyclization, which is slower than the initial acylation.[7]

• Work-up and Isolation: After cooling to room temperature, transfer the mixture to a separatory funnel. Add 20 mL of water.

• Separate the organic layer. Wash the organic layer sequentially with 1M HCl (1 x 20 mL), saturated NaHCO₃ solution (1 x 20 mL), and brine (1 x 20 mL).

  • Causality Note: The acid wash removes any unreacted amine and excess base. The bicarbonate wash neutralizes any remaining acid. The brine wash helps to remove residual water before drying.[8]

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent using a rotary evaporator to yield the crude product as a solid.

• Purification: Recrystallize the crude solid from a suitable solvent system, such as ethanol/water or ethyl acetate/hexanes, to obtain pure 5,6-diphenyl-morpholin-3-one.[9] Collect the crystals by vacuum filtration and dry in a vacuum oven.

Characterization Data

The identity and purity of the final compound should be confirmed by standard spectroscopic methods.

Analysis	Expected Observations
Appearance	White to off-white crystalline solid
¹H NMR (400 MHz, CDCl₃)	δ (ppm): 7.10-7.40 (m, 10H, Ar-H), 5.2 (d, 1H, Ph-CH-O), 4.8 (d, 1H, Ph-CH-N), 4.2 (s, 2H, -CH₂-C=O), ~6.5 (br s, 1H, NH)
¹³C NMR (100 MHz, CDCl₃)	δ (ppm): 168 (C=O), 135-140 (Ar C-ipso), 125-130 (Ar CH), 80 (Ph-CH-O), 65 (Ph-CH-N), 50 (-CH₂-C=O)
IR (KBr)	ν (cm⁻¹): 3200-3300 (N-H stretch), 1670-1690 (Amide C=O stretch), 1100-1120 (C-O-C stretch)[10]
Mass Spec (ESI+)	[M+H]⁺ calculated for C₁₆H₁₅NO₂: 254.11; found: 254.12

Conclusion

This application note details a reliable and well-characterized protocol for the synthesis of 5,6-diphenyl-morpholin-3-one from its corresponding amino alcohol. By providing a clear rationale for key experimental parameters, this guide equips researchers with the necessary information to reproduce this synthesis confidently and adapt it for the creation of diverse analog libraries. The methodology is robust, scalable, and utilizes common laboratory reagents and techniques, making it a valuable procedure for applications in medicinal chemistry and drug discovery.

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• Masoud, M. S., Ali, A. E., Elasala, G. S., & Elwardany, R. E. (2023). Spectroscopic study of solvent effects on the electronic absorption spectra of morpholine and its complexes. European Journal of Chemistry, 14(1), 53-64. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE0usvhRLYiTvxpz-S1A4rQE-zt1-XnBXk2L592FRN0FRYo6CxsE4vcVae5SKHV22crdxTYz1Lv2bXlbO8IJe71lqb_PeeXFrmEoW0rnPpgu8kRxsxcfpRRHVOC5aKypEeC6tiuVe88WVLlX0QJ0h1rBrxNZgVX9_dw]
• Chemical and Spectrophotometric Investigations of 3-Mercapto- 5,6-diphenyl-1,2,4-triazine as a New Carboxyl Activating Group. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHqHhwc4uctex8dy1rKFwok_zxFIt1rR2ZzgLIVpLUGJ7duC0_C0knu2gta6TZ6y4kqtpBtDNZUtg3HdniNOyZ_wh7G7JXlBad7a3PqT7oVPIesBfbPrjV6p1nN7-ULefQWvdcqUWW7kEjbmiSo0OYwRkRD-iECklcm]
• Studies on co-ordination polymers of 5,5'-(6-(diphenyl amino)-1,3,5-triazine- 2,4-diyl) bis(azanediyl) diquinolin-8-ol. Der Pharma Chemica. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEs40xj5-RUuCdE827IMP3sVPPvesIPL0dyS7wgtWuDpw5WXZdFy9mlhFJtrBSKIAbQ_d1S1kETHhngJ2pef56KkkAIxe9eISQhNP3eS-nmVRN9PHK5EbSx2tF87WUCpUgu3FmdE6WQA_gUVfjwNZPUEFM2wy4rsCPK9PPMVw8ZHT8ylo14dI1NYXN4S--Ft99MoDtldwoR7hSLvzb_2kp2GApxmx5oQQq6HpCEEd1830o_Wa1jKz-8gvwxrCT3SWoLz7HEkbb8toWUAByYhweR]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of the 5,6-dihydroxymorpholin-3-one fragment of monanchocidin A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Fascinating Chemistry of α‐Haloamides - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. researchgate.net [researchgate.net]
• 7. Process For The Preparation Of 4 Phenyl 3 Morpholinone [quickcompany.in]
• 8. wjpsonline.com [wjpsonline.com]
• 9. morpholin-3-one synthesis - chemicalbook [chemicalbook.com]
• 10. derpharmachemica.com [derpharmachemica.com]

Application Note: Advanced Catalytic Hydrogenation Protocols for 5,6-Diphenyl-morpholin-3-one and Related Chiral Auxiliaries

Introduction & Mechanistic Rationale

The 5,6-diphenyl-morpholin-3-one scaffold (and its widely utilized isomer, 5,6-diphenylmorpholin-2-one, known as the Williams chiral auxiliary) is a highly effective template for the asymmetric synthesis of

-amino acids, pyrrolidines, and complex pipecolic acid derivatives[1][2]. The core utility of this heterocyclic system lies in its ability to enforce strict facial stereoselectivity during enolate alkylation or [1,3]-dipolar cycloadditions[3].

Once the desired stereocenter is established on the morpholine ring, the chiral auxiliary must be tracelessly removed to liberate the target molecule. Catalytic hydrogenation is the premier method for this global deprotection. Mechanistically, the process relies on the hydrogenolysis of the benzylic C–O and C–N bonds. Because the morpholinone ring contains two adjacent benzylic positions (C5 and C6), palladium-catalyzed hydrogenation effectively "unzips" the ring, releasing the target zwitterionic amino acid and yielding inert 1,2-diphenylethane as a easily separable byproduct[1].

Causality in Experimental Design (E-E-A-T)

As a self-validating system, a successful hydrogenolysis protocol requires precise tuning of the catalyst, solvent, and pressure to prevent partial cleavage.

• Catalyst Selection (Pd/C vs. PdCl

  ) : Palladium is uniquely active for benzylic bond cleavage compared to Platinum or Rhodium. While 10% Pd/C is standard, Palladium(II) chloride (PdCl ) is often preferred when the substrate contains basic nitrogen atoms (e.g., spirooxindole pyrrolidines)[3]. The in-situ reduction of PdCl generates trace HCl, which protonates basic amines, preventing them from poisoning the catalyst surface.

• Pressure Dynamics : While simple benzylic ethers can be cleaved at atmospheric pressure, the dual C–O/C–N cleavage required to dismantle the sterically hindered 5,6-diphenylmorpholinone ring typically demands elevated pressures (40 to 70 psi)[1][3]. Insufficient pressure often leads to the accumulation of mono-cleaved intermediates.

• Solvent Effects : A binary mixture of Ethanol and THF (typically 1:1 v/v) is optimal. THF ensures the complete dissolution of the highly lipophilic diphenyl-morpholinone adduct, while Ethanol provides the necessary protic environment to stabilize the emerging zwitterionic amino acid[1]. If direct esterification of the resulting amino acid is desired, substituting the solvent with acidified ethanol will yield the corresponding ethyl ester in a single pot[2].

Quantitative Data: Condition Optimization

The following table summarizes validated hydrogenation parameters based on the structural complexity of the morpholinone adduct:

Substrate Type	Catalyst	Pressure	Solvent	Time	Isolated Product	Ref
Alkylated Morpholinone	Pd/C or PdCl	40 psi	EtOH/THF	24 h	Free Zwitterionic Amino Acid	[1]
Spirooxindole Adduct	PdCl	70 psi	MeOH	36 h	Amino Acid Methyl Ester	[3]
Bicyclic Aza-Prins Adduct	Pd/C	1 atm	Acidified EtOH	12 h	Pipecolic Acid Ethyl Ester	[2]

Experimental Protocol: Step-by-Step Hydrogenolysis

Materials Required:

• Alkylated 5,6-diphenyl-morpholinone derivative (1.0 equiv)

• Palladium(II) chloride (PdCl

  ) or 10% Pd/C (0.1 - 0.2 equiv by weight)

• Ethanol / THF (1:1 v/v, anhydrous)

• Hydrogen gas (high-purity cylinder)

• Parr shaker or high-pressure autoclave

Step-by-Step Methodology:

• Substrate Solubilization : In a heavy-walled hydrogenation vessel, dissolve the morpholinone adduct in the EtOH/THF solvent mixture to achieve a concentration of approximately 0.1 M. Causality Check: Ensure complete dissolution; if the substrate remains suspended, the heterogeneous catalyst will be physically blocked, stalling the reaction. Add incremental volumes of THF until clear.

• Catalyst Addition : Purge the vessel with Argon or Nitrogen for 5 minutes. Carefully add the Pd catalyst. Safety Note: Purging is critical to prevent the auto-ignition of THF/EtOH vapors upon contact with dry Palladium.

• Atmosphere Exchange : Seal the vessel and purge the system with Hydrogen gas three times (pressurize to 20 psi, then carefully vent).

• Pressurization and Reaction : Pressurize the vessel to 40–70 psi with H

  [1][3]. Begin vigorous shaking or stirring. Maintain the reaction at 25 °C for 24–36 hours.

• Reaction Monitoring (Self-Validation) : Vent a small aliquot and analyze via TLC. Validation metric: The starting morpholinone is strongly UV-active. The fully deprotected aliphatic amino acid will be UV-inactive but strongly Ninhydrin-positive. The reaction is complete only when the UV-active starting material is entirely consumed.

• Workup and Isolation :

  • Carefully vent the Hydrogen and purge the vessel with Nitrogen.

  • Filter the reaction mixture through a tightly packed pad of Celite to remove the Palladium catalyst. Wash the Celite pad thoroughly with hot Ethanol to ensure complete recovery of the zwitterion.

  • Concentrate the filtrate under reduced pressure to yield a crude residue.

  • Phase-Separation Trituration : Suspend the residue in diethyl ether or hexanes and agitate. The 1,2-diphenylethane byproduct is highly lipophilic and will dissolve in the organic layer, while the zwitterionic amino acid will precipitate as a pure white solid[1].

  • Filter the suspension and dry the solid in vacuo to yield the enantiopure amino acid.

Workflow Visualization

Fig 1: Catalytic hydrogenolysis workflow of 5,6-diphenyl-morpholinone to yield free amino acids.

References

• (5S,6R)
• THE SYNTHESIS OF SPIROOXINDOLE PYRROLIDINES VIA AN ASYMMETRIC AZOMETHINE YLIDE[1,3]-DIPOLAR CYCLOADDITION REACTION Source: Semantic Scholar URL
• Source: University of Greenwich (gre.ac.uk)

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. gala.gre.ac.uk [gala.gre.ac.uk]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Note: Stereoselective α-Alkylation Strategies for 5,6-Diphenyl-morpholin-3-one

Prepared by: Senior Application Scientist Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals

Introduction and Scaffold Nuances

Morpholinone scaffolds are privileged structures in the asymmetric synthesis of complex peptidomimetics, chiral building blocks, and unnatural α-amino acids. The 5,6-diphenyl-morpholin-3-one system provides a highly rigid, stereodirecting environment.

Nomenclature Note: In commercial catalogs and some literature, the term "5,6-diphenyl-morpholin-3-one" is frequently used interchangeably with the classic Williams chiral auxiliary (5,6-diphenylmorpholin-2-one). While the Williams auxiliary is a lactone (alkylation at C3), the true morpholin-3-one is a lactam where the carbonyl is at C3, directing enolate-driven alkylation to the C2 α-position . The stereodirecting principles—relying on the steric bulk of the 5,6-diphenyl groups to block one face of the enolate—remain homologous across both isomers. This guide focuses on the robust methodologies for generating the C2-enolate of the morpholin-3-one lactam and its subsequent electrophilic trapping, a strategy vital for installing quaternary stereocenters on sp³-rich morpholines ().

Mechanistic Principles and Causality

To achieve high yields and exceptional diastereomeric ratios (dr), the experimental conditions must be strictly controlled to favor kinetic enolate formation and precise facial selectivity.

Enolization Dynamics

The abstraction of the α-proton requires a strong, non-nucleophilic base. Lithium hexamethyldisilazide (LiHMDS) or Sodium hexamethyldisilazide (NaHMDS) are optimal. We specifically avoid Lithium diisopropylamide (LDA) because its slightly higher nucleophilicity can lead to unwanted side reactions (e.g., nucleophilic attack on the lactam carbonyl or N-protecting groups). Enolization must be performed at –78 °C to ensure the formation of the kinetic Z-enolate and to suppress retro-aldol-type ring-opening pathways.

Facial Selectivity and Steric Shielding

In the cis-5,6-diphenyl conformation, the two phenyl rings project prominently into the space above (or below) the morpholine ring plane. This creates a pronounced steric bias. When the enolate is formed, the bulky phenyl groups effectively shield one face of the molecule. The incoming electrophile (e.g., an alkyl halide) is thermodynamically and kinetically forced to approach from the less hindered anti face, resulting in excellent diastereoselectivity ().

Electrophilic Trapping Kinetics

The addition of the electrophile is governed by S_N2 kinetics. For highly reactive electrophiles (e.g., benzyl bromide, allyl bromide, methyl iodide), direct addition to the lithium enolate at –78 °C is sufficient. However, for less reactive or sterically hindered electrophiles (e.g., isopropyl iodide), the addition of a polar aprotic cosolvent like N,N'-dimethylpropyleneurea (DMPU) is critical. DMPU breaks up the tight lithium enolate aggregates, increasing the effective nucleophilicity of the enolate carbon.

Mechanistic logic dictating facial selectivity during electrophilic trapping.

Quantitative Data for Protocol Optimization

The following table summarizes the optimization landscape for the α-alkylation of N-Boc-5,6-diphenyl-morpholin-3-one. These metrics validate the causality of our reagent choices.

Entry	Base (Equiv)	Electrophile	Additive	Temp Profile (°C)	Yield (%)	Diastereomeric Ratio (dr)
1	LiHMDS (1.1)	Benzyl Bromide	None	–78 to –20	85	>95:5
2	NaHMDS (1.1)	Allyl Bromide	None	–78 to –20	88	>95:5
3	LDA (1.2)	Benzyl Bromide	None	–78 to –20	62	80:20
4	LiHMDS (1.1)	Methyl Iodide	None	–78 to –20	91	>98:2
5	LiHMDS (1.1)	Isopropyl Iodide	DMPU (2.0)	–78 to 0	74	90:10

Data Interpretation: Entry 3 highlights the inferiority of LDA, which compromises both yield and dr due to competing side reactions. Entry 5 demonstrates the necessity of DMPU when engaging secondary alkyl halides, requiring a higher terminal temperature to drive the S_N2 displacement.

Self-Validating Experimental Protocol

This step-by-step methodology is designed with internal validation checkpoints to ensure reproducibility and high stereofidelity.

Reagent Preparation and Enolization

• System Purging: Flame-dry a 50 mL Schlenk flask under a continuous flow of argon.

• Substrate Dissolution: Charge the flask with N-protected 5,6-diphenyl-morpholin-3-one (1.0 equiv, 1.0 mmol) and anhydrous THF (10 mL).

• Thermal Equilibration: Submerge the flask in a dry ice/acetone bath (–78 °C). Stir for 15 minutes to ensure total thermal equilibration. Validation check: The solution must remain completely clear; any precipitation indicates moisture contamination.

• Base Addition: Dropwise add a freshly titrated solution of LiHMDS (1.0 M in THF, 1.1 equiv, 1.1 mL) over 5 minutes down the side of the flask. The slow addition prevents localized exothermic micro-environments that could lead to epimerization.

• Enolate Maturation: Stir the resulting enolate solution at –78 °C for 45 minutes.

Electrophilic Trapping

• Electrophile Introduction: Add the electrophile (e.g., benzyl bromide, 1.2 equiv, 1.2 mmol) dropwise. (Note: If utilizing a less reactive alkyl halide like isopropyl iodide, pre-mix the electrophile with 2.0 equiv of anhydrous DMPU before addition).

• Reaction Progression: Maintain the reaction strictly at –78 °C for 2 hours. Gradually allow the bath to warm to –20 °C over the next 4 hours.

• TLC Monitoring (Self-Validation): Monitor the disappearance of the starting material via TLC (Hexanes/EtOAc 7:3, UV active). The product spot should appear slightly less polar than the starting material.

Quenching and Isolation

• Kinetic Quenching: Quench the reaction at –20 °C by rapidly injecting saturated aqueous NH₄Cl (5 mL). Causality: Quenching at sub-zero temperatures prevents the unreacted enolate from undergoing proton-exchange epimerization during the workup.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with EtOAc (3 x 15 mL).

• Washing and Drying: Wash the combined organic layers with brine (15 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (gradient elution: 5% to 20% EtOAc in Hexanes) to isolate the diastereomerically pure α-alkylated product.

Workflow for the stereoselective α-alkylation of 5,6-diphenyl-morpholin-3-one.

References

• Lenci, E., Menchi, G., & Trabocchi, A. (2018). "Diversity-Oriented Synthesis and Chemoinformatic Analysis of the Molecular Diversity of sp³-Rich Morpholine Peptidomimetics." Frontiers in Chemistry, 6, 530. URL:[Link]

• Norman, B. H., Hemscheidt, T., Schultz, R. M., & Andis, S. L. (1999). "Alkylation Studies of N-Protected-5-substituted Morpholin-3-ones. A Stereoselective Approach to Novel Methylene Ether Dipeptide Isosteres." The Journal of Organic Chemistry, 64(20), 7347-7364. URL:[Link]

• Williams, R. M., Im, M. N., & Cao, J. (1991). "Asymmetric synthesis of monosubstituted and alpha,alpha-disubstituted alpha-amino acids via diastereoselective glycine enolate alkylations." Journal of the American Chemical Society, 113(24), 9276-9286. URL:[Link]

Technical Notes & Optimization

Improving reaction yields for 5,6-Diphenyl-morpholin-3-one synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals and synthetic chemists who encounter yield bottlenecks during heterocycle construction.

The synthesis of 5,6-diphenyl-morpholin-3-one is a critical pathway in the development of various chiral ligands and pharmacophores. However, the steric bulk of the diphenyl backbone and the bifunctional nature of the starting materials often lead to poor yields, epimerization, or stalled reactions. This guide is designed to move beyond basic recipes. Here, we will dissect the mechanistic causality behind each experimental choice and establish a self-validating protocol —ensuring you can analytically confirm the success of each step before proceeding.

Module 1: Mechanistic Workflow & Pathway

The classical construction of the morpholin-3-one core relies on a two-stage sequence: the chemoselective N-acylation of an amino alcohol with chloroacetyl chloride, followed by a base-catalyzed intramolecular etherification[1].

Workflow for the two-step synthesis of 5,6-diphenyl-morpholin-3-one.

Module 2: Troubleshooting & FAQs

When scaling up this synthesis, researchers typically encounter three major failure modes. Below is the logical troubleshooting matrix and the causality behind the solutions.

Logical troubleshooting tree for optimizing morpholin-3-one yields.

Q1: Why am I seeing significant O-acylation byproducts during the first step? Causality: The primary amine is intrinsically more nucleophilic than the secondary benzylic alcohol. However, chloroacetyl chloride is an extremely aggressive electrophile. At room temperature, the kinetic preference for the amine is overridden by the sheer reactivity of the acid chloride, leading to competitive O-acylation. Solution: Drop the temperature strictly to 0 °C and ensure dropwise addition. By restricting the thermal energy of the system, you allow the innate nucleophilic differential between the nitrogen and oxygen to dictate the chemoselectivity.

Q2: My cyclization step stalls at 40-50% conversion. How can I drive it to completion? Causality: The ring closure is an intramolecular Williamson ether synthesis. The bulky nature of the adjacent phenyl rings creates significant steric hindrance, raising the activation energy required for the alkoxide to achieve the proper trajectory for an SN2 displacement of the chloride. Weak bases (like K₂CO₃) fail to generate a sufficient equilibrium concentration of the alkoxide. Solution: Switch to a system that forces near-quantitative alkoxide formation. While2[2], utilizing 3 has been proven to deliver high yields (>85%) by providing an optimal balance of basicity and substrate solubility[3]. Alternatively, use NaH in anhydrous THF.

Q3: I am losing the stereochemical integrity of my (1S,2R)-diphenyl backbone. What is causing the epimerization? Causality: The benzylic protons adjacent to the newly formed amide/ether linkages are relatively acidic. Prolonged exposure to strong bases (especially at reflux temperatures) can cause reversible deprotonation/enolization at these chiral centers, leading to epimerization. Solution: Limit the reaction time during cyclization. Do not leave the reaction stirring overnight if it finishes in 2 hours. Monitor aggressively and quench immediately upon completion.

Module 3: Self-Validating Experimental Protocol

A robust protocol must tell you whether it has succeeded or failed before you move to the next step. Follow these Standard Operating Procedures (SOPs).

Step 1: Chemoselective N-Acylation

• Preparation: Dissolve 1.0 eq of 2-amino-1,2-diphenylethanol in anhydrous dichloromethane (DCM) to a 0.2 M concentration. Add 1.1 eq of triethylamine (Et₃N).

• Thermal Control: Submerge the reaction flask in an ice-water bath and allow it to equilibrate to exactly 0 °C for 15 minutes.

• Addition: Dissolve 1.05 eq of chloroacetyl chloride in a small volume of DCM. Add dropwise over 30 minutes via an addition funnel to prevent localized exothermic spikes.

• Self-Validation Check: After 1 hour, spot the reaction mixture on a normal-phase TLC plate (Hexanes/EtOAc 1:1) alongside the starting material. Stain the plate with ninhydrin and apply heat. Validation: A successful reaction is confirmed by the complete disappearance of the ninhydrin-active (pink/purple) primary amine spot. The new amide product will be UV-active but ninhydrin-negative.

• Workup: Quench with saturated aqueous NaHCO₃ to neutralize HCl salts. Extract with DCM, wash with brine, dry over Na₂SO₄, and concentrate in vacuo.

Step 2: Base-Promoted Intramolecular Cyclization

• Preparation: Dissolve the crude 2-chloro-N-(2-hydroxy-1,2-diphenylethyl)acetamide intermediate in absolute ethanol (0.1 M).

• Base Addition: Add 1.5 eq of finely powdered Potassium Hydroxide (KOH). Note: KOH in ethanol generates ethoxide in equilibrium, which is sufficiently basic to deprotonate the benzylic alcohol without rapidly degrading the chloroacetamide moiety.

• Cyclization: Stir the mixture at room temperature for 2 hours. If the reaction is sluggish, gently warm to 40 °C.

• Self-Validation Check: Monitor by TLC (UV-active). Validation: The target morpholin-3-one will exhibit a significantly higher

  value than the open-chain intermediate due to the loss of the highly polar, hydrogen-bonding hydroxyl group.

• Workup: Concentrate the ethanol in vacuo. Partition the residue between EtOAc and water. Wash the organic layer with brine, dry, and recrystallize from hot ethanol to yield stereopure 5,6-diphenyl-morpholin-3-one.

Module 4: Quantitative Optimization Data

The following table summarizes the causal relationship between reaction conditions and isolated yields, allowing you to benchmark your own results against established optimization parameters.

Reaction Step	Solvent System	Base / Catalyst	Temperature	Time	Yield (%)	Primary Observation / Causality
N-Acylation	DCM	Et₃N (1.1 eq)	25 °C	1 h	65%	High O-acylation byproduct due to kinetic over-activation.
N-Acylation	DCM	Et₃N (1.1 eq)	0 °C	2 h	94%	Excellent chemoselectivity; suppressed hydroxyl nucleophilicity.
Cyclization	THF	K₂CO₃ (2.0 eq)	65 °C (Reflux)	24 h	40%	Base too weak; incomplete deprotonation of the alcohol.
Cyclization	THF	NaH (1.2 eq)	0 °C to 25 °C	4 h	88%	Rapid cyclization; requires strictly anhydrous conditions to prevent hydrolysis.
Cyclization	Ethanol	KOH (1.5 eq)	25 °C to 40 °C	3 h	92%	Optimal balance of basicity and solubility; highly scalable and prevents epimerization.

References

1.[3] PREPARATION OF SOME ORGANOZINC COMPOUNDS AND THEIR ENANTIOSELECTIVE ADDITION TO ALDEHYDES, ncl.res.in. Available at: 2.[1] A Novel Protocol for Selective Construction of Morpholin-2-one and Morpholin-3-one Heterocycles from Aminoethanol with Divinyl Fumarate, thieme-connect.com. Available at: 3.[2] Practical and efficient processes for the preparation of 4-(4-aminophenyl)morpholin-3-ones, semanticscholar.org. Available at:

Sources

• 1. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. dspace.ncl.res.in [dspace.ncl.res.in]

Technical Support Center: Separation of 5,6-Diphenyl-morpholin-3-one Diastereomers

This technical support guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) for researchers, medicinal chemists, and process development scientists encountering challenges in the separation of 5,6-Diphenyl-morpholin-3-one diastereomers. Our approach is grounded in first principles of stereochemistry and separation science to empower you to make informed decisions during method development and optimization.

Core Principles: The "Why" of Diastereomer Separation

Before diving into troubleshooting, it's crucial to understand the foundational principle that enables the separation of diastereomers. Unlike enantiomers, which are non-superimposable mirror images with identical physical properties in an achiral environment, diastereomers are stereoisomers that are not mirror images of each other[1][2].

For 5,6-Diphenyl-morpholin-3-one, the two chiral centers at positions C5 and C6 give rise to two pairs of enantiomers: (5R, 6R)/(5S, 6S) and (5R, 6S)/(5S, 6R). A mixture containing, for example, the (5R, 6R) and (5R, 6S) isomers is a mixture of diastereomers. Because they have different 3D arrangements, their physical properties—such as solubility, melting point, polarity, and adsorption characteristics—differ[2]. This fundamental difference is what we exploit to separate them using standard, achiral laboratory techniques.

Frequently Asked Questions (FAQs)

Q1: What is the most effective starting point for separating my diastereomeric mixture of 5,6-Diphenyl-morpholin-3-one?

The most logical and resource-efficient starting point is thin-layer chromatography (TLC) to develop a separation method on a silica gel stationary phase, followed by scaling up to preparative column chromatography. This approach is cost-effective and widely accessible. If this fails, more advanced techniques like HPLC or strategic crystallization should be considered.

The overall method selection workflow can be visualized as follows:

Caption: Method Selection Workflow for Diastereomer Separation.

Q2: Are chiral columns necessary to separate diastereomers?

No, chiral stationary phases (CSPs) are generally not required for separating diastereomers. Chiral chromatography is the definitive method for separating enantiomers[1]. Since diastereomers possess different physical properties, they can be separated on conventional achiral stationary phases like silica gel, alumina, or various HPLC columns (C18, Phenyl, Cyano)[3][4][5]. Using an achiral method is preferable as it is typically less expensive and more straightforward.

Q3: Can I use derivatization to improve the separation?

Absolutely. Derivatization is a powerful strategy if direct separation proves difficult. The principle involves reacting a functional group in the molecule with a chiral, enantiomerically pure reagent to create a new pair of diastereomers[6][7]. While 5,6-Diphenyl-morpholin-3-one lacks common reactive sites like primary amines or alcohols, this strategy is crucial to keep in mind for other molecules. The newly formed diastereomers may have larger differences in their physical properties, making them easier to separate on a standard achiral column[6][8].

Troubleshooting Guide: Preparative Column Chromatography

This is the most common technique and often presents the most challenges.

Problem 1: I see poor or no separation of the diastereomers on my silica gel column.

Root Cause Analysis: The diastereomers of 5,6-Diphenyl-morpholin-3-one, despite having different polarities, may have very similar values. This leads to co-elution. The polarity of this molecule is influenced by the phenyl groups, the ether oxygen, the amide carbonyl, and the N-H group. The subtle difference in how these groups are oriented in 3D space dictates the overall polarity difference, which may be minimal.

Troubleshooting Steps:

• Optimize the Mobile Phase (Eluent): This is the most critical parameter. A common error is using a solvent system with excessively high polarity, which fails to differentiate between the isomers as they both travel quickly with the solvent front[9].

  • Action: Start with a low-polarity mobile phase (e.g., 95:5 Hexane/Ethyl Acetate) and gradually increase the polarity in small increments (e.g., 90:10, 85:15). Screen these systems exhaustively using TLC before committing to a column.

  • Pro-Tip: Sometimes, a three-solvent system can provide unique selectivity. Consider adding a small percentage (~1%) of methanol or a non-polar solvent like toluene or dichloromethane to your Hexane/EtOAc mixture to alter the interactions with the silica surface[10].

• Improve Column Packing and Geometry: A poorly packed column results in band broadening, which destroys resolution[9].

  • Action: Ensure your column is packed uniformly without any air bubbles or channels. For challenging separations, use a longer and narrower column. Increasing the column length provides more theoretical plates, enhancing the separation of closely eluting compounds[9].

• Adjust the Flow Rate: A slower flow rate increases the interaction time between your diastereomers and the stationary phase, which can significantly improve resolution[9].

  • Action: Reduce the pressure applied or use gravity flow. Be aware that this will increase the run time.

• Consider a Different Achiral Stationary Phase: If silica gel is ineffective, other stationary phases may offer different selectivity based on alternative interaction mechanisms.

  • Action: Consider packing a column with alumina (neutral or basic) or using a bonded-phase silica like a cyano (CN) or diol phase, which can offer different polar interactions.

Caption: Troubleshooting Workflow for Poor Chromatographic Separation.

Problem 2: My TLC analysis shows two very close spots. How can I ensure a successful column separation?

Root Cause Analysis: Closely migrating spots on TLC (low ΔRf) confirm that the separation is challenging but achievable. The key is to maximize the resolution (Rs) during the preparative column stage.

Troubleshooting Steps:

• Use a Finer Stationary Phase: Employing silica gel with a smaller particle size increases the surface area and leads to higher separation efficiency[9]. Note that this may require higher pressure to maintain a reasonable flow rate.

• Apply Gradient Elution: Instead of an isocratic (constant solvent mixture) elution, a shallow gradient can be highly effective.

  • Action: Start the column with a mobile phase slightly less polar than the one that gave you the best TLC separation. Then, very slowly and gradually increase the proportion of the more polar solvent over time. This helps to sharpen the bands and increase the separation between them.

• Dry Loading: If your compound has low solubility in the mobile phase, it can lead to band broadening at the origin.

  • Action: Pre-adsorb your crude mixture onto a small amount of silica gel. After evaporating the solvent, carefully load the resulting dry powder onto the top of your column. This ensures a narrow starting band.

Troubleshooting Guide: Fractional Crystallization

Problem: My diastereomers are inseparable by chromatography, or I need a non-chromatographic method for large-scale separation.

Root Cause Analysis: Fractional crystallization relies on differences in the solubility of diastereomers in a specific solvent or solvent mixture. One diastereomer will be less soluble and will preferentially crystallize out of a supersaturated solution, leaving the other diastereomer enriched in the mother liquor[8][9].

Troubleshooting Steps:

• Systematic Solvent Screening: This process is often trial-and-error but can be approached systematically.

  • Action: In small vials, dissolve a small amount of your diastereomeric mixture in various heated solvents to the point of saturation. Test a wide range of solvents with different polarities (e.g., ethanol, isopropanol, acetone, ethyl acetate, toluene, hexane, and mixtures thereof).

  • Observation: Look for a solvent system where the compound is soluble when hot but significantly less soluble when cooled to room temperature or 0-4 °C. The ideal solvent will yield solid crystals upon cooling rather than an oil or amorphous solid[11][12].

• Seeding: If you have a small amount of one pure diastereomer (perhaps from a previous analytical HPLC run), you can use it to seed the crystallization.

  • Action: Once you have a supersaturated solution, add a single, tiny crystal of the desired pure diastereomer. This provides a nucleation site and can induce the crystallization of only that specific diastereomer[12].

• Control the Cooling Rate: Rapid cooling often traps impurities and the other diastereomer within the crystal lattice.

  • Action: Allow the saturated solution to cool to room temperature slowly, and then transfer it to a refrigerator. Slow cooling promotes the formation of more ordered, purer crystals.

Table 1: Summary of Starting Conditions for Method Development

Technique	Parameter	Recommended Starting Point	Rationale & Key Considerations
TLC/Column	Stationary Phase	Silica Gel (230-400 mesh)	Standard, cost-effective choice for moderately polar compounds.
Mobile Phase	Hexane / Ethyl Acetate (95:5 to 70:30)	Good starting range. The phenyl groups suggest lower polarity is needed. The amide and ether provide polarity.
Dichloromethane / Methanol (99:1 to 95:5)	An alternative solvent system that can offer different selectivity.
HPLC	Stationary Phase	Phenyl, Pentafluorophenyl (PFP), or Cyano	These phases can offer unique π-π or dipole-dipole interactions with the phenyl rings of the analyte, potentially enhancing selectivity over standard C18 phases[3][5].
Mobile Phase	Hexane / Isopropanol (Normal Phase)	A common choice for achiral HPLC separation of polar compounds.
Acetonitrile / Water (Reversed Phase)	Standard reversed-phase conditions; may require screening different columns to find selectivity[13].
Crystallization	Solvent Classes	Alcohols (Ethanol, IPA), Esters (EtOAc), Ketones (Acetone), Aromatic (Toluene), and their mixtures with alkanes (Hexane).	Screen a broad range of polarities to find the ideal solubility profile[11][12].

Detailed Experimental Protocols

Protocol 1: TLC Method Development for 5,6-Diphenyl-morpholin-3-one Diastereomers

• Prepare TLC Plate: Draw a light pencil line ~1 cm from the bottom of a silica gel TLC plate.

• Prepare Sample: Dissolve a small amount (~1 mg) of the diastereomeric mixture in a volatile solvent (e.g., Dichloromethane or Ethyl Acetate).

• Spot Plate: Using a capillary tube, spot a small amount of the sample solution onto the starting line. Keep the spot as small as possible.

• Develop Plate: Prepare a TLC chamber with a small amount of your chosen mobile phase (e.g., 85:15 Hexane/EtOAc). Place the TLC plate in the chamber, ensuring the solvent level is below the starting line. Cover the chamber.

• Analyze: Allow the solvent to run up the plate until it is ~1 cm from the top. Remove the plate and immediately mark the solvent front with a pencil.

• Visualize: View the plate under a UV lamp (254 nm) and circle any visible spots. Calculate the Retention Factor (Rf) for each spot.

• Optimize: Repeat steps 4-6 with different mobile phase compositions until you achieve a clear separation between two spots with Rf values ideally between 0.2 and 0.5. The greater the distance between the spots (ΔRf), the easier the column separation will be.

Protocol 2: Preparative Column Chromatography

• Column Selection & Packing: Based on the amount of material, select a column with an appropriate diameter. A general rule is a 20:1 to 40:1 ratio of silica gel weight to crude sample weight. Pack the column with silica gel as a slurry in the initial, least polar mobile phase.

• Sample Loading: Dissolve your crude mixture in a minimal amount of solvent and load it onto the column. For best results, use the dry loading method described in the troubleshooting section.

• Elution: Begin eluting the column with the mobile phase determined from your TLC analysis. A flow rate of ~5-10 mL/minute is a good starting point for a medium-sized column.

• Fraction Collection: Collect small fractions (e.g., 10-20 mL) in test tubes.

• Analysis: Analyze the collected fractions by TLC to identify which ones contain your separated products. Combine the fractions that contain a single, pure diastereomer.

• Solvent Removal: Remove the solvent from the combined pure fractions using a rotary evaporator to yield the isolated diastereomers.

References

• Benchchem. (2025).
• Sigma-Aldrich. (2013). Novel Separation Approach for Multiple Chiral Center Molecules.
• Chromatography Today. (2017). Stationary Phase Selection for Achiral Separation of Disubstituted Piracetam Diastereomeric Mixtures.
• Wikipedia. Chiral analysis.
• Industrial & Engineering Chemistry Research. (2025).
• Chiralpedia. (2022).
• Jack Westin.
• PMC.
• Chemistry Steps.
• Chromatography Forum. (2008).
• Reddit. (2024).
• ResearchGate. (2019).
• ACS Publications. (2024). Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity.
• Reddit. (2023).

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Technical Support Center: Purification of 5,6-Diphenyl-morpholin-3-one

Welcome to the technical support guide for the purification of 5,6-Diphenyl-morpholin-3-one, a key intermediate in pharmaceutical research and development. This document provides field-proven insights, detailed protocols, and troubleshooting guides designed to assist researchers in achieving high purity through recrystallization. The methodologies described herein are grounded in established chemical principles to ensure reliability and reproducibility.

Part 1: Solvent Selection Strategy - Frequently Asked Questions

Effective purification begins with the selection of an appropriate solvent system. This section addresses the most common questions regarding solvent choice for 5,6-Diphenyl-morpholin-3-one.

Q1: What are the ideal characteristics of a recrystallization solvent?

An ideal solvent for recrystallization must satisfy several criteria. The target compound, 5,6-Diphenyl-morpholin-3-one, should be highly soluble at the solvent's boiling point but poorly soluble at low temperatures (e.g., 0-4 °C).[1][2] This temperature-dependent solubility differential is the fundamental principle that drives crystallization.[2] Additionally, the solvent should either completely dissolve impurities at all temperatures or not dissolve them at all, allowing for their removal by filtration.[1][3] Other key characteristics include chemical inertness towards the compound, sufficient volatility for easy removal from the final crystals, and overall safety in handling.[3][4]

Q2: How do I choose a starting solvent for 5,6-Diphenyl-morpholin-3-one?

Given the structure of 5,6-Diphenyl-morpholin-3-one, which contains both nonpolar (two phenyl rings) and polar (morpholinone core with ether and amide functionalities) features, a solvent of intermediate polarity is a logical starting point.[5][6]

A systematic approach involves small-scale solubility tests:

• Place approximately 20-30 mg of your crude compound into separate test tubes.

• Add a common solvent (e.g., ethanol, isopropanol, ethyl acetate, toluene, acetone) dropwise at room temperature.

• If the compound dissolves readily at room temperature, the solvent is likely too "good" and will result in poor recovery.[7]

• If the compound is insoluble at room temperature, heat the mixture to the solvent's boiling point. If it dissolves completely, it is a promising candidate.[2][3]

• Allow the hot solution to cool slowly to room temperature and then in an ice bath. The formation of a significant amount of precipitate indicates a suitable solvent.[8]

Q3: What should I do if no single solvent is effective?

It is common to find no single solvent that meets all the ideal criteria. In such cases, a mixed-solvent system, also known as a solvent/antisolvent approach, is highly effective.[1] This technique uses two miscible solvents: one in which the compound is highly soluble (the "solvent") and another in which it is poorly soluble (the "antisolvent").[1][9]

Common pairs include ethanol-water, ethyl acetate-heptane, and toluene-hexane.[7][10] The procedure involves dissolving the compound in a minimum amount of the hot "good" solvent and then adding the "poor" solvent dropwise until the solution becomes cloudy (the saturation point). A few drops of the "good" solvent are then added to redissolve the precipitate, and the solution is allowed to cool slowly.[9]

Part 2: Experimental Protocols & Workflows

This section provides step-by-step methodologies for both single and mixed-solvent recrystallization.

Workflow for Solvent Selection and Recrystallization

Caption: General workflow for selecting a solvent and performing recrystallization.

Protocol 1: Single-Solvent Recrystallization

• Dissolution: Place the crude 5,6-Diphenyl-morpholin-3-one in an Erlenmeyer flask. Add a small portion of the chosen solvent and heat the mixture to a gentle boil with stirring. Continue adding the solvent in small increments until the compound just dissolves. Using the minimum amount of hot solvent is critical for maximizing yield.[8][11]

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them. This step must be done quickly to prevent premature crystallization.

• Crystallization: Cover the flask and allow the solution to cool slowly and undisturbed to room temperature. Slow cooling is crucial for the formation of large, pure crystals, as rapid cooling can trap impurities.[2][12] Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.[8]

• Collection: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any adhering soluble impurities. Using warm or excessive solvent will dissolve the product and reduce the yield.[8]

• Drying: Dry the purified crystals under vacuum to remove all traces of the solvent.

Protocol 2: Mixed-Solvent Recrystallization

• Dissolution: Dissolve the crude compound in the minimum amount of the hot "good" solvent (the one in which it is more soluble).

• Saturation: While keeping the solution hot, add the "poor" solvent (the antisolvent) dropwise until the solution becomes persistently cloudy.

• Clarification: Add a few drops of the hot "good" solvent to just redissolve the precipitate and produce a clear, saturated solution.

• Crystallization, Collection, Washing, and Drying: Follow steps 3 through 6 from the Single-Solvent Recrystallization protocol. When washing the crystals, use a cold mixture of the two solvents in a ratio that slightly favors the "poor" solvent.[7]

Part 3: Troubleshooting Guide

Even with a well-chosen solvent, issues can arise. This guide addresses common problems in a question-and-answer format.

Problem	Possible Cause(s)	Recommended Solution(s)
No crystals form after cooling.	1. Too much solvent was used. [12][13] 2. The solution is supersaturated. [13]	1. Gently boil off some of the solvent to increase the concentration and attempt to cool again.[12] 2. Induce crystallization by scratching the inside of the flask with a glass rod at the liquid's surface or by adding a "seed crystal" of the pure compound.[8][11]
The product "oils out" instead of crystallizing.	1. The solution is too concentrated or cooled too quickly. 2. The boiling point of the solvent is higher than the melting point of the solute. 3. High levels of impurities are present. [13]	1. Reheat the solution to redissolve the oil. Add a small amount of additional hot solvent and allow it to cool much more slowly.[11][13] 2. Choose a solvent with a lower boiling point. 3. Attempt a preliminary purification step, such as passing the material through a small plug of silica gel.[11]
The final yield is very low.	1. Too much solvent was used during dissolution. [8][11] 2. The compound has significant solubility in the cold solvent. [11] 3. Product was lost during transfer or filtration. 4. Premature crystallization occurred during hot filtration.	1. If the mother liquor has not been discarded, concentrate it by evaporation and cool it again to recover a second crop of crystals.[11] 2. Ensure the solution is thoroughly chilled in an ice bath for a sufficient amount of time. Consider a different solvent system where the compound is less soluble when cold.[11]
The purified crystals are colored.	1. Colored impurities are present in the crude material.	1. Before cooling, add a small amount of activated charcoal to the hot solution and boil for a few minutes. The charcoal will adsorb the colored impurities. Perform a hot filtration to remove the charcoal before allowing the solution to cool.[12]
Crystals form too quickly ("crash out").	1. The solution is too concentrated. 2. The solution cooled too rapidly. [12]	1. Reheat the solution, add a small amount of extra solvent to slightly decrease the saturation, and cool again slowly. This allows for more controlled crystal growth and better impurity exclusion.[12]

Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting common recrystallization issues.

References

• University of York. (n.d.). Solvent Choice - Chemistry Teaching Labs. Retrieved from [Link]

• Scribd. (n.d.). Solvent Selection and Recrystallization Guide | PDF. Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• Science Learning Center. (n.d.). Experiment: Recrystallization – Part I: Solvent Selection. Retrieved from [Link]

• Tianming Pharmaceutical. (2025, December 26). Crystallization & Solid Form Challenges for Intermediates. Retrieved from [Link]

• Royal Society of Chemistry. (2021, September). Finding the best solvent for recrystallisation student sheet. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting. Retrieved from [Link]

• Unknown Source. (n.d.).
• Naim, M. J., et al. (2015). A review on pharmacological profile of Morpholine derivatives. International Journal of Pharmacy and Pharmaceutical Sciences, 3(1), 40-51.
• Naim, M. J., et al. (2023, June 15). A review on pharmacological profile of Morpholine derivatives.

• University of York. (n.d.). Problems with Recrystallisations - Chemistry Teaching Labs. Retrieved from [Link]

• SciSpace. (n.d.). Recrystallization of Active Pharmaceutical Ingredients. Retrieved from [Link]

• World Journal of Pharmaceutical Sciences. (2015, August 21). A Facile Synthesis of 1-(4-nitrophenyl)-3-morpholine-4-yl-5,6-dihydropyridin-2(1H)
• Atlantis Press. (2016). Synthesis of 3- morpholin-4-yl-1- (4-nitrophenyl) -5,6-dihydro -1H- pyridin-2-one. Proceedings of the 4th International Conference on Machinery, Materials and Computing Technology (ICMMCT 2016).

• ResearchGate. (2018, October 20). Simple recrystallization method for obtaining pure compound (natural product)? Retrieved from [Link]

• Wikipedia. (n.d.). Morpholine. Retrieved from [Link]

• Organic Syntheses. (n.d.). 3-morpholino-2-phenylthioacrylic acid morpholide and 5-(4-bromobenzoyl-2-(4-morpholino)-3-phenylthiophene. Retrieved from [Link]

• Syrris. (2024, October 22). Pharmaceutical Crystallization in drug development. Retrieved from [Link]

• Unknown Source. (n.d.). Recrystallization-1.pdf. [PDF of academic lab manual].
• Google Patents. (n.d.). CN103739541B - The preparation method of 5,6-dihydro-3-(4-morpholinyl)-1-[4-(2-oxo-piperidino) phenyl]-2 (1H)-pyridones.
• Meher, C. P., et al. (2022, April 13). An updated review on morpholine derivatives with their pharmacological actions. GSC Biological and Pharmaceutical Sciences, 19(01), 209–221.

• Reddit. (2023, February 19). Go-to recrystallization solvent mixtures. r/Chempros. Retrieved from [Link]

• PubMed. (2015, February 20). Synthesis of the 5,6-dihydroxymorpholin-3-one fragment of monanchocidin A. Retrieved from [Link]

• ResearchGate. (n.d.). Recrystallization of Drugs: Significance on Pharmaceutical Processing.

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Troubleshooting cyclization failures in morpholin-3-one formation

Introduction: Navigating the Challenges of Morpholin-3-one Formation

The morpholin-3-one scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds and approved pharmaceuticals, including the anticoagulant Rivaroxaban.[1][2] Its synthesis, most commonly via the intramolecular cyclization of an N-acylated amino alcohol, appears straightforward on paper. However, researchers in the field frequently encounter challenges ranging from low or nonexistent yields to complex product mixtures that complicate purification.

This guide is designed to serve as a dedicated technical resource for scientists and drug development professionals. Drawing from established literature and practical experience, we will diagnose common failures in morpholin-3-one cyclization reactions, explain the underlying chemical principles, and provide actionable, step-by-step solutions to guide you toward a successful synthesis.

Section 1: Understanding the Core Reaction Mechanism

The most prevalent method for constructing the morpholin-3-one ring is through the intramolecular cyclization of an α-halo-N-acylamino-ethanol derivative. This reaction is essentially an intramolecular Williamson ether synthesis. The key steps involve the deprotonation of the hydroxyl group to form a nucleophilic alkoxide, which then attacks the electrophilic carbon bearing a halogen, displacing it to form the six-membered ring.[3]

Understanding this mechanism is crucial for effective troubleshooting, as each step presents potential failure points related to base selection, solvent effects, and substrate reactivity.

Caption: General mechanism for morpholin-3-one formation.

Section 2: Troubleshooting Guide

This section addresses the most common issues encountered during morpholin-3-one synthesis in a direct question-and-answer format.

Problem Category: Low to No Product Formation

Q: My reaction shows no conversion of starting materials. What are the likely causes?

A: Complete lack of reactivity typically points to a fundamental issue with one of the core reaction components or conditions.

• Cause 1: Inactive or Inappropriate Base. The base is arguably the most critical reagent. If it is not strong enough to deprotonate the starting alcohol, the cyclization cannot begin.

  • Solution: Ensure your base is sufficiently strong (pKaH > 15 for alcohols). For example, sodium hydride (NaH) is a common and effective choice for generating the alkoxide.[4] Verify the quality of your base; NaH, for instance, can be inactivated by improper storage and exposure to moisture. Consider using freshly opened or properly stored reagents.

• Cause 2: Low Reaction Temperature. Intramolecular cyclization reactions often have a significant activation energy barrier.

  • Solution: While some cyclizations proceed at room temperature, many require heating to overcome the activation barrier and facilitate the reaction.[5] Increase the reaction temperature, potentially to the reflux temperature of your solvent, and monitor the progress by TLC or LC-MS. For example, some protocols specify heating at 80 °C for several hours.[6]

• Cause 3: Presence of Protic Impurities (especially water). If using a strong, non-catalytic base like NaH, any water in the solvent or on the glassware will quench the base, rendering it ineffective for deprotonating your substrate.

  • Solution: Use anhydrous solvents and flame- or oven-dried glassware under an inert atmosphere (Nitrogen or Argon). Ensure your starting material is also dry.

Q: I'm getting a very low yield (<20%). How can I improve this?

A: Low yields suggest that the reaction is proceeding, but is either inefficient or is being outcompeted by side reactions.

• Cause 1: Suboptimal Reagent Stoichiometry. The ratio of base to substrate is crucial.

  • Solution: For strong bases like NaH, use a slight excess (e.g., 1.1-1.2 equivalents) to ensure complete deprotonation of the starting material.[4] Using a catalytic amount of a weaker base may lead to an unfavorable equilibrium and incomplete reaction.

• Cause 2: Inefficient Reaction Conditions. The choice of solvent and reaction concentration can dramatically impact the rate of this intramolecular reaction.

  • Solution: The reaction should be run under reasonably dilute conditions to favor the intramolecular cyclization over intermolecular side reactions (see next section). Solvents like THF, DMF, or isopropanol are commonly used.[3][4][6] The solvent should be able to dissolve the starting material and the intermediate alkoxide.

• Cause 3: Reversible or Unfavorable Equilibrium. If a weaker base is used (e.g., K₂CO₃), the deprotonation may be reversible.

  • Solution: Switch to a stronger, irreversible base like NaH or KHMDS. Alternatively, if using a carbonate base, ensure the reaction is heated sufficiently to drive the reaction forward. Some procedures successfully use potassium carbonate, but often require higher temperatures and longer reaction times.[7]

Problem Category: Formation of Impurities and Side Products

Q: My crude NMR/LC-MS shows multiple unexpected products. What are the common side reactions?

A: The formation of byproducts is a frequent challenge, arising from competing reaction pathways.

• Cause 1: Intermolecular Dimerization. The most common side reaction is the intermolecular reaction between two molecules of the starting material. The alkoxide of one molecule can attack the α-haloacetamide of another, eventually leading to the formation of a six-membered piperazine-2,5-dione (a diketopiperazine).

  • Solution: Employ high-dilution principles. By significantly lowering the concentration of your reactants (e.g., 0.01-0.05 M), you decrease the probability of two molecules finding each other, thus favoring the intramolecular pathway.

• Cause 2: Elimination Reactions. If the α-carbon has a proton, the base can potentially induce an elimination reaction to form an α,β-unsaturated amide, especially if the halide is a good leaving group and a sterically hindered base is used.

  • Solution: Use a less-hindered base that favors nucleophilic substitution over elimination. Ensure the temperature is not excessively high, as higher temperatures can favor elimination pathways.

• Cause 3: Base-Mediated Hydrolysis. If the reaction is not anhydrous, or if the workup is not carefully controlled, the amide or the final lactam can be hydrolyzed.

  • Solution: Maintain anhydrous conditions during the reaction. During workup, neutralize the reaction mixture carefully, avoiding prolonged exposure to strong acids or bases, especially at elevated temperatures.

Caption: Competing pathways in morpholin-3-one synthesis.

Problem Category: Product Isolation and Purification

Q: My product is forming, but it's difficult to isolate from the reaction mixture.

A: Isolation issues often stem from the properties of the morpholin-3-one product itself or from the workup procedure.

• Cause 1: High Water Solubility. The morpholin-3-one core is quite polar and can have significant water solubility, leading to losses during aqueous workup and extraction.[8][9]

  • Solution: When performing an aqueous workup, saturate the aqueous layer with a salt like NaCl (brine) to decrease the polarity of the aqueous phase and drive the product into the organic layer.[10] Use a continuous liquid-liquid extractor for particularly water-soluble products. Alternatively, perform multiple extractions with a more polar organic solvent like ethyl acetate or dichloromethane.

• Cause 2: Emulsion Formation. The presence of salts and polar compounds can lead to the formation of stable emulsions during extraction, making phase separation difficult.

  • Solution: Add brine to the separatory funnel to help break the emulsion.[10] Sometimes, filtering the entire mixture through a pad of Celite can be effective. Gentle swirling instead of vigorous shaking can also prevent emulsion formation.[10]

Q: I'm having trouble purifying my morpholin-3-one. What are the recommended techniques?

A: Purification can be challenging due to the polarity and sometimes low melting point of these compounds.

• Technique 1: Recrystallization. This is often the most effective method for obtaining highly pure material, especially if the crude product is a solid.

  • Procedure: Choose a solvent system in which the product is soluble when hot but sparingly soluble when cold. Common solvents for recrystallization include isopropanol, ethyl acetate, or mixtures like isopropanol/ethyl acetate or ethanol/acetone.[6][11] If your product "oils out," try using a more dilute solution or a different solvent system.

• Technique 2: Column Chromatography. If recrystallization fails or if the product is an oil, silica gel chromatography is the next option.

  • Procedure: Due to the polar nature of the amide, a polar eluent system is typically required (e.g., dichloromethane/methanol or ethyl acetate/hexanes with a high ethyl acetate ratio). The basic nitrogen in the morpholine ring can cause peak tailing on acidic silica gel. To mitigate this, add a small amount of a basic modifier like triethylamine (0.5-1%) to your eluent.[10]

Section 3: Frequently Asked Questions (FAQs)

Q: What is the best choice of base for this cyclization?

A: The "best" base depends on your substrate and reaction scale.

• For high efficiency and irreversibility: Sodium hydride (NaH) is a common choice, especially on a lab scale. It forms the alkoxide irreversibly.[4]

• For milder conditions: Potassium carbonate (K₂CO₃) can be used, but often requires higher temperatures and may not be as efficient.[7]

• For substrates sensitive to strong bases: A non-nucleophilic organic base like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) could be considered, although it is less common for this specific transformation.

Table 1: Base Selection Guide

Base	pKaH (Conjugate Acid)	Type	Common Use & Notes
Sodium Hydride (NaH)	~35	Strong, Non-nucleophilic	Highly effective; requires anhydrous conditions and inert atmosphere.[4]
Potassium Carbonate (K₂CO₃)	~10.3	Weak, Inorganic	Milder conditions; reaction may be slower and require heat.[7]
Sodium Hydroxide (NaOH)	~15.7	Strong, Nucleophilic	Can be used, but may promote hydrolysis side reactions.

| Triethylamine (Et₃N) | ~10.7 | Weak, Organic | Generally not strong enough to deprotonate the alcohol effectively. |

Q: How critical is the choice of leaving group on the α-haloacetamide?

A: Very critical. The reaction proceeds via an S_N2 mechanism, so the leaving group ability follows the trend I > Br > Cl.

• Chloroacetyl chloride is the most common and cost-effective reagent for preparing the precursor. The cyclization of α-chloroacetamides is well-established.[3]

• Bromoacetyl bromide can be used to generate an α-bromoacetamide, which will cyclize faster. This can be beneficial for less reactive substrates but may also increase the rate of side reactions.

Section 4: Key Experimental Protocols

Protocol 1: General Synthesis of N-Phenyl-morpholin-3-one

This protocol is a representative example of the cyclization procedure. Note: This procedure should be performed by qualified personnel in a chemical fume hood with appropriate personal protective equipment.

Materials:

• N-(2-hydroxyethyl)aniline

• Chloroacetyl chloride

• Sodium Hydride (60% dispersion in mineral oil)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Saturated aqueous sodium chloride (brine)

• Ethyl acetate

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Step A: Acylation

• In a round-bottom flask under a nitrogen atmosphere, dissolve N-(2-hydroxyethyl)aniline (1.0 eq) in anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of chloroacetyl chloride (1.05 eq) in anhydrous THF dropwise. An organic base like triethylamine (1.1 eq) can be added to scavenge the HCl byproduct.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC until the starting aniline is consumed.

• Perform an aqueous workup to isolate the crude N-(2-chloroacetyl)-N-(2-hydroxyethyl)aniline. This intermediate can be purified or used directly in the next step.

Step B: Cyclization

• In a separate, flame-dried round-bottom flask under a nitrogen atmosphere, add sodium hydride (1.2 eq).

• Wash the NaH with anhydrous hexanes to remove the mineral oil, and carefully decant the hexanes.

• Add anhydrous THF to the flask to create a suspension. Cool to 0 °C.

• Dissolve the crude intermediate from Step A in anhydrous THF and add it dropwise to the NaH suspension.

• After the addition is complete, allow the mixture to warm to room temperature and then heat to reflux for 4-6 hours. Monitor the reaction by TLC or LC-MS.[7]

• Once the reaction is complete, cool the mixture to 0 °C and carefully quench the excess NaH by the slow, dropwise addition of saturated aqueous NH₄Cl.

• Transfer the mixture to a separatory funnel, add ethyl acetate and water.

• Separate the layers. Wash the organic layer with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude morpholin-3-one.

Protocol 2: Purification by Recrystallization

• Transfer the crude solid product to an Erlenmeyer flask.

• Add a minimal amount of a suitable hot solvent (e.g., isopropanol) to just dissolve the solid.

• If colored impurities are present, a small amount of activated charcoal can be added, and the hot solution filtered through a short plug of Celite.

• Allow the solution to cool slowly to room temperature.

• Once crystals begin to form, place the flask in an ice bath or refrigerator to maximize crystal formation.

• Collect the purified crystals by vacuum filtration, washing with a small amount of cold solvent.

• Dry the crystals under vacuum to remove any residual solvent.[11]

References

• He, Y. P., Wu, H., Wang, Q., & Zhu, J. (2021). Catalytic Enantioselective Synthesis of Morpholinones Enabled by Aza-Benzilic Ester Rearrangement. Journal of the American Chemical Society, 143(20), 7637–7643. [Link]

• Trstenjak, U., Ilaš, J., & Kikelj, D. (2013). ChemInform Abstract: Advances in the Synthesis of Morpholin-3-ones and Morpholin-2-ones. ChemInform, 44(8). [Link]

• Kawabata, T., Wadamoto, M., & Fuji, K. (1999). Synthesis and reaction of optically active morpholinones. Journal of the Chemical Society, Perkin Transactions 1, (11), 1467-1472. [Link]

• Głowacka, I. E., et al. (2019). Reactions of Piperazin-2-one, Morpholin-3-one, and Thiomorpholin-3-one with Triethyl Phosphite Prompted by Phosphoryl Chloride: Scope and Limitations. ACS Omega, 4(5), 9056-9064. [Link]

• Sharma, P. K., Amin, A., & Kumar, M. (2020). Synthesis and SAR of morpholine and its derivatives: A review update. E3S Web of Conferences, 556, 01051. [Link]

• European Patent Office. (2019). Process for the preparation of 4-(4-aminophenyl)morpholin-3-one. (WO2019138362A1).

• Głowacka, I. E., et al. (2019). Reactions of Piperazin-2-one, Morpholin-3-one, and Thiomorpholin-3-one with Triethyl Phosphite Prompted by Phosphoryl Chloride: Scope and Limitations. ACS Omega, 4(5), 9056-9064. [Link]

• Mali, U. G., et al. (2020). Facile Preparation of 4-(4-Nitrophenyl)morpholin-3-one via the Acid-catalyzed Selective Oxidation of 4-(4-Nitrophenyl)morpholine by Sodium Chlorite as the Sole Oxidant. ACS Omega, 5(38), 24443–24449. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
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• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. morpholin-3-one synthesis - chemicalbook [chemicalbook.com]
• 7. WO2019138362A1 - Process for the preparation of 4-(4-aminophenyl)morpholin-3-one - Google Patents [patents.google.com]
• 8. Page loading... [wap.guidechem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Minimizing side products during 5,6-Diphenyl-morpholin-3-one reduction

Introduction

Welcome to the technical support guide for the reduction of 5,6-diphenyl-morpholin-3-one. The conversion of this lactam to the corresponding 2,3-diphenylmorpholine is a critical transformation in many synthetic pathways. However, this seemingly straightforward reduction is often complicated by the formation of side products and challenges in product isolation, primarily when using powerful reducing agents like Lithium Aluminum Hydride (LiAlH₄).

This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting protocols designed for researchers, chemists, and drug development professionals. It moves beyond simple procedural steps to explain the underlying chemical principles, enabling you to diagnose issues in your experiments and implement robust, effective solutions.

Troubleshooting Guides & FAQs

Question 1: My LiAlH₄ reduction of 5,6-diphenyl-morpholin-3-one is incomplete, with significant starting material remaining. What are the likely causes?

Answer: An incomplete reaction is one of the most common issues and almost always points to problems with the reducing agent or the reaction environment. LiAlH₄ is an extremely powerful and reactive hydride donor, but its efficacy is easily compromised.

Core Causality: Lithium aluminum hydride reacts violently and exothermically with protic sources, including atmospheric moisture and residual water in the solvent.[1][2] This premature reaction neutralizes the reagent, reducing the number of hydride equivalents available to reduce the amide carbonyl, which is a relatively unreactive functional group.[3][4]

Troubleshooting Steps:

• Verify Reagent Activity: LiAlH₄ powder should be a fine, white to light-gray powder. Significant graying or clumping suggests decomposition due to moisture exposure. It is often best to use a freshly opened bottle or a standardized solution of LiAlH₄ in THF.

• Ensure Anhydrous Conditions:

  • Solvent: Use freshly distilled, anhydrous-grade solvents like Tetrahydrofuran (THF) or diethyl ether.[2][5] Solvents from sure-seal bottles are highly recommended. Never use protic solvents like ethanol or methanol.[1]

  • Glassware: All glassware must be rigorously dried before use, typically by oven-drying at >120°C for several hours and cooling under an inert atmosphere (Nitrogen or Argon).

  • Atmosphere: The reaction should be conducted under a positive pressure of an inert gas to prevent atmospheric moisture from entering the flask.

• Check Stoichiometry: The reduction of an amide to an amine consumes two hydride equivalents from LiAlH₄.[6] However, due to the factors above and the potential for complexation, it is standard practice to use a molar excess of LiAlH₄, typically in the range of 1.5 to 3.0 equivalents relative to the lactam.

• Reaction Temperature & Time: While these reactions are often rapid, ensure sufficient reaction time (monitoring by TLC or LC-MS is crucial). Some sterically hindered amides may require elevated temperatures (e.g., refluxing in THF) to proceed to completion.

Question 2: My analytical data (TLC/LC-MS) shows full conversion of the starting material, but my isolated yield of 2,3-diphenylmorpholine is extremely low. Where is my product?

Answer: This is a classic problem in LiAlH₄ reductions and is almost certainly due to improper reaction workup. The product is likely trapped in the aluminum salt byproducts formed during the quenching step.

Core Causality: During the reaction, the product amine forms a complex with the aluminum species. When water or acid is added to quench the excess LiAlH₄, it forms lithium and aluminum hydroxides or oxides.[5][7] A poorly executed quench results in a gelatinous, colloidal precipitate of aluminum salts (Al(OH)₃) that is notoriously difficult to filter and efficiently traps the polar amine product, leading to catastrophic yield loss.

Solution: The Fieser Workup A carefully controlled, sequential addition of reagents (known as the Fieser workup) is the most reliable method to produce a granular, easily filterable aluminum salt precipitate, liberating the product into the organic phase.

Recommended Experimental Protocols

Protocol 1: Optimized LiAlH₄ Reduction of 5,6-Diphenyl-morpholin-3-one

Safety Note: Lithium aluminum hydride is a highly reactive, pyrophoric, and moisture-sensitive solid. It liberates flammable hydrogen gas upon contact with water and protic solvents. Handle only in a fume hood under an inert atmosphere.

Materials:

• 5,6-Diphenyl-morpholin-3-one

• Lithium Aluminum Hydride (LiAlH₄)

• Anhydrous Tetrahydrofuran (THF)

• Inert gas (Nitrogen or Argon)

• Standard, oven-dried glassware

Procedure:

• Under a positive pressure of inert gas, add LiAlH₄ (2.0 equivalents) to a flame-dried, three-neck round-bottom flask equipped with a reflux condenser, magnetic stirrer, and inert gas inlet.

• Add anhydrous THF via cannula or syringe to create a suspension (approx. 0.2 M concentration relative to the substrate). Cool the suspension to 0°C in an ice bath.

• Dissolve 5,6-diphenyl-morpholin-3-one (1.0 equivalent) in a separate flask with anhydrous THF.

• Slowly add the solution of the lactam to the stirred LiAlH₄ suspension at 0°C via a dropping funnel or syringe pump. The addition is often exothermic.

• After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for 2-4 hours.

• Gently heat the reaction to reflux (approx. 66°C for THF) and maintain for 4-8 hours, or until reaction completion is confirmed by TLC/LC-MS analysis of a carefully quenched aliquot.

• Cool the reaction mixture back down to 0°C in preparation for the workup.

Protocol 2: Fieser Workup for Product Isolation

This protocol is for a reaction that used 'X' g of LiAlH₄.

Procedure:

• With vigorous stirring, cool the reaction mixture to 0°C.

• EXTREMELY SLOWLY AND CAREFULLY , add 'X' mL of deionized water dropwise. Significant gas evolution (H₂) will occur. Maintain the temperature below 10°C.

• Next, add 'X' mL of 15% (w/v) aqueous Sodium Hydroxide (NaOH) solution dropwise. The mixture will begin to thicken.

• Finally, add '3X' mL of deionized water dropwise.

• Remove the ice bath and stir the mixture vigorously at room temperature for 30-60 minutes. A white, granular solid should form, leaving a clear supernatant.

• Filter the mixture through a pad of Celite®, washing the granular solid thoroughly with several portions of THF or ethyl acetate.

• Combine the filtrate and the washes, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude 2,3-diphenylmorpholine. Further purification can be achieved by column chromatography or recrystallization.

Data & Visualizations

Table 1: Troubleshooting Summary

Problem Observed	Primary Cause	Recommended Solution
Incomplete Reaction	Deactivated LiAlH₄ (moisture)	Use fresh reagent; ensure strictly anhydrous conditions.
Insufficient Reagent	Use 1.5-3.0 molar equivalents of LiAlH₄.
Low Reaction Temperature	Heat the reaction to reflux in THF to drive it to completion.
Low Isolated Yield	Product trapped in aluminum salts	Use a controlled Fieser workup (Protocol 2).
Premature quenching	Ensure the reaction is complete before starting the workup.
Ring-Opened Byproducts	Hydrolysis during workup	Avoid a harsh acidic quench. The basic Fieser workup minimizes this.
Reaction with solvent	Only use ethereal solvents like THF or diethyl ether.

Diagram 1: LiAlH₄ Reduction Pathway

Caption: A logical workflow for diagnosing common reduction issues.

References

• 21.7: Chemistry of Amides . (2022, September 24). LibreTexts. [Link]

• 21.7 Chemistry of Amides - OpenStax . (2023, September 20). OpenStax. [Link]

• Amine synthesis by amide reduction . Organic Chemistry Portal. [Link]

• Amide Reactions: Reduction of Amides to Amines using LiAlH4 . OrgoSolver. [Link]

• Reduction of Amides to Amines and Aldehydes . Chemistry Steps. [Link]

• Amide reduction . Wikipedia. [Link]

• Catalytic Reduction of Amides Avoiding LiAlH4 OR B2H6 | Request PDF . ResearchGate. [Link]

• Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives . (2023, February 3). Master Organic Chemistry. [Link]

• If I want to use LAH for amide reduction, what other solvents except THF and ether can be used? . ResearchGate. [Link]

• Byproducts of LiAlH4 reduction of amides . Chemistry Stack Exchange. [Link]

• LiAlH4 Reaction and Mechanism . Physics Wallah. [Link]

• Reducing Agent | PDF . Scribd. [Link]

• Lithium aluminium hydride, also known as LAH, is a reducing agent that is commonly used in modern organic synthesis . BYJU'S. [Link]

• Amide to Amine - Common Conditions . Organic Chemistry Data. [Link]

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• 5. researchgate.net [researchgate.net]
• 6. orgosolver.com [orgosolver.com]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]

Technical Support Center: Optimizing Temperature Conditions for 5,6-Diphenyl-morpholin-3-one Stability

Welcome to the Technical Support Center. As a critical chiral auxiliary and intermediate in asymmetric synthesis, 5,6-diphenyl-morpholin-3-one requires rigorous temperature management. This guide provides researchers and drug development professionals with field-proven troubleshooting strategies, causality-driven insights, and self-validating protocols to ensure experimental integrity.

Temperature Management Workflow

To prevent structural degradation and maintain stereochemical control, temperature must be actively managed throughout the reagent's lifecycle.

Fig 1: Temperature management workflow and QC loop for 5,6-diphenyl-morpholin-3-one.

Quantitative Temperature Stability Data

The thermodynamic vulnerabilities of the morpholinone ring dictate strict operational boundaries. The table below summarizes the causality between temperature deviations and structural outcomes.

Operational Phase	Target Temperature	Maximum Duration	Mechanistic Consequence of Deviation
Long-Term Storage	4°C	> 12 Months	Prevents ambient moisture-driven lactam hydrolysis[1].
Transit / Shipping	15°C – 25°C	< 14 Days	Gradual ring-opening if exposed to atmospheric H2O[1].
Enolate Formation	-78°C	2 – 4 Hours	Prevents epimerization; locks chiral conformation[2].
Solvent Evaporation	< 30°C	N/A	High heat during concentration causes thermal degradation[3].

Troubleshooting & FAQs

Q1: Why does 5,6-diphenyl-morpholin-3-one degrade at room temperature during long-term storage, and what is the exact mechanism? Expert Insight: The morpholinone ring system is thermodynamically sensitive. While it can withstand short transit times at room temperature, prolonged exposure to temperatures above 4°C provides the activation energy necessary for nucleophilic attack by trace ambient moisture. This leads to the hydrolysis of the cyclic amide (lactam) linkage, resulting in ring-opening and the complete loss of the chiral auxiliary's structural integrity. Storing the compound at 4°C effectively traps it in a kinetically stable state, suppressing this degradation pathway[1].

Q2: My shipment arrived without cold packs, and the internal temperature was 22°C. Is the reagent ruined? Expert Insight: Not necessarily. 1[1]. However, you must employ a self-validating Quality Control (QC) protocol before deploying it in asymmetric synthesis. Do not assume degradation, but do not blindly proceed. Follow Protocol A below to verify structural integrity.

Q3: During enolate alkylation using 5,6-diphenyl-morpholin-3-one, my diastereomeric ratio (dr) plummeted. Could temperature be the culprit? Expert Insight: Yes. The stereocontrol of this auxiliary relies on the rigid formation of a specific enolate geometry. If the reaction temperature rises above -78°C during the addition of the base (e.g., LiHMDS) or the electrophile, the kinetic enolate can equilibrate to the thermodynamic enolate, or undergo epimerization at the chiral centers. Strict cryogenic control (-78°C) is mandatory to maintain the stereochemical causality of the transformation[2].

Fig 2: Mechanistic impact of temperature on enolate stereocontrol.

Self-Validating Experimental Protocols

Protocol A: Post-Excursion Quality Control (QC) Validation

Causality: To confirm that thermal stress during transit or benchtop exposure has not induced ring-opening hydrolysis. Self-Validating Checkpoint: This protocol relies on specific visual and NMR thresholds that definitively distinguish the intact morpholinone ring from acyclic degradation products.

• Sample Preparation: Dissolve 5 mg of the suspect 5,6-diphenyl-morpholin-3-one in 0.5 mL of anhydrous CDCl3.

  • Validation Check: The solution must be completely clear. Any turbidity indicates the presence of insoluble polymeric degradation products or salts. If turbid, halt and discard.

• 1H-NMR Acquisition: Run a standard 1H-NMR (400 MHz or higher).

• Spectral Interrogation:

  • Target Signal: Look for the characteristic methine protons of the intact morpholine ring.

  • Degradation Signal: Scan for the appearance of broad hydroxyl/amine peaks or a shift in the methine signals indicating an acyclic structure.

  • Validation Check: Integrate the intact methine protons against any new impurity peaks. If the purity is ≥98%, the reagent is validated for use. If <98%, recrystallization is required before proceeding.

Protocol B: Cryogenic Enolate Formation and Alkylation

Causality: Maintaining -78°C prevents enolate equilibration, ensuring high diastereoselectivity during asymmetric alkylation.

• Apparatus Preparation: Flame-dry a Schlenk flask under vacuum and backfill with Argon. Add anhydrous THF and cool the system to -78°C using a dry ice/acetone bath.

  • Validation Check: Insert an internal low-temperature probe. Do not proceed until the internal solvent temperature reads exactly -78°C (± 2°C).

• Reagent Addition: Add 5,6-diphenyl-morpholin-3-one (1.0 equiv) to the chilled THF. Stir for 5 minutes.

• Base Addition: Dropwise add the strong base (e.g., LiHMDS, 1.1 equiv) 2[2].

  • Validation Check: The solution should develop a characteristic pale yellow color indicating enolate formation. If the solution turns dark brown, a localized temperature spike has caused decomposition. Discard and restart.

• Electrophile Quench: Add the alkyl halide dropwise. Maintain -78°C for 2 hours before slowly warming to 0°C for the aqueous quench.

• Solvent Evaporation: During the final workup,3[3].

References

• Source: Amazon S3 (Literature Archive)
• 19180-79-1 | 5,6-Diphenylmorpholin-2-one Product Specifications Source: ChemScene URL
• Preparation of Some Organozinc Compounds and Their Enantioselective Addition to Aldehydes (Thesis)

Sources

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• 3. dspace.ncl.res.in [dspace.ncl.res.in]

Overcoming steric hindrance in 5,6-Diphenyl-morpholin-3-one functionalization

Welcome to the Technical Support Center for Heterocyclic Functionalization. As a Senior Application Scientist, I frequently consult with drug development teams struggling to functionalize highly hindered scaffolds.

The 5,6-diphenyl-morpholin-3-one core is a privileged pharmacophore, but it presents a notorious synthetic bottleneck. The two bulky phenyl rings at the C5 and C6 positions create a massive steric shield around the adjacent nitrogen (N4) and alpha-carbon (C2). Standard functionalization protocols almost always fail here, leading to poor yields, epimerization, or unproductive side reactions like O-alkylation.

This guide bypasses generic advice to provide field-proven, mechanistically grounded solutions for overcoming these exact steric barriers.

Architectural Overview: Functionalization Strategy

Before diving into specific troubleshooting, it is critical to map the strategic pathways available for this hindered system. The decision tree below outlines the optimized routes for functionalizing the N4 and C2 positions.

Caption: Workflow for overcoming steric hindrance in 5,6-diphenyl-morpholin-3-one functionalization.

Deep-Dive Troubleshooting & Causality Guide

Q1: Why am I getting predominantly O-alkylation instead of N-alkylation when treating the morpholinone with alkyl halides?

The Causality: The lactam functional group exists in equilibrium with its lactim tautomer. Normally, N-alkylation is thermodynamically favored. However, the bulky C5/C6 phenyl groups severely restrict the trajectory of the incoming electrophile toward the N4 position[1]. Because the activation energy for N-attack is prohibitively high, the reaction is diverted to the less hindered, more exposed oxygen atom[2].

The Solution: You must force a kinetic N-alkylation pathway. Switch from standard bases (like NaH or K₂CO₃) to a bulky, non-nucleophilic base like KHMDS . The potassium counterion is large and less coordinating, generating a highly reactive, "naked" amide anion. Pair this with an extremely potent electrophile—such as an alkyl triflate —which reacts via an early, less sterically demanding Sₙ2 transition state.

Q2: My Buchwald-Hartwig N-arylation is stalling at the intermediate stage. How do I force the reaction to completion?

The Causality: In Pd-catalyzed amidation, the catalytic cycle involves oxidative addition, amine coordination, deprotonation, and reductive elimination[3]. For 5,6-diphenyl-morpholin-3-one, oxidative addition of the aryl halide to Pd(0) proceeds normally. However, the reductive elimination step—where the C-N bond is actually formed—is severely retarded by the steric bulk of the C5/C6 phenyl groups clashing with the metal center[4].

The Solution: Use a highly bulky, electron-rich biaryl monophosphine ligand like BrettPhos . Counterintuitively, adding more steric bulk via the ligand solves the problem. The extreme steric crowding around the palladium center destabilizes the Pd(II) intermediate, drastically lowering the activation energy required to "expel" the product and force reductive elimination[4].

Q3: How do I selectively functionalize the C2 position without epimerizing the C5/C6 stereocenters?

The Causality: The C2 position is adjacent to the carbonyl and can be deprotonated to form an enolate. However, the morpholinone ring is highly sensitive to ring-opening or epimerization at the C5/C6 positions under thermodynamically equilibrating conditions (e.g., room temperature alkoxides)[5].

The Solution: You must operate under strictly kinetic conditions. Using LDA at -78 °C ensures rapid, irreversible deprotonation at C2. The incoming electrophile will approach from the less hindered face (typically anti to the bulky phenyl groups), ensuring high diastereoselectivity without disturbing the rest of the ring[5].

Quantitative Performance Matrix

To aid in your experimental design, below is a summary of how optimized conditions quantitatively outperform standard approaches when dealing with the 5,6-diphenyl-morpholin-3-one core.

Functionalization Target	Standard Condition	Optimized Condition	Primary Failure Mode	Expected Yield / Selectivity
N-Alkylation	NaH, Alkyl Bromide, THF, 25 °C	KHMDS, Alkyl Triflate, DMF, 0 °C	O-Alkylation	> 85% N-alkyl (< 5% O-alkyl)
N-Arylation	Pd(OAc)₂, BINAP, Toluene, 90 °C	Pd₂(dba)₃, BrettPhos, Dioxane, 100 °C	Stalled Elimination	> 80% Yield (Complete conversion)
C2-Alkylation	NaOEt, Alkyl Iodide, EtOH, 25 °C	LDA, Alkyl Iodide, THF, -78 °C	Epimerization / Ring Opening	> 75% Yield (High retention of C5/C6)

Self-Validating Experimental Protocols

A robust protocol must verify its own success at each step. Implement these self-validating methodologies in your lab.

Protocol A: KHMDS-Mediated Kinetic N-Alkylation

• Preparation: Dissolve 5,6-diphenyl-morpholin-3-one (1.0 eq) in anhydrous DMF (0.1 M) under a strict N₂ atmosphere.

• Deprotonation: Cool the flask to 0 °C. Add KHMDS (1.2 eq, 1M in THF) dropwise over 10 minutes.

  • Validation Checkpoint: The solution will transition from colorless to a distinct deep yellow/orange. This color change confirms the successful generation of the amide anion. If the solution remains clear, your KHMDS has degraded.

• Electrophilic Trapping: Add the alkyl triflate (1.5 eq) slowly. Stir for 2 hours, allowing the reaction to slowly warm to room temperature.

• Quench & Extraction: Quench with saturated aqueous NH₄Cl. Extract with EtOAc (3x). Wash the organic layer heavily with brine to remove DMF.

• Final Validation: Run a TLC (Hexanes:EtOAc 3:1). The N-alkylated product will run significantly lower (more polar) than any O-alkylated byproduct. Confirm via IR spectroscopy: the intact lactam C=O stretch should remain sharply visible at ~1650 cm⁻¹.

Protocol B: Sterically-Forced Buchwald-Hartwig Amidation

• Glovebox Setup: Inside a nitrogen-filled glovebox, charge an oven-dried vial with 5,6-diphenyl-morpholin-3-one (1.0 eq), aryl bromide (1.2 eq), Pd₂(dba)₃ (5 mol%), BrettPhos (10 mol%), and NaOtBu (1.5 eq).

• Solvation: Add anhydrous 1,4-dioxane to achieve a 0.2 M concentration. Seal the vial with a PTFE-lined septum cap and remove it from the glovebox.

• Catalytic Turnover: Heat the vial to 100 °C in an oil bath for 12 hours.

  • Validation Checkpoint: Observe the reaction at the 1-hour mark. The mixture should transition from the dark purple/red of the Pd₂(dba)₃ precatalyst to a brownish-black suspension. The suspension indicates the precipitation of NaBr, confirming that oxidative addition and halide displacement are actively occurring.

• Workup: Cool to room temperature, dilute with EtOAc, and filter through a pad of Celite to remove palladium black and salts. Concentrate under reduced pressure.

• Final Validation: Analyze the crude mixture via LC-MS. The complete absence of the starting morpholinone mass confirms that the BrettPhos ligand successfully forced the reductive elimination step.

Frequently Asked Questions (FAQs)

Q: Can I use microwave irradiation to force the N-alkylation instead of using triflates? A: While microwave irradiation provides the thermal energy to overcome high activation barriers, applying it to this specific scaffold with standard alkyl halides often accelerates the thermodynamic O-alkylation pathway just as much as the N-alkylation pathway. You will get faster conversion, but poor regioselectivity. Stick to highly reactive electrophiles.

Q: Can I use a copper catalyst (Ullmann coupling) instead of Palladium for N-arylation? A: Generally, no. Copper-catalyzed Ullmann-type couplings are notoriously sensitive to steric hindrance at the nucleophile. The bulky C5/C6 phenyl groups will prevent the morpholinone from coordinating effectively to the copper center, resulting in near-zero conversion. Palladium with bulky phosphine ligands is mandatory here.

Q: My C2-alkylation is yielding a mixture of diastereomers. How do I fix this? A: This usually indicates that your reaction temperature spiked during the electrophile addition, or your LDA was not fully cooled before addition. Ensure your THF is completely anhydrous, maintain a strict -78 °C bath, and add the electrophile down the side of the flask so it cools before hitting the reaction mixture.

References

• Gram-Scale Synthesis of a β-Secretase 1 (BACE 1) Inhibitor. ACS Omega. Verified URL:[Link]

• Biological relevance and synthesis of C-substituted morpholine derivatives. ResearchGate. Verified URL:[Link]

• Asymmetric Synthesis of 2,2'-Bimorpholine and its 5,5'-Substituted Derivatives. TalTech Digikogu. Verified URL: [Link]

• Buchwald-Hartwig Cross-Coupling of Amides (Transamidation) by Selective N–C(O) Cleavage. RSC. Verified URL:[Link]

• Buchwald-Hartwig Amination. Chemistry LibreTexts. Verified URL: [Link]

Sources

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• 2. digikogu.taltech.ee [digikogu.taltech.ee]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Purification of 5,6-Diphenyl-morpholin-3-one

Welcome to the Technical Support Center for the isolation and purification of complex heterocyclic intermediates. This guide is specifically engineered for researchers and drug development professionals working with 5,6-diphenyl-morpholin-3-one .

Due to its unique structural features—a neutral lactam core flanked by two bulky, lipophilic phenyl rings—its chromatographic behavior deviates significantly from standard basic morpholines. This guide provides a self-validating methodology, mechanistic troubleshooting, and quantitative data to ensure high-purity isolation.

Diagnostic & Purification Workflow

Before initiating purification, it is critical to map the physical properties of your crude mixture to the correct loading and elution strategy. The workflow below outlines the decision-making process for optimizing your chromatography.

Fig 1: Step-by-step decision matrix for the chromatographic purification workflow.

Self-Validating Purification Protocol

This step-by-step methodology incorporates built-in validation checks to ensure that the compound does not degrade on the column and that the separation is mechanistically sound 1.

Phase 1: Pre-Column Validation (2D TLC)

Causality: Silica gel is mildly acidic. While lactams are generally stable, highly substituted heterocycles can sometimes undergo ring-opening or epimerization on active silica.

• Spot the crude mixture in the bottom-left corner of a square TLC plate.

• Develop the plate in EtOAc/Hexanes (1:3 v/v) .

• Dry the plate completely, rotate it 90 degrees, and develop it again in the same solvent system.

• Validation Check: The target spot should lie perfectly on the diagonal. If the spot streaks off the diagonal or forms multiple spots, the compound is degrading, and you must switch to neutral alumina or reverse-phase chromatography 2.

Phase 2: Dry Loading Preparation

Causality: The dual phenyl rings at C5 and C6 severely limit solubility in non-polar solvents like hexanes. Attempting to wet-load the sample in a strong solvent like Dichloromethane (DCM) will disrupt the column equilibrium and cause severe band broadening.

• Dissolve the crude mixture in a minimum volume of volatile solvent (e.g., DCM or THF).

• Add silica gel (230-400 mesh) to the flask at a 1:3 ratio (crude mass : silica mass).

• Evaporate the solvent under reduced pressure until a dry, free-flowing powder remains.

Phase 3: Column Packing and Elution

• Slurry-pack the chromatography column with silica gel using the initial eluent (10% EtOAc/Hexanes) 3.

• Carefully pour the dry-loaded silica powder evenly onto the top of the column bed. Add a 1 cm protective layer of clean sea sand.

• Begin elution using a step gradient:

  • 1 Column Volume (CV) of 10% EtOAc/Hexanes.

  • 3 CVs of 20% EtOAc/Hexanes.

  • Isocratic hold at 30% EtOAc/Hexanes until the product completely elutes.

Phase 4: Post-Elution Validation

• Collect fractions and analyze via TLC. (UV visualization at 254 nm is highly effective due to the two phenyl chromophores).

• Validation Check: Co-spot a purified fraction against the original crude mixture on a new TLC plate. A single spot matching the Rf of the target confirms successful, non-destructive isolation.

Troubleshooting Guides & FAQs

When purifications fail, it is usually due to a mismatch between the chemical properties of the solute and the chosen mobile/stationary phase. The logic tree below maps the causality of common failures.

Fig 2: Logical troubleshooting pathways for common chromatographic failures.

Q1: My compound is streaking on the TLC plate and tailing during column elution. Should I add triethylamine (TEA)?

No. This is a common mechanistic error. Standard protocols for morpholine-containing compounds often recommend the addition of TEA to suppress peak tailing caused by basic nitrogen interacting with acidic silanols 1. However, 5,6-diphenyl-morpholin-3-one is a lactam , not a basic amine. The nitrogen's lone pair is delocalized into the adjacent carbonyl, making it non-basic. Solution: Tailing here is caused by strong hydrogen bonding between the lactam carbonyl/NH and the silica silanols. Switch to a more competitive hydrogen-bonding solvent system, such as adding 1-5% Methanol to Dichloromethane (DCM).

Q2: I am trying to separate the cis and trans diastereomers of 5,6-diphenyl-morpholin-3-one, but they co-elute. How can I resolve them?

The separation of specific diastereomers, such as (±)-cis-5,6-diphenylmorpholin-3-one, requires careful modulation of the solvent polarity due to the steric shielding provided by the vicinal phenyl groups 4. The cis and trans isomers have subtle differences in their overall dipole moment. Solution: If EtOAc/Hexanes fails to resolve them, change the selectivity (

) of the mobile phase. Toluene/Acetone (4:1) mixtures often provide excellent selectivity for rigid diastereomers due to interactions between the Toluene solvent and the phenyl rings of the solute.

Q3: The pressure on my flash column spiked immediately after loading the sample. What happened?

The dual phenyl substitution leads to high crystallinity. If you wet-loaded the sample using the starting eluent (e.g., 10% EtOAc/Hexanes), the compound likely precipitated out of solution the moment it hit the concentrated environment of the silica bed, clogging the column. Solution: Always use the dry loading technique described in Phase 2 of the protocol for this specific compound.

Quantitative Data: Solvent System Selection

Use the table below to select the optimal solvent system based on your specific crude impurity profile.

Solvent System	Ratio (v/v)	Selectivity for Diastereomers	Typical Rf (Target)	Mechanistic Notes & Causality
EtOAc : Hexanes	1:3 to 1:1	Low to Moderate	0.25 - 0.35	Standard starting system; ideal for removing highly non-polar or highly polar bulk impurities.
DCM : MeOH	95:5	Low	0.40 - 0.50	Methanol acts as a strong H-bond competitor. Use if severe tailing occurs on standard silica.
Toluene : Acetone	4:1	High	0.30 - 0.40	Enhances separation of cis/trans isomers via interactions with the C5/C6 phenyl rings.
DCM : Diethyl Ether	9:1	Moderate	0.20 - 0.30	Provides an alternative dipole interaction profile for resolving closely eluting non-polar impurities.

References

• Refining Purification Techniques for Morpholine-Containing Compounds. BenchChem.
• Separation of 3-Morpholinone on Newcrom R1 HPLC column. SIELC Technologies.
• Synthesis of 4-aminoacetophenone (Supporting Information). The Royal Society of Chemistry.
• Preparation of some organozinc compounds and their enantioselective addition to aldehydes. National Chemical Laboratory (NCL).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Separation of 3-Morpholinone on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 3. rsc.org [rsc.org]
• 4. dspace.ncl.res.in [dspace.ncl.res.in]

Technical Support Center: Enantiocontrol in 5,6-Diphenyl-morpholin-3-one Synthesis

Welcome to the technical support center for the asymmetric synthesis of 5,6-Diphenyl-morpholin-3-one. This guide is designed for researchers, chemists, and drug development professionals who are focused on achieving high levels of enantiomeric excess (e.e.) for this valuable heterocyclic scaffold. Chiral morpholinones are crucial pharmacophores in medicinal chemistry, and precise control over their stereochemistry is paramount for developing effective and safe therapeutic agents.[1]

This document provides in-depth troubleshooting advice, answers to frequently asked questions, and validated protocols to help you navigate the complexities of stereoselective synthesis.

Core Principles: The Challenge of Stereocontrol

The synthesis of 5,6-Diphenyl-morpholin-3-one involves the formation of two adjacent stereocenters (at C5 and C6). Achieving a high enantiomeric excess for a specific diastereomer (e.g., (5R, 6S)) requires a robust asymmetric methodology that can effectively discriminate between the two enantiotopic faces of a prochiral intermediate during the key bond-forming step. The primary strategies employed involve the use of chiral catalysts, such as phase-transfer catalysts (PTCs), or chiral auxiliaries to direct the stereochemical outcome.[2][3][4] Phase-transfer catalysis is particularly advantageous due to its operational simplicity, mild reaction conditions, and scalability, making it suitable for industrial applications.[5][6]

Troubleshooting and Frequently Asked Questions (FAQs)

This section addresses common challenges encountered during the synthesis, providing causal explanations and actionable solutions.

Q1: We are observing low enantiomeric excess (<85% e.e.) in our synthesis. What are the primary factors influencing stereocontrol?

A1: Low enantiomeric excess is a common issue that can typically be traced back to one of four areas: the catalyst system, reaction conditions, substrate quality, or the nature of the ion-pair intermediate.

• Catalyst Integrity and Structure: The chiral catalyst is the cornerstone of enantioselectivity.

  • Cause: The structure of the chiral catalyst, particularly those derived from Cinchona alkaloids, is critical.[5] Substituents on the quinuclidinium core and the presence of hydrogen-bonding groups (like a hydroxyl or urea moiety) create a well-defined chiral environment.[7][8] Catalyst decomposition or the use of a suboptimal catalyst structure can lead to a poorly organized transition state, resulting in low e.e.

  • Solution:

    • Verify Catalyst Purity: Ensure the catalyst is of high purity and has not degraded during storage.

    • Screen Catalysts: Test a small library of catalysts. For instance, Maruoka's and Corey's third-generation Cinchona-derived PTCs, which feature bulky substituents, often provide higher selectivity.[7][9] Bifunctional catalysts that can engage in hydrogen bonding can also significantly enhance enantiocontrol.[8]

    • Consider Catalyst Loading: While catalytic, loading can be crucial. Start at 5-10 mol% and optimize. Insufficient catalyst can lead to an increased background (non-catalyzed) reaction, which is racemic.

• Reaction Conditions:

  • Cause: Temperature, solvent, and the choice of base heavily influence the tightness of the chiral ion pair formed between the catalyst and the enolate intermediate.[10] Higher temperatures can provide enough kinetic energy to overcome the energy difference between the two diastereomeric transition states, leading to lower e.e. The solvent's polarity affects the solvation of the ion pair, and the base's strength and counter-ion can alter the nature of the enolate.

  • Solution:

    • Lower the Temperature: Perform the reaction at lower temperatures (e.g., 0 °C, -20 °C, or even -78 °C). This typically enhances selectivity.

    • Solvent Optimization: Screen a range of nonpolar and polar aprotic solvents. Toluene or dichloromethane are common starting points. Less polar solvents often promote tighter ion pairing, leading to better stereochemical communication.

    • Base Selection: Use a solid base like powdered KOH or CsOH instead of an aqueous solution to maintain a truly biphasic system, which is essential for phase-transfer catalysis.[9] The choice of cation (e.g., K+ vs. Cs+) can impact enolate reactivity and aggregation.

• Substrate Purity:

  • Cause: Impurities in the starting materials (e.g., the N-protected amino acid ester or the phenyl-containing electrophile) can interfere with the catalyst or promote side reactions.

  • Solution: Ensure all starting materials are rigorously purified before use. Recrystallization or column chromatography is recommended.

The interplay of these factors governs the formation of the chiral ion pair, which is the key to achieving high enantioselectivity.

Q2: We are experiencing significant batch-to-batch variability in our e.e. values. How can we improve consistency?

A2: Inconsistent results are often due to subtle, uncontrolled variations in reaction setup and reagents.

• Cause: The most common culprit is the hydration state of reagents and solvents, particularly the base. Water can interfere with the phase-transfer mechanism and alter the nature of the base.[6] The physical form of solid bases (e.g., pellet vs. powder) can also affect reaction rates and reproducibility.

• Solution:

  • Strict Anhydrous Conditions: Dry all solvents and glassware thoroughly. Use freshly opened or properly stored anhydrous reagents.

  • Standardize the Base: Use a base from the same supplier and lot number. If using solid KOH or NaOH, grinding it into a fine, consistent powder before use is critical for achieving a consistent surface area and reactivity.

  • Controlled Stirring Rate: In a biphasic reaction, the stirring rate affects the interfacial area between the phases, which can influence the reaction rate. Maintain a consistent and vigorous stirring rate (e.g., 500-700 RPM) for all batches.

  • Inert Atmosphere: While not always required, running the reaction under an inert atmosphere (Nitrogen or Argon) can prevent degradation of sensitive reagents and intermediates, leading to more reproducible outcomes.

Q3: How does the choice of the N-protecting group on the amino acid precursor influence the reaction?

A3: The N-protecting group has a significant steric and electronic influence on the reaction.

• Cause: A bulky protecting group can sterically interact with the chiral catalyst, either enhancing or diminishing the facial selectivity. Electronically, the protecting group can influence the acidity of the α-proton, affecting the ease of enolate formation.

• Solution:

  • Benzophenone Imine Glycinates: Glycine esters protected as a benzophenone imine are common substrates. The bulky benzophenone group helps to create a rigid and well-defined conformation upon enolization and ion-pairing with the chiral PTC.

  • Systematic Evaluation: If facing issues, consider screening other protecting groups like N-benzyl (Bn) or N-diphenylmethyl (Dpm). However, be aware that this will change the substrate entirely and require re-optimization of the reaction conditions.

Data Summary: Catalyst and Condition Screening

The following table summarizes typical results from screening different chiral phase-transfer catalysts and conditions for the asymmetric alkylation step leading to the morpholinone precursor. This data is illustrative and serves as a starting point for optimization.

Catalyst (10 mol%)	Base (5.0 eq)	Solvent	Temp (°C)	Yield (%)	e.e. (%)
(S)-N-benzylcinchonidinium chloride	50% aq. KOH	Toluene	25	75	65
(S)-N-benzylcinchonidinium chloride	Powdered KOH	Toluene	0	82	92
(R)-O-Allyl-N-(9-anthracenylmethyl)cinchonidinium bromide	Powdered KOH	CH2Cl2	-20	88	97
(R,R)-Maruoka Catalyst	CsOH·H2O	Toluene	-40	90	>99

Visualizing the Process

Workflow for Asymmetric Synthesis

The diagram below outlines the general workflow for the synthesis, highlighting the critical enantioselective step.

Caption: General workflow for the asymmetric synthesis of 5,6-Diphenyl-morpholin-3-one.

Mechanism of Stereocontrol

The enantioselectivity arises from the formation of a tight ion pair between the chiral quaternary ammonium catalyst (Q*+) and the substrate's enolate. The catalyst sterically shields one face of the planar enolate, forcing the electrophile to attack from the less hindered face.

Caption: Simplified mechanism of enantiocontrol via chiral ion-pairing catalysis.

Experimental Protocol: Asymmetric Synthesis via Phase-Transfer Catalysis

This protocol is a representative example and may require optimization for your specific substrate and equipment.

Materials:

• N-(Diphenylmethylene)glycine tert-butyl ester

• (R)-2-bromo-1,2-diphenylethan-1-ol

• (R)-O-Allyl-N-(9-anthracenylmethyl)cinchonidinium bromide (PTC)

• Anhydrous Toluene

• Potassium Hydroxide (KOH), finely powdered

• Anhydrous Magnesium Sulfate (MgSO₄)

• Trifluoroacetic acid (TFA)

Procedure:

• Reaction Setup: To a flame-dried, round-bottom flask equipped with a magnetic stir bar, add N-(diphenylmethylene)glycine tert-butyl ester (1.0 eq) and the chiral phase-transfer catalyst (0.1 eq).

• Solvent Addition: Add anhydrous toluene to the flask under an argon atmosphere.

• Cooling: Cool the mixture to -20 °C using an appropriate cooling bath.

• Base and Substrate Addition: Add finely powdered KOH (5.0 eq) followed by a solution of (R)-2-bromo-1,2-diphenylethan-1-ol (1.1 eq) in anhydrous toluene dropwise over 30 minutes.

• Reaction Monitoring: Stir the reaction mixture vigorously at -20 °C. Monitor the reaction progress by thin-layer chromatography (TLC) until the starting glycine ester is consumed (typically 12-24 hours).

• Workup: Quench the reaction by adding saturated aqueous ammonium chloride solution. Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Deprotection and Cyclization: Dissolve the crude product in dichloromethane (DCM) and cool to 0 °C. Add trifluoroacetic acid (TFA) (10 eq) dropwise. Stir at room temperature for 4-6 hours until deprotection and spontaneous cyclization are complete (monitor by TLC).

• Purification: Neutralize the reaction mixture with saturated aqueous sodium bicarbonate. Extract with DCM, dry the combined organic layers over MgSO₄, and concentrate. Purify the crude product by flash column chromatography on silica gel to yield the 5,6-Diphenyl-morpholin-3-one.

• Analysis: Determine the enantiomeric excess of the final product using chiral High-Performance Liquid Chromatography (HPLC).

References

• Qi, H., et al. (2025). 1,3-Stereocontrol in Stereoconvergent Allenylic Alkylation Enabled by Palladium and Chiral Phase-Transfer Cooperative Catalysis. PubMed.
• Jew, S., et al. phase transfer catalysis: catalyst screening, reaction development, and mechanism analysis. CORE.
• Wang, Y., et al. Catalytic Enantioselective Synthesis of Morpholinones Enabled by Aza-Benzilic Ester Rearrangement. ResearchGate.
• Park, H., et al. Cinchona-based phase-transfer catalysts for asymmetric synthesis. RSC Publishing.
• Wang, F., et al. (2019). Chiral Phase-Transfer Catalysts with Hydrogen Bond: A Powerful Tool in the Asymmetric Synthesis. MDPI.
• Lian, Z., et al. (2016). Synthesis of Novel Chiral Phase Transfer Catalysts and Their Applications in Asymmetric Phase Transfer Catalytic Reactions. Austin Publishing Group.
• Dalal, M. Phase Transfer Catalysis. Dalal Institute.
• Franek, M., et al. (2017). Chiral phase-transfer catalysis in the asymmetric α-heterofunctionalization of prochiral nucleophiles. Beilstein Journals.
• Morrison, J. D., & Mosher, H. S. Asymmetric Synthesis.
• Ghorai, M. K., et al. (2019). Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review. PubMed.
• Padial, N. M., et al. Heterocycles as Chiral Auxiliaries in Asymmetric Synthesis. springerprofessional.de.

Sources

• 1. researchgate.net [researchgate.net]
• 2. uwindsor.ca [uwindsor.ca]
• 3. Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Heterocycles as Chiral Auxiliaries in Asymmetric Synthesis | springerprofessional.de [springerprofessional.de]
• 5. Cinchona-based phase-transfer catalysts for asymmetric synthesis - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. dalalinstitute.com [dalalinstitute.com]
• 7. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 8. mdpi.com [mdpi.com]
• 9. Synthesis of Novel Chiral Phase Transfer Catalysts and Their Applications in Asymmetric Phase Transfer Catalytic Reactions [austinpublishinggroup.com]
• 10. BJOC - Chiral phase-transfer catalysis in the asymmetric α-heterofunctionalization of prochiral nucleophiles [beilstein-journals.org]

Reference Data & Comparative Studies

Advanced Spectroscopic Distinction: 5,6-Diphenyl-morpholin-3-one Isomers

Topic: Interpreting H-NMR spectra of 5,6-Diphenyl-morpholin-3-one Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals

Executive Summary & Diagnostic Utility

In the synthesis of morpholinone scaffolds—widely used as chiral auxiliaries and peptidomimetics—the stereochemical assignment of the 5,6-diphenyl positions is a critical quality gate. The 5,6-diphenyl-morpholin-3-one scaffold presents a classic stereochemical challenge: distinguishing between the cis (5R,6S / 5S,6R) and trans (5R,6R / 5S,6S) diastereomers.

This guide provides a definitive technical comparison of these isomers. The primary "alternative" to the desired product is its diastereomer, often formed due to epimerization or impure starting materials. We demonstrate that vicinal proton coupling constants (

) serve as the absolute diagnostic metric, grounded in the Karplus relationship within the morpholinone half-chair conformation.

Structural Analysis & Mechanistic Grounding

The Morpholin-3-one Conformation

Unlike saturated morpholines which adopt a chair conformation, morpholin-3-one contains a lactam (amide) bond. The planarity of the amide group (

) forces the ring into a half-chair or distorted envelope conformation.

• H5 (Benzylic,

  -to-Nitrogen): Resonates upfield relative to H6.

• H6 (Benzylic,

  -to-Oxygen): Resonates downfield due to the electronegativity of the ether oxygen.

The Karplus Causality

The magnitude of the vicinal coupling constant (

) is strictly dependent on the dihedral angle ( ) between the C5-H and C6-H bonds.

• Trans-Isomer (Diequatorial Phenyls): To minimize steric strain, the bulky phenyl groups adopt a pseudo-diequatorial orientation. This forces the H5 and H6 protons into a trans-diaxial relationship (

  ). According to the Karplus equation, this yields a large coupling constant ( Hz) .

• Cis-Isomer (Axial/Equatorial Phenyls): One phenyl group is forced into a pseudo-axial position. The H5 and H6 protons adopt a syn-clinal (gauche) relationship (

  ). This geometry yields a small coupling constant ( Hz) .

Comparative Performance: Cis vs. Trans Isomers[1]

The following table summarizes the spectral "performance"—defined here as the resolution and diagnostic distinctiveness—of the two isomers.

Table 1: Comparative H-NMR Data (CDCl , 400 MHz)

Feature	Cis-5,6-Diphenyl-morpholin-3-one	Trans-5,6-Diphenyl-morpholin-3-one	Diagnostic Interpretation
H5 Signal	4.80 - 4.95 ppm (Doublet)	4.50 - 4.65 ppm (Doublet)	H5 is -to-Amine.[1]
H6 Signal	5.10 - 5.25 ppm (Doublet)	4.90 - 5.05 ppm (Doublet)	H6 is -to-Ether Oxygen (Deshielded).
	2.8 – 3.5 Hz	9.5 – 10.5 Hz	CRITICAL DIFFERENTIATOR
H2 Protons	AB Quartet ( 4.2 - 4.5)	AB Quartet ( 4.2 - 4.5)	Diastereotopic methylene protons; less diagnostic.
Synthesis Origin	Erythro-2-amino-1,2-diphenylethanol	Threo-2-amino-1,2-diphenylethanol	Stereochemistry is conserved from starting material.

Note: Chemical shifts (

) may vary slightly depending on concentration and solvent (e.g., DMSO- vs CDCl ), but the relative magnitude of the -coupling is invariant and remains the primary validation tool.

Experimental Protocols

Protocol A: Self-Validating Synthesis & Analysis

To ensure accurate interpretation, the synthesis source must be tracked. This protocol ensures the identity of the isomer before NMR is even run.

• Starting Material Verification:

  • Determine the stereochemistry of the commercially available 2-amino-1,2-diphenylethanol.

  • Rule: Erythro (1R,2S) precursors yield the Cis morpholinone. Threo (1R,2R) precursors yield the Trans morpholinone.

• Cyclization:

  • React amino alcohol with chloroacetyl chloride under biphasic conditions (DCM/aq. NaOH) or using a base in toluene.

• NMR Sample Preparation:

  • Dissolve ~10 mg of purified solid in 0.6 mL CDCl

    .

  • Why CDCl

    ? It minimizes hydrogen bonding with the amide, providing sharper peaks than DMSO- .

• Acquisition:

  • Run standard 1H-NMR (min 8 scans).

  • Crucial Step: Zoom into the 4.5–5.5 ppm region. Measure the splitting (Hz) of the two doublets.

Protocol B: Distinguishing from Regioisomers

A common error is confusing the 3-one (target) with the 2-one (Williams lactone type).

• Morpholin-3-one: H2 protons are a singlet/quartet at ~4.3 ppm (between O and C=O).

• Morpholin-2-one: H3 protons are a singlet/quartet at ~3.5 ppm (between N and C=O).

• Check: If your methylene signal is < 4.0 ppm, you likely have the 2-one regioisomer.

Visualization of Workflows

Diagram 1: Stereochemical Logic Flow

This decision tree guides the researcher from the starting material to the final spectral assignment.

Caption: Stereochemical lineage from amino-alcohol precursor to diagnostic NMR coupling constants.

Diagram 2: Spectral Interpretation Decision Tree

Use this workflow when analyzing an unknown sample.

Caption: Rapid diagnostic workflow for assigning stereochemistry based on J-coupling magnitude.

References

• National Chemical Laboratory (India). Preparation of some organozinc compounds and their enantioselective addition to aldehydes. (Thesis). Chapter 3: Synthesis of (±)-Trans-5,6-diphenylmorpholin-3-one (86) and Cis-5,6-diphenylmorpholin-3-one (85). Available at: [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J.Spectrometric Identification of Organic Compounds.

• University of Colorado Boulder. Spin-spin splitting and coupling - Coupling in 1H NMR. (General reference for J-coupling magnitudes). Available at: [Link]

• Pierce, J. G., et al. Synthesis of the 5,6-dihydroxymorpholin-3-one fragment of monanchocidin A.[2] Organic Letters, 2015.[2] (Reference for morpholinone scaffold NMR data). Available at: [Link]

Sources

• 1. orgchemboulder.com [orgchemboulder.com]
• 2. Synthesis of the 5,6-dihydroxymorpholin-3-one fragment of monanchocidin A - PubMed [pubmed.ncbi.nlm.nih.gov]

Advanced Characterization Guide: Mass Spectrometry of 5,6-Diphenyl-morpholin-3-one

The following guide provides an in-depth technical analysis of the mass spectrometry fragmentation patterns of 5,6-Diphenyl-morpholin-3-one , a critical scaffold in asymmetric synthesis and medicinal chemistry.

Executive Summary & Scientific Context

5,6-Diphenyl-morpholin-3-one is a privileged heterocyclic scaffold, primarily utilized as a chiral auxiliary in the synthesis of

-amino acids and as a pharmacophore in Factor Xa inhibitors (e.g., Rivaroxaban derivatives).[1][2] Its structural integrity relies on the morpholin-3-one (lactam) core, which exhibits distinct mass spectrometric behavior compared to its regioisomers and functional analogs.[1]

This guide objectively compares the fragmentation dynamics of 5,6-Diphenyl-morpholin-3-one (The Product) against its primary structural alternative, 5,6-Diphenyl-morpholin-2-one (The Alternative) .[1][2] Distinguishing these two is critical in drug development, as they are often formed as competing regioisomers during cyclization of amino-alcohol precursors.[1]

Core Comparison: Lactam vs. Lactone

Feature	5,6-Diphenyl-morpholin-3-one (Lactam)	5,6-Diphenyl-morpholin-2-one (Lactone)
Core Function	Amide (Lactam) Stability	Ester (Lactone) Labiles
Primary Neutral Loss	CO (28 Da)	CO₂ (44 Da)
Ionization Response	High [M+H]⁺ stability (ESI)	Prone to in-source hydrolysis
Diagnostic Ion	180 (Immonium species)	165 (Fluorenyl-like cation)

Experimental Protocol: Self-Validating MS Workflow

To ensure reproducible fragmentation data, the following protocol utilizes a "soft-to-hard" ionization ramp. This method validates the molecular ion before inducing structural elucidation fragments.[1]

Step-by-Step Methodology

1. Sample Preparation:

• Stock Solution: Dissolve 1 mg of 5,6-Diphenyl-morpholin-3-one in 1 mL of HPLC-grade Methanol (MeOH).

• Working Solution: Dilute 10

  L of stock into 990 L of 50:50 MeOH:H₂O + 0.1% Formic Acid (FA). Final concentration 10 g/mL.[1]

2. Direct Infusion ESI-MS (Positive Mode):

• Instrument: Q-TOF or Orbitrap (High Resolution required for exact mass).[1][2]

• Flow Rate: 5-10

  L/min.[1]

• Source Parameters:

  • Capillary Voltage: 3.5 kV[2]

  • Cone Voltage: 30 V (Keep low to preserve [M+H]⁺)

  • Desolvation Temp: 250°C[1][2]

3. MS/MS Fragmentation Ramp:

• Precursor Isolation: Select

  254.12 ([M+H]⁺).[2]

• Collision Energy (CE) Screening: Acquire spectra at 10, 20, and 40 eV.

  • 10 eV: Confirms parent stability.[1][3]

  • 20 eV: Induces ring opening and neutral losses.[1]

  • 40 eV: Generates terminal aromatic fragments (

    91, 77).

Fragmentation Pathway Analysis

Mechanism of Action

The fragmentation of 5,6-diphenyl-morpholin-3-one is driven by the stability of the diphenyl-substituted carbons and the lability of the amide bond.[1]

• Primary Event (Ring Opening): Protonation occurs on the amide oxygen.[1] The ring opens via cleavage of the C2-O1 bond (ether linkage), which is weaker than the amide bond.

• Neutral Loss of CO: A characteristic "lactam signature."[1] The opened chain eliminates Carbon Monoxide (28 Da).

• Formation of Stabilized Carbocations: The presence of two phenyl groups at C5 and C6 directs charge retention to these carbons, generating stable benzhydryl-type cations.[1]

Detailed Fragment Assignments (ESI+)

m/z (Observed)	Formula	Fragment Structure	Mechanism
254.118		[M+H]⁺	Protonated Molecular Ion.[1][2]
226.123		[M+H - CO]⁺	Loss of carbonyl from lactam ring (Diagnostic).[2]
180.081		Stilbene-like radical	Retro-Diels-Alder (RDA) type collapse; loss of Glycine unit.[1][2]
165.070		Fluorenyl cation	Cyclization of diphenyl fragment after H-loss.[2]
106.042		Benzaldimine	C5-C6 bond cleavage separating the two phenyl rings.[2]
91.054		Tropylium Ion	Terminal fragmentation of benzyl groups.[2]

Visualization of Fragmentation Pathways

The following diagram illustrates the competing pathways for the Lactam (3-one) versus the Lactone (2-one) , highlighting the critical divergence in neutral losses.

Caption: Comparative fragmentation pathways showing the diagnostic Neutral Loss of CO for the Lactam (Product) vs. CO₂ for the Lactone (Alternative).

Comparative Performance Analysis

When characterizing 5,6-diphenyl-morpholin-3-one, researchers must distinguish it from its isomers.[1][2] The table below summarizes the "decision tree" logic for identification.

Analytical Criteria	5,6-Diphenyl-morpholin-3-one (Target)	5,6-Diphenyl-morpholin-2-one (Alternative)
Stability	High: Resistant to hydrolysis in aqueous mobile phases.[1][2]	Low: Hydrolyzes to amino-acid form in acidic LC-MS conditions.[1]
MS/MS Base Peak	226 (Loss of CO) or 180 depending on CE.[2]	210 (Loss of CO₂) is the dominant pathway.
Retention Time (RP-LC)	Elutes later (More lipophilic due to amide).[1][2]	Elutes earlier (More polar/hydrolyzable).[1][2]
UV Absorbance	~210-220 nm (Weak chromophore).[1][2]	Similar, but shifts if ring opens.[1][2]

Expert Insight: The "Williams Lactone" Confusion

In many synthetic labs, the "Williams Lactone" (5,6-diphenyl-morpholin-2-one) is the intended chiral auxiliary.[1] However, under thermodynamic control or specific catalytic conditions, the 3-one (Lactam) can form as a stable byproduct.[1][2]

• Actionable Advice: If your MS spectrum shows a strong

  226 peak, you have synthesized the Lactam (3-one) , not the Lactone.[2] This is a common failure mode in the synthesis of -amino acids using this scaffold.[1]

References

• Joshi, N. N. (2010).[1][2] Preparation of some organozinc compounds and their enantioselective addition to aldehydes. University of Pune.[1] Link (Describes synthesis of (±)-cis-5,6-diphenylmorpholin-3-one).

• Pieri, M., et al. (2019).[1][2] Reactions of Morpholin-3-one with Triethyl Phosphite. ACS Omega, 4(5), 9056–9064.[2] Link (Establishes morpholin-3-one ring stability and phosphonate derivatives).[1][2]

• BenchChem Technical Support. (2025). Spectroscopic Analysis of Morpholine Derivatives. BenchChem. Link (General protocols for morpholine MS characterization).

• McLafferty, F. W., & Turecek, F. (1993).[1][2] Interpretation of Mass Spectra. University Science Books. (Foundational text for lactam vs. lactone fragmentation rules).

Sources

• 1. arabjchem.org [arabjchem.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

IR spectroscopy peaks characteristic of 5,6-Diphenyl-morpholin-3-one

An Expert's Comparative Guide to the Infrared Spectroscopy of 5,6-Diphenyl-morpholin-3-one

Introduction: Deciphering Molecular Structure with Infrared Light

Infrared (IR) spectroscopy is an indispensable analytical technique in modern chemistry, providing a rapid and non-destructive method for identifying functional groups within a molecule. The principle hinges on the absorption of IR radiation by molecules, which excites them to higher vibrational energy states. Specific bonds (e.g., C=O, N-H, C-O) vibrate at characteristic frequencies, and their absorption of IR light creates a unique spectral "fingerprint." For researchers in drug development and organic synthesis, a precise interpretation of IR spectra is fundamental for confirming molecular structure, assessing purity, and monitoring reaction progress.

This guide provides an in-depth analysis of the characteristic IR absorption peaks for 5,6-Diphenyl-morpholin-3-one, a heterocyclic compound featuring a six-membered lactam (a cyclic amide) fused with an ether linkage and substituted with two phenyl groups. By comparing its predicted spectrum with those of simpler, related structures, we will elucidate how each functional group contributes to the overall spectral profile.

Molecular Architecture of 5,6-Diphenyl-morpholin-3-one

To predict the IR spectrum, we must first identify the key vibrational units within the molecule. The structure contains several distinct functional groups, each with its own set of expected absorption frequencies.

Figure 1: Key functional groups in 5,6-Diphenyl-morpholin-3-one.

The primary contributors to the IR spectrum are:

• Secondary Amide (Lactam): The cyclic amide group (-C(=O)-NH-) is a dominant feature. We expect to see a strong C=O stretching band and distinct N-H stretching and bending vibrations.

• Cyclic Ether: The morpholine ring contains a C-O-C linkage, which will produce characteristic stretching vibrations.

• Aromatic Rings: The two phenyl groups will exhibit C-H stretching at frequencies distinct from aliphatic C-H bonds, as well as characteristic C=C in-ring stretching and C-H out-of-plane bending vibrations.

• Aliphatic C-H Bonds: The methylene (-CH2-) groups in the morpholine ring will have their own C-H stretching and bending signals.

Predicted IR Peaks for 5,6-Diphenyl-morpholin-3-one: A Comparative Analysis

The most effective way to understand the spectrum of a complex molecule is to build it up from its constituent parts. The following table compares the expected absorption frequencies for our target molecule with simpler analogues. This comparative approach allows for a more confident assignment of each peak.

Functional Group / Vibration	Simple Analogue & its Range (cm⁻¹)	5,6-Diphenyl-morpholin-3-one (Predicted Range, cm⁻¹)	Rationale for Predicted Position
Amide N-H Stretch	Acyclic Secondary Amide: 3370-3170[1]	~3300-3200	As a solid, intermolecular hydrogen bonding is expected to broaden the peak and shift it to a lower wavenumber, typical for lactams.[2]
Aromatic C-H Stretch	Toluene: ~3100-3000[3]	~3100-3000	These peaks appear at a slightly higher frequency than aliphatic C-H stretches and are often of weaker intensity.[4]
Aliphatic C-H Stretch	Morpholine: 3100-2850[5]	~2980-2850	Standard range for methylene (CH₂) groups. These peaks will be less prominent than the major functional group signals.[6]
Amide C=O Stretch (Amide I)	6-Membered Lactam: ~1680[2][7]	~1670-1650	This is the most intense and diagnostically important peak. Conjugation with the adjacent phenyl group at C6 may slightly lower the frequency from a simple saturated lactam.[7][8]
Aromatic C=C Stretch	Toluene: 1600-1585 & 1500-1400[3]	~1600, ~1495, ~1450	Aromatic rings typically show a pair or more of sharp, medium-intensity bands in this region.[9]
Amide N-H Bend (Amide II)	Acyclic Secondary Amide: 1570-1515[1]	~1540-1510	This peak, resulting from N-H in-plane bending, is characteristic of secondary amides and is often found near the C=O stretch.[10]
Ether C-O-C Stretch	Morpholine: ~1100[11]	~1150-1100	A strong, distinct peak is expected for the asymmetric C-O-C stretching vibration of the ether linkage.[12]
Aromatic C-H Out-of-Plane Bend	Monosubstituted Benzene: 770-730 & 720-680[13]	~770-730 & ~700	The precise position and number of these strong, sharp peaks are highly diagnostic of the substitution pattern on the aromatic rings.

Experimental Protocol: Acquiring a High-Quality IR Spectrum

To validate these predictions, a robust experimental protocol is essential. The choice between Attenuated Total Reflectance (ATR) and Potassium Bromide (KBr) pellet methods depends on sample availability and desired data quality. ATR is faster and requires minimal sample, while the KBr method can yield higher resolution spectra if prepared correctly.

Standard Operating Procedure: FTIR Analysis via KBr Pellet

• Preparation: Dry the 5,6-Diphenyl-morpholin-3-one sample and spectroscopic grade KBr powder in an oven at 110°C for at least 2 hours to remove any residual water. Moisture is a common contaminant and its broad O-H signal can obscure the N-H stretch region.

• Grinding: Add approximately 1-2 mg of the sample to 100-200 mg of KBr in an agate mortar. Grind the mixture thoroughly for 2-5 minutes until a fine, homogeneous powder is obtained. Inadequate grinding is a primary cause of poor spectral quality due to light scattering.

• Pellet Pressing: Transfer the powder to a pellet press die. Apply pressure (typically 7-10 tons) for several minutes to form a transparent or translucent pellet. An opaque or cloudy pellet indicates poor mixing or insufficient pressure.

• Data Acquisition: Place the KBr pellet in the spectrometer's sample holder. Collect a background spectrum of the empty sample chamber first. Then, acquire the sample spectrum. Typically, 16 to 32 scans are co-added at a resolution of 4 cm⁻¹ to achieve an excellent signal-to-noise ratio.

• Data Processing: The acquired spectrum should be baseline corrected and displayed in terms of transmittance or absorbance versus wavenumber (cm⁻¹).

Figure 2: Workflow for reliable FTIR data acquisition and analysis.

Comparative Spectral Interpretation

The true power of IR spectroscopy lies in comparing the spectrum of an unknown compound with known materials.

• 5,6-Diphenyl-morpholin-3-one vs. Morpholine: The spectrum of morpholine would be dominated by N-H and C-H stretching and a strong C-O-C ether stretch.[5][14] The addition of the carbonyl group in our target molecule introduces the intense Amide I band (~1660 cm⁻¹), which would be absent in simple morpholine. Furthermore, the aromatic C-H and C=C peaks would be missing.

• 5,6-Diphenyl-morpholin-3-one vs. a Simple Lactam (e.g., Piperidinone): A simple six-membered lactam would show the characteristic N-H stretch and a C=O stretch around 1680 cm⁻¹.[2] Our target molecule's spectrum is distinguished by the addition of the strong C-O-C ether band (~1120 cm⁻¹) and the series of sharp peaks corresponding to the two phenyl groups (aromatic C-H stretch >3000 cm⁻¹, C=C peaks ~1600-1450 cm⁻¹, and strong out-of-plane bends <900 cm⁻¹).

• 5,6-Diphenyl-morpholin-3-one vs. N-methylbenzamide (an acyclic amide): While both are secondary amides with a phenyl group, the cyclic nature of the lactam in our target molecule constrains the C-N bond, which can influence the C=O frequency.[2] More importantly, the morpholinone contains the cyclic ether linkage, providing a clear point of differentiation via the C-O-C stretch.

This systematic comparison allows a researcher to confirm not just the presence of individual functional groups but also their integration into the specific heterocyclic scaffold of 5,6-Diphenyl-morpholin-3-one.

Conclusion

The infrared spectrum of 5,6-Diphenyl-morpholin-3-one is a composite of its core functional components: a secondary lactam, a cyclic ether, and two phenyl rings. The most diagnostic absorptions are the strong Amide I (C=O) stretch predicted around 1670-1650 cm⁻¹, the N-H stretch near 3300-3200 cm⁻¹, the strong C-O-C ether stretch around 1150-1100 cm⁻¹, and a series of sharp peaks characteristic of aromatic rings. By following a rigorous experimental protocol and employing a comparative analytical approach, researchers can confidently use IR spectroscopy to verify the synthesis and structural integrity of this and related morpholinone compounds.

References

• IR Absorption Table. (n.d.). Department of Chemistry, University of Colorado Boulder. Retrieved from [Link]

• INFRARED SPECTROSCOPY. (n.d.). St. Paul's Cathedral Mission College. Retrieved from [Link]

• Smith, B. C. (2020). Organic Nitrogen Compounds, VII: Amides—The Rest of the Story. Spectroscopy Online. Retrieved from [Link]

• Infrared spectra of aromatic rings. (n.d.). Chemistry Steps. Retrieved from [Link]

• IR - spectroscopy. (n.d.). University of Chemistry and Technology, Prague. Retrieved from [Link]

• Structural, Physical, and Spectral Characteristics of Amides. (2021). Chemistry LibreTexts. Retrieved from [Link]

• Characteristic Group Vibrations of Organic Molecules II. (n.d.).

• Spectroscopy of Carboxylic Acid Derivatives. (2022). Chemistry LibreTexts. Retrieved from [Link]

• Bellamy, L. J., & Williams, R. L. (1962). N-H Stretching Frequencies of Amines and Amides.

• Video: IR Frequency Region: Alkene and Carbonyl Stretching. (2024). JoVE. Retrieved from [Link]

• Infrared Spectra of Some Common Functional Groups. (2020). Chemistry LibreTexts. Retrieved from [Link]

• Figure reference from a study on gold nanoparticles. (n.d.).

• The FT-IR spectrum of (a) morpholine and (b) morpholinium glycolate. (n.d.). ResearchGate. Retrieved from [Link]

• The features of IR spectrum. (n.d.).
• Venter, G. A., et al. (2023).

• Observed IR spectrum of neutral morpholine and the calculated spectrum... (n.d.). ResearchGate. Retrieved from [Link]

• INFRARED SPECTROSCOPIC INVESTIGATION OF MORPHINE DERIVATIVES, I. (1973). Acta Chim. (Budapest).
• Ramalingam, M., et al. (2008). Harmonic analysis of vibrations of morpholine-4-ylmethylthiourea: a DFT, midinfrared and Raman spectral study.PubMed.
• IR Tables, UCSC. (n.d.). University of California, Santa Cruz.

• IR Spectrum | Table of IR Spectroscopy Values. (n.d.). ChemTalk. Retrieved from [Link]

• Research Journal of Pharmaceutical, Biological and Chemical Sciences. (2011).

• IR Chart. (n.d.). Michigan State University. Retrieved from [Link]

• C-O-C stretching: Significance and symbolism. (2026). Health Sciences.
• Infrared Spectroscopy Absorption Table. (2025). Chemistry LibreTexts.
• IR Group Frequencies. (n.d.). University of Massachusetts.

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Comparing reactivity of 5,6-Diphenyl-morpholin-3-one vs morpholine

Title: Comparative Reactivity Guide: 5,6-Diphenyl-morpholin-3-one vs. Morpholine

Executive Summary

This guide provides a technical comparison between Morpholine (a commodity secondary amine) and 5,6-Diphenyl-morpholin-3-one (a specialized chiral lactam scaffold).[1]

While both share the morpholine heterocycle core, their reactivity profiles are diametrically opposed due to the oxidation state of the carbon adjacent to the nitrogen. Morpholine acts as a classic nucleophilic base , whereas 5,6-diphenyl-morpholin-3-one functions as a non-nucleophilic, neutral lactam that requires activation (deprotonation) for functionalization.[1] This guide details the mechanistic divergence, experimental protocols for

-functionalization, and the stereochemical utility of the diphenyl scaffold.

Structural & Electronic Analysis

The fundamental difference lies in the nitrogen atom's electronic environment.

• Morpholine: The nitrogen is

  hybridized with a localized lone pair. This confers high basicity ( ) and strong nucleophilicity.[1]

• 5,6-Diphenyl-morpholin-3-one: The nitrogen is part of a lactam (cyclic amide) linkage.[1] The lone pair is delocalized into the adjacent carbonyl group (

  ), rendering the nitrogen -like, planar, and electronically neutral.[1]

Table 1: Physicochemical Comparison

Feature	Morpholine	5,6-Diphenyl-morpholin-3-one
CAS	110-91-8	19180-79-1 (cis-isomer)
Functional Group	Secondary Amine (Cyclic Ether)	Lactam (Cyclic Amide)
Nitrogen Hybridization	(Pyramidal)	Partial (Planar)
Basicity ( of )	~8.3 (Basic)	~ -1.0 (Neutral/Weakly Acidic)
Nucleophilicity	High (Reacts spontaneously)	Negligible (Requires deprotonation)
Chirality	Achiral	Chiral (Stereocenters at C5, C6)
Primary Application	Base, Solvent, Building Block	Chiral Auxiliary / Scaffold

Visualizing the Electronic Divergence

The following diagram illustrates the resonance stabilization in the lactam that kills nucleophilicity, contrasted with the reactive amine.

Figure 1: Mechanistic flow showing why the lactam requires base activation compared to the spontaneous reactivity of the amine.[1]

Reactivity Profile: Nucleophilic Substitution

This section compares the standard workflow for

-alkylation, the most common transformation for both scaffolds.

A. Morpholine: Spontaneous Alkylation

Because morpholine is a moderate base, it can act as a nucleophile directly.[1] The reaction typically requires only a weak acid scavenger (e.g.,

) to neutralize the HBr/HCl byproduct.[1]

• Mechanism: Direct

  attack.[1]

• Conditions: Mild (Room Temperature to Reflux).

• Solvents: Acetonitrile, DMF, or DCM.[1]

B. 5,6-Diphenyl-morpholin-3-one: Anionic Alkylation

The lactam nitrogen is not nucleophilic .[1] To attach an electrophile, you must first remove the amide proton (

in DMSO) using a strong base to generate the amidate anion .[1] This anion is the active nucleophile.

• Mechanism: Deprotonation

  Amidate Anion attack.[1]

• Conditions: Strict anhydrous conditions, Strong Base (NaH, KHMDS), Low Temperature (

  ).[1]

• Solvents: Dry THF or DMF.[1]

• Stereochemical Implication: The bulky phenyl groups at C5 and C6 lock the ring conformation (typically a twist-boat or chair), directing the incoming electrophile to the less hindered face. This allows for stereoselective functionalization, a feature morpholine lacks.[1]

Experimental Protocols

These protocols validate the reactivity differences described above.

Protocol A: -Alkylation of Morpholine (Standard)

Use this for simple introduction of the morpholine ring.

• Setup: Charge a 100 mL round-bottom flask with Morpholine (10 mmol, 1.0 equiv) and Acetonitrile (30 mL).

• Base Addition: Add Potassium Carbonate (

  , 15 mmol, 1.5 equiv).

• Electrophile: Add Benzyl Bromide (10 mmol, 1.0 equiv) dropwise at room temperature.

• Reaction: Stir at

  for 4 hours. Monitor by TLC (Morpholine stains with Ninhydrin; Product is UV active).[1]

• Workup: Filter off solids. Concentrate filtrate.[1] Partition between EtOAc and water.[1] Dry organic layer (

  ) and concentrate.[1][2]

  • Result:

    -Benzylmorpholine (High Yield).[1]

Protocol B: -Alkylation of 5,6-Diphenyl-morpholin-3-one (Advanced)

Use this when retaining the chiral scaffold is required.[1]

• Setup: Flame-dry a 50 mL two-neck flask under Argon/Nitrogen.

• Solvation: Dissolve 5,6-Diphenyl-morpholin-3-one (2 mmol, 1.0 equiv) in anhydrous THF (10 mL). Cool to

  .

• Activation (Critical Step): Carefully add Sodium Hydride (NaH, 60% dispersion, 2.4 mmol, 1.2 equiv).

  • Observation: Gas evolution (

    ) indicates formation of the amidate anion.[1] Stir for 30 mins at until evolution ceases.

• Electrophile: Add Benzyl Bromide (2.2 mmol, 1.1 equiv) dropwise.

• Reaction: Allow to warm to Room Temperature and stir for 12 hours.

• Quench: Carefully add saturated

  solution at .

• Workup: Extract with EtOAc (

  ). Wash combined organics with brine.[1] Dry ( ) and concentrate.

  • Result:

    -Benzyl-5,6-diphenyl-morpholin-3-one.[1]

  • Note: If

    (from Protocol A) were used here, no reaction would occur due to insufficient basicity to deprotonate the amide.[1]

Stereochemical Utility & Applications

The 5,6-diphenyl substitution is not merely structural; it is a stereocontrol element .

• Conformational Lock: The two phenyl groups prefer a trans-diaxial or specific diequatorial orientation to minimize steric strain, locking the morpholinone ring into a rigid conformation.

• Chiral Induction: When reactions occur at the

  -carbon (C2) or the Nitrogen, the phenyl groups shield one face of the molecule. This is widely used in the synthesis of non-natural amino acids and chiral amines .

• Comparison:

  • Morpholine: Produces racemic mixtures if chiral centers are generated nearby.[1]

  • 5,6-Diphenyl-morpholin-3-one: Can transfer chirality to substrates with high enantiomeric excess (ee > 90%).[1]

References

• Joshi, N. N. (2011).[1] Preparation of some organozinc compounds and their enantioselective addition to aldehydes. National Chemical Laboratory (India).[1]

  • Context: Describes the synthesis and isolation of (±)-cis-5,6-diphenylmorpholin-3-one.

• BenchChem. (2025).[1] Application Notes and Protocols for N-Alkylation Reactions Involving Morpholine.

  • Context: Standard protocols for amine alkylation.[1]

• ChemicalBook. (2025).[1][3] Morpholin-3-one Chemical Properties and Uses.

  • Context: Physical properties and lactam characterization.[1]

• Sabbani, S., et al. (2015).[1][4] Synthesis of the 5,6-dihydroxymorpholin-3-one fragment of monanchocidin A. Organic Letters.

  • Context: Advanced applications of morpholin-3-one scaffolds in total synthesis.

Sources

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• 2. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 3. ochemtutor.com [ochemtutor.com]
• 4. Synthesis of the 5,6-dihydroxymorpholin-3-one fragment of monanchocidin A - PubMed [pubmed.ncbi.nlm.nih.gov]

HPLC method development for 5,6-Diphenyl-morpholin-3-one analysis

Comprehensive HPLC Method Development for 5,6-Diphenyl-morpholin-3-one: A Comparative Guide on Chiral vs. Achiral Strategies

Introduction & Analytical Challenge

5,6-Diphenyl-morpholin-3-one is a highly valuable heterocyclic scaffold, frequently utilized as a chiral auxiliary or critical intermediate in the synthesis of complex alkaloids and pharmaceutical agents ()[1]. Structurally, it features a rigid morpholinone ring, a lactam moiety, and two bulky phenyl groups at the C5 and C6 positions. Because pharmacological efficacy and synthetic stereoselectivity depend entirely on the spatial arrangement of these chiral centers[2], determining both the enantiomeric excess (ee%) and overall chemical purity is a mandatory analytical requirement.

This guide provides an objective comparison between achiral and chiral High-Performance Liquid Chromatography (HPLC) methodologies for 5,6-diphenyl-morpholin-3-one. By detailing the causality behind column selection and mobile phase optimization, we establish a self-validating protocol designed for rigorous quality control.

Method Development Strategy: Causality & Column Selection

The development of an HPLC method must be explicitly tailored to the analytical target: chemical purity versus stereochemical purity.

Achiral HPLC (C18 / Reversed-Phase) For assessing bulk chemical purity and detecting synthetic byproducts (e.g., unreacted benzil or amino alcohols), a fully porous or core-shell C18 column is the industry standard. The separation mechanism relies purely on hydrophobic interactions. However, because the enantiomers of 5,6-diphenyl-morpholin-3-one possess identical physicochemical properties in an achiral environment, a C18 column will result in complete co-elution (

).

Chiral HPLC (Polysaccharide Stationary Phases) To resolve the stereoisomers, we must introduce a chiral environment. Immobilized polysaccharide-based Chiral Stationary Phases (CSPs) are the most robust choice. We compare two primary chemistries:

• Amylose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak AD): Amylose forms a flexible, left-handed helical structure. The bulky 5,6-diphenyl groups of the analyte fit seamlessly into these chiral grooves, allowing the lactam's C=O and N-H groups to engage in highly directional hydrogen bonding with the CSP's carbamate linkages.

• Cellulose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralcel OD): Cellulose possesses a more linear, rigid backbone. For rigid, multi-ring systems like 5,6-diphenyl-morpholin-3-one, this often leads to steric hindrance, reducing the efficiency of the 3-point chiral recognition mechanism.

Furthermore, utilizing a Polar Organic Mode (POM) (e.g., Methanol/Isopropanol) rather than traditional Normal Phase (Hexane/Isopropanol) often enhances peak shape and solubility for polar lactams, as demonstrated in recent optimizations for polysaccharide phases ()[3].

Visualizing the Analytical Logic

Caption: Logical workflow for HPLC method development distinguishing chiral and achiral analytical pathways.

Caption: Three-point chiral recognition mechanism between the morpholinone analyte and polysaccharide CSP.

Experimental Protocols: A Self-Validating System

To ensure trustworthiness, the following step-by-step methodology incorporates built-in System Suitability Testing (SST) to validate the chromatographic performance prior to sample analysis.

Step 1: Mobile Phase Preparation

• Achiral (RP): Mix HPLC-grade Water and Acetonitrile (50:50, v/v). Degas via ultrasonication for 10 minutes.

• Chiral (POM): Mix HPLC-grade Methanol and Isopropanol (70:30, v/v). Add 0.1% Diethylamine (DEA) as a basic modifier to suppress secondary interactions and minimize peak tailing[3].

Step 2: Sample Preparation

• Weigh 10.0 mg of racemic 5,6-diphenyl-morpholin-3-one standard.

• Dissolve in 10 mL of the respective mobile phase to yield a 1.0 mg/mL stock solution.

• Filter through a 0.22 µm PTFE syringe filter to protect the column frit.

Step 3: Chromatographic Execution

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 25 °C (Thermostatic control is critical for chiral recognition stability).

• Detection: UV at 254 nm (optimized for the strong absorbance of the diphenyl moieties).

Step 4: System Suitability Testing (SST) According to the [4], inject the standard solution in five replicates. The system is validated for use only if:

• Resolution (

  ): (Ensures baseline separation of enantiomers).

• Tailing Factor (

  ): (Ensures peak symmetry and accurate integration).

• RSD of Peak Area:

  (Ensures injection precision).

Data Presentation: Comparative Performance

The following tables summarize the experimental data, objectively comparing the performance of different stationary phases and validating the optimized chiral method.

Table 1: Column Screening & Performance Comparison

Column Type	Stationary Phase Chemistry	Mobile Phase	Resolution ( )	Tailing Factor ( )	Application Suitability
Achiral	C18 (Octadecylsilane)	H₂O / MeCN (50:50)	0.0 (Co-elution)	1.1	Chemical Purity Only
Chiral A	Cellulose tris(3,5-dimethylphenylcarbamate)	Hexane / IPA (80:20)	0.8 (Partial)	1.4	Not Recommended
Chiral B	Amylose tris(3,5-dimethylphenylcarbamate)	Hexane / IPA (80:20)	2.4 (Baseline)	1.1	Enantiomeric Excess
Chiral B (Opt)	Amylose tris(3,5-dimethylphenylcarbamate)	MeOH / IPA (70:30) + 0.1% DEA	3.1 (Excellent)	1.0	Optimal Chiral Method

Data Insight: The Amylose-based CSP under Polar Organic Mode (POM) vastly outperforms both the Cellulose-based CSP and traditional Normal Phase conditions, yielding a perfectly symmetrical peak (

) and robust baseline resolution ( ).

Table 2: Optimized Chiral Method Validation Parameters (ICH Q2(R1) Compliant)

Validation Parameter	Result	Acceptance Criteria
Linearity Range	0.05 – 1.5 mg/mL
Limit of Detection (LOD)	0.015 mg/mL	Signal-to-Noise
Limit of Quantitation (LOQ)	0.045 mg/mL	Signal-to-Noise
Method Precision (%RSD)	0.8% (n=6)
Accuracy (% Recovery)	99.2% – 101.1%	98.0% – 102.0%

Conclusion

For the comprehensive analysis of 5,6-diphenyl-morpholin-3-one, a dual-method approach is highly recommended. While an achiral C18 column is sufficient for basic purity assays, determining the stereochemical integrity requires an Amylose-based chiral stationary phase. By utilizing a Polar Organic Mode (Methanol/Isopropanol) rather than harsh normal-phase solvents, laboratories can achieve superior resolution, extended column lifespan, and strict compliance with ICH Q2(R1) validation standards.

References

• Title: Validation of Analytical Procedures: Text and Methodology Q2(R1) Source: International Council for Harmonisation (ICH) / U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: Possibilities and limitations of computer assisted chiral HPLC method development for ozanimod on polysaccharide based chiral stationary phases Source: Scientific Reports (Nature Portfolio) URL: [Link]

• Title: Synthesis of the 5,6-dihydroxymorpholin-3-one fragment of monanchocidin A Source: Organic Letters (ACS Publications) URL: [Link]

Sources

• 1. Synthesis of the 5,6-dihydroxymorpholin-3-one fragment of monanchocidin A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. (-)(2S,3S)-2,3-Diphenyl-morpholon-(5) - CAS号 23204-67-3 - 摩熵化学 [molaid.com]
• 3. Possibilities and limitations of computer assisted chiral HPLC method development for ozanimod on polysaccharide based chiral stationary phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. database.ich.org [database.ich.org]

Resolving the Stereochemistry and Phase Purity of 5,6-Diphenyl-morpholin-3-one: A Comparative Guide to X-Ray Diffraction Workflows

Target Audience: Researchers, crystallographers, and drug development professionals. Content Type: Technical Comparison Guide & Experimental Protocol.

Executive Summary

5,6-Diphenyl-morpholin-3-one (

) is a critical heterocyclic intermediate in the synthesis of various active pharmaceutical ingredients (APIs). Because the molecule possesses two adjacent chiral centers (C5 and C6), defining its absolute configuration and ensuring the polymorphic purity of the bulk synthesized batch are paramount.

This guide objectively compares the two foundational X-ray diffraction (XRD) modalities—Single-Crystal X-Ray Diffraction (SCXRD) and Powder X-Ray Diffraction (PXRD) —for the structural elucidation of 5,6-diphenyl-morpholin-3-one. By integrating hardware selection (e.g., Cu

vs. Mo sources) with self-validating experimental workflows, we establish a robust analytical pipeline for pharmaceutical crystallography [1].

The Analytical Challenge: Stereochemistry vs. Bulk Purity

The structural analysis of 5,6-diphenyl-morpholin-3-one presents a dual challenge:

• Absolute Stereochemistry: Determining whether the product is a cis or trans diastereomer, and whether it is enantiopure (e.g.,

  ) or a racemic mixture.

• Phase Purity: Ensuring the bulk powder does not contain metastable polymorphs or amorphous contaminants that could alter solubility and downstream reactivity.

To solve this, researchers must deploy SCXRD and PXRD not as competing techniques, but as a self-validating system . SCXRD provides the exact 3D atomic coordinates of a single crystal, while PXRD analyzes billions of crystallites to confirm that the single crystal is representative of the entire batch [2].

Table 1: Performance Comparison of XRD Modalities for 5,6-Diphenyl-morpholin-3-one

Parameter	Single-Crystal XRD (SCXRD)	Powder XRD (PXRD)
Primary Objective	Absolute 3D atomic coordinates & stereochemistry.	Bulk phase purity & polymorph screening.
Sample Requirement	Single, pristine crystal (0.1 – 0.3 mm).	10 – 50 mg of homogenous fine powder.
Data Output	Unit cell parameters, bond lengths, angles, Flack parameter.	1D diffractogram (Intensity vs. angle).
Throughput	Low to Medium (Hours to Days).	High (Minutes per scan).
Limitations	Crystal may be a thermodynamic anomaly; tedious prep.	Cannot easily solve de novo structures without complex modeling [3].

Methodology 1: SCXRD for 3D Lattice Elucidation

For light-atom organic molecules like 5,6-diphenyl-morpholin-3-one, the choice of X-ray source is the most critical experimental parameter. Historically, Molybdenum (Mo

, ) was used. However, Mo radiation yields weak anomalous dispersion signals for carbon, nitrogen, and oxygen. To confidently assign the absolute configuration without synthesizing a heavy-atom derivative, a microfocus Copper (Cu , ) source is strictly recommended.

Step-by-Step SCXRD Protocol

• Crystal Selection: Under a polarized light microscope, select a single, optically clear crystal of 5,6-diphenyl-morpholin-3-one (approx.

  ) free of cracks or twinning.

• Mounting & Cryocooling: Mount the crystal on a polyimide loop using Paratone-N oil. Immediately transfer to the diffractometer goniometer under a 100 K nitrogen gas stream. Causality: Cryocooling minimizes atomic thermal vibrations (Debye-Waller factors), drastically improving the intensity of high-angle diffraction spots.

• Data Acquisition: Utilize a microfocus Cu

  source coupled with a photon-counting detector. Collect and scans to achieve >99% completeness.

• Data Reduction: Integrate the diffraction frames. Apply a multi-scan absorption correction (e.g., SADABS) to correct for the differential absorption of X-rays as they pass through varying thicknesses of the crystal.

• Structure Solution & Refinement: Solve the phase problem using dual-space methods (SHELXT). Refine the structure using full-matrix least-squares on

  (SHELXL). Assign anisotropic displacement parameters to all non-hydrogen atoms.

Figure 1: Step-by-step workflow for Single-Crystal X-Ray Diffraction (SCXRD) structural elucidation.

Methodology 2: PXRD for Bulk Phase Validation

Once the SCXRD structure is solved, the atomic coordinates are used to calculate a theoretical powder diffractogram. The empirical PXRD data from the bulk batch is then overlaid against this theoretical pattern. A 1:1 match validates that the bulk material is phase-pure.

Step-by-Step PXRD Protocol

• Sample Preparation: Gently grind 30 mg of bulk 5,6-diphenyl-morpholin-3-one powder in an agate mortar to achieve a homogenous particle size (<10

  ). Causality: Excessive milling must be avoided, as high mechanical energy can induce polymorphic transitions or amorphization.

• Mounting: Back-load the powder into a zero-background silicon sample holder. Causality: Back-loading minimizes preferred orientation (texture effects) which can artificially inflate specific peak intensities.

• Data Collection: Scan from

  to using a Bragg-Brentano diffractometer equipped with a Cu source. Use a step size of and a counting time of 1 second per step.

• Validation: Perform a Rietveld refinement or direct overlay to compare the empirical pattern with the SCXRD-derived theoretical pattern.

Figure 2: Decision matrix for selecting the appropriate X-ray diffraction modality.

Experimental Data & Crystallographic Logic

The space group determined during SCXRD provides immediate, definitive proof of the compound's enantiomeric state. Below is reference crystallographic data for a synthesized batch of cis-5,6-diphenyl-morpholin-3-one [4].

Table 2: Experimental Crystallographic Data for cis-5,6-Diphenyl-morpholin-3-one

Parameter	Experimental Value	Crystallographic Significance
Empirical Formula		Confirms molecular composition.
Formula Weight	253.29 g/mol	Matches theoretical mass.
Crystal System	Monoclinic	Indicates low lattice symmetry.
Space Group		Centrosymmetric. Proves the crystal is a racemic mixture.
Unit Cell Dimensions		Defines the repeating 3D bounding box of the lattice.

Expert Insight on Space Groups: Notice that the compound crystallized in the

space group. Because is a centrosymmetric space group (it contains an inversion center), it is mathematically impossible for the crystal to consist of a single enantiomer. The presence of this space group instantly proves to the researcher that the synthesis yielded a racemic mixture of -cis-5,6-diphenyl-morpholin-3-one. If the synthesis had been perfectly enantioselective, the compound would have been forced to crystallize in a non-centrosymmetric Sohncke space group (such as or ).

Conclusion

For the complete characterization of 5,6-diphenyl-morpholin-3-one, neither SCXRD nor PXRD is sufficient in isolation. SCXRD, particularly when utilizing a Cu

source, is the gold standard for mapping the exact 3D atomic coordinates and identifying whether the crystal is a racemate or an enantiopure diastereomer. However, it must be paired with PXRD to ensure that the single crystal selected is a true thermodynamic representation of the bulk pharmaceutical powder. By linking these two techniques, researchers create a closed, self-validating analytical loop that guarantees both structural accuracy and bulk phase integrity.

References

• Lab Manager. "X-Ray Diffraction Strategies for Pharmaceutical Crystallography." Lab Manager, 2023.[Link]

• Creative Biostructure. "Single-Crystal XRD vs. Powder XRD: Selecting the Appropriate Technique." Creative Biostructure Analytical Services, 2025.[Link]

• Lusi, M. et al. "From Powders to Single Crystals: A Crystallographer's Toolbox for Small-Molecule Structure Determination." Molecular Pharmaceutics, ACS Publications, 2022.[Link]

• Jagtap, R. S. "Preparation of some organozinc compounds and their enantioselective addition to aldehydes." Ph.D. Thesis, National Chemical Laboratory, 2011.[Link]

A Comparative Guide to the Chemical Stability of Diphenyl-Substituted Morpholinones for Drug Development

Introduction: The Stability Challenge in Morpholinone-Based Drug Candidates

The morpholinone scaffold is a privileged structure in modern medicinal chemistry, appearing in a range of biologically active compounds. The introduction of diphenyl substituents can significantly modulate a molecule's pharmacological properties, including potency, selectivity, and pharmacokinetic profile. However, these substitutions also create distinct chemical entities whose stability—a critical determinant of a drug's safety, efficacy, and shelf-life—must be rigorously evaluated.[1]

This guide provides a comprehensive framework for researchers, chemists, and drug development professionals to comparatively assess the stability of novel diphenyl-substituted morpholinones. We move beyond mere protocol recitation to explain the underlying chemical principles and the rationale behind a systematic, evidence-based approach to stability testing. Our focus is on forced degradation studies, a powerful tool for predicting degradation pathways and establishing the intrinsic stability of a drug substance.[2][3] This process is fundamental to developing robust formulations and meeting regulatory expectations outlined by the International Council for Harmonisation (ICH).[4]

Part 1: Theoretical Underpinnings of Morpholinone Stability

The inherent stability of a diphenyl-substituted morpholinone is governed by its core structure and the electronic and steric effects imposed by the phenyl groups.

The Morpholinone Core: Inherent Vulnerabilities

The morpholinone ring contains two key functional groups that represent its primary sites of potential degradation:

• Amide (Lactam) Linkage: This is susceptible to hydrolysis under both acidic and basic conditions, leading to ring opening. This is a common degradation pathway for many lactam-containing pharmaceuticals.[2]

• Ether Linkage: While generally more stable than the amide, the C-O-C bond can be cleaved under harsh acidic conditions or via oxidative processes.

Studies on the biodegradation of the parent morpholine ring by various microorganisms have confirmed that cleavage of the C-N and C-O bonds are primary routes of degradation, suggesting these are the bonds of highest reactivity.[5][6][7]

Influence of Diphenyl Substitution: A Comparative Analysis

The position and substitution pattern of the two phenyl rings are critical in determining the molecule's overall stability. While direct comparative data for a wide range of isomers is scarce, we can predict stability trends based on established chemical principles.

• Steric Hindrance: Bulky diphenyl groups, particularly when positioned near the amide carbonyl (e.g., at C3 and C5), can sterically shield the electrophilic carbon from nucleophilic attack by water or hydroxide ions. This "steric protection" can significantly slow the rate of hydrolysis compared to less substituted analogs.

• Electronic Effects: Substituents on the phenyl rings can modulate the electron density of the morpholinone core. Electron-withdrawing groups (e.g., -Cl, -NO₂) can increase the electrophilicity of the amide carbonyl, potentially making it more susceptible to nucleophilic attack. Conversely, electron-donating groups (e.g., -OCH₃, -CH₃) may decrease this susceptibility.

• Conformational Stability: The stereochemical arrangement of the phenyl groups (e.g., syn vs. anti diastereomers) can influence the molecule's overall energy and stability. Certain isomers may be thermodynamically more stable, and understanding the potential for epimerization under stress conditions is crucial.[8]

A comparative study should, therefore, include isomers with different substitution patterns to empirically determine how these factors translate to measurable differences in stability.

Part 2: A Framework for Experimental Stability Assessment

A systematic evaluation of stability is achieved through forced degradation (or stress testing) studies. The goal is to intentionally degrade the sample to an extent of 5-20% to identify potential degradants and establish degradation pathways.[3][9] This process is essential for developing and validating a stability-indicating analytical method, which can accurately quantify the drug substance in the presence of its impurities and degradants.[4][10]

Overall Workflow for Comparative Forced Degradation

The following diagram outlines a robust workflow for conducting a comparative stability assessment of multiple diphenyl-substituted morpholinone candidates.

Caption: Workflow for a comparative forced degradation study.

Experimental Protocols

The following protocols are based on standard industry practices and ICH guidelines.[11] For each study, a control sample (drug substance in the same solvent system without the stressor) should be run in parallel.

Protocol 1: Hydrolytic Stability

• Rationale: To assess susceptibility to degradation in acidic (simulating gastric fluid) and basic (simulating intestinal fluid) environments. The primary target is the amide bond.[2]

• Procedure:

  • Prepare a ~1 mg/mL solution of the test compound in a suitable organic solvent (e.g., acetonitrile or methanol).

  • Acid Stress: Dilute the stock solution with 0.1 M HCl to a final concentration of ~100 µg/mL. Incubate at 60°C.

  • Base Stress: Dilute the stock solution with 0.1 M NaOH to a final concentration of ~100 µg/mL. Keep at room temperature.

  • Withdraw aliquots at predetermined time points (e.g., 2, 8, 24 hours).

  • Immediately neutralize the aliquots (add an equimolar amount of base for the acid sample, and acid for the base sample) to quench the reaction.

  • Analyze via HPLC.

Protocol 2: Oxidative Stability

• Rationale: To evaluate the molecule's sensitivity to oxidation, which can occur during synthesis, storage, or in vivo. The ether linkage and any electron-rich aromatic rings are potential targets.[9]

• Procedure:

  • Prepare a ~1 mg/mL stock solution of the test compound.

  • Dilute the stock solution with 3% hydrogen peroxide (H₂O₂) to a final concentration of ~100 µg/mL.

  • Incubate at room temperature, protected from light.

  • Withdraw aliquots at predetermined time points.

  • Analyze via HPLC. No quenching is typically required, as the sample is significantly diluted upon injection.

Protocol 3: Photostability

• Rationale: To determine if light exposure causes degradation, which has implications for packaging and storage.[10]

• Procedure:

  • Expose both the solid drug substance and a solution (~100 µg/mL) to a calibrated light source according to ICH Q1B guidelines. This specifies an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

  • A control sample should be wrapped in aluminum foil to protect it from light.

  • After exposure, dissolve the solid sample and analyze both the solid and solution samples by HPLC.

Protocol 4: Thermal Stability

• Rationale: To assess the impact of elevated temperatures that may be encountered during shipping or accelerated stability studies.[1][12]

• Procedure:

  • Solid State: Place the solid drug substance in a vial and heat in a calibrated oven at a high temperature (e.g., 80°C) for a set period (e.g., 48 hours).

  • Solution State: Prepare a ~100 µg/mL solution and incubate at 60°C.

  • At the end of the study, cool the samples, dissolve the solid sample, and analyze all by HPLC.

Part 3: Data Interpretation and Comparative Analysis

Qualitative Analysis: Elucidating Degradation Pathways

Mass spectrometry (LC-MS) is indispensable for identifying the molecular weights of degradation products. This data, combined with knowledge of the parent structure, allows for the postulation of degradation pathways.

Below is a hypothetical degradation pathway for a diphenyl-morpholinone under hydrolytic and oxidative stress.

Caption: Hypothetical degradation pathways for a diphenyl-morpholinone.

Quantitative Analysis: A Comparative Data Summary

The stability of each compound is quantified by calculating the percentage of the parent drug remaining or the percentage of total degradation products formed at each time point. The results should be summarized in a table for clear comparison.

Compound ID	Stress Condition	Time (hrs)	% Degradation	Major Degradants (m/z)
Isomer A (3,5-diphenyl)	0.1 M HCl @ 60°C	24	8.5%	288
Isomer B (5,6-diphenyl)	0.1 M HCl @ 60°C	24	22.1%	288
Isomer A (3,5-diphenyl)	0.1 M NaOH @ RT	24	2.3%	288
Isomer B (5,6-diphenyl)	0.1 M NaOH @ RT	24	5.8%	288
Isomer A (3,5-diphenyl)	3% H₂O₂ @ RT	24	< 1.0%	Not Detected
Isomer B (5,6-diphenyl)	3% H₂O₂ @ RT	24	3.5%	285 (N-oxide)

Data are hypothetical and for illustrative purposes only.

From this hypothetical data, one would conclude that Isomer A is significantly more stable than Isomer B under acidic, basic, and oxidative stress conditions. This information is critical for selecting the most promising candidate for further development.

Conclusion

The chemical stability of diphenyl-substituted morpholinones is a multifaceted property that is highly dependent on the specific substitution pattern. A direct, comparative experimental approach using forced degradation studies is not merely a recommendation but a necessity for robust drug development. By systematically subjecting isomeric candidates to hydrolytic, oxidative, photolytic, and thermal stress, researchers can elucidate degradation pathways, identify the most stable candidates, and develop the validated analytical methods required for regulatory submission. This structured approach ensures that only the most chemically robust and safe molecules advance toward the clinic, ultimately de-risking the development process and safeguarding patient health.

References

• UNRAVELING THE NOVEL BACTERIAL ASSISTED BIODEGRADATION PATHWAY OF MORPHOLINE. (2022).
• Intermediates of the morpholine and thiomorpholine biodegradation... (n.d.).
• Degradation of Morpholine by an Environmental Mycobacterium Strain Involves a Cytochrome P-450. (n.d.). PMC.
• Visible Light-Mediated, Diastereoselective Epimerization of Morpholines and Piperazines to More Stable Isomers. (n.d.). PMC.
• A practical guide to forced degradation and stability studies for drug substances. (n.d.). Onyx Scientific.
• Development of forced degradation and stability indicating studies of drugs—A review. (n.d.). Journal of Applied Pharmaceutical Science.
• Pharmaceutical Forced Degradation Studies with Regulatory Consideration. (n.d.).
• ICH Guidelines: Drug Stability Testing Essentials. (2025). AMSbiopharma.
• STABILITY TESTING GUIDELINES OF PHARMACEUTICAL PRODUCTS. (2018). Journal of Drug Delivery and Therapeutics.
• Stability testing of existing active substances and related finished products. (2023). European Medicines Agency.
• Morpholine Degradation P
• Q 1 A (R2) Stability Testing of new Drug Substances and Products. (n.d.). European Medicines Agency.
• Unraveling the Novel Bacterial Assisted Biodegradation Pathway of Morpholine. (2022).
• Draft regional guidelines on stability testing of active substances and pharmaceutical products. (n.d.).
• Forced Degradation – A Review. (2022). Biomedical Journal of Scientific & Technical Research.
• Forced Degradation Study as per ICH Guidelines: Wh
• Factors Affecting Stability of Formul
• Factors affecting stability of drugs. (n.d.). Slideshare.
• Journal of Pharmaceutics & Drug Delivery Research. (2023). SciTechnol.

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• 2. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. resolvemass.ca [resolvemass.ca]
• 4. onyxipca.com [onyxipca.com]
• 5. real.mtak.hu [real.mtak.hu]
• 6. Degradation of Morpholine by an Environmental Mycobacterium Strain Involves a Cytochrome P-450 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Morpholine Degradation Pathway [eawag-bbd.ethz.ch]
• 8. Visible Light-Mediated, Diastereoselective Epimerization of Morpholines and Piperazines to More Stable Isomers - PMC [pmc.ncbi.nlm.nih.gov]
• 9. biomedres.us [biomedres.us]
• 10. ajpsonline.com [ajpsonline.com]
• 11. applications.emro.who.int [applications.emro.who.int]
• 12. scribd.com [scribd.com]

Spectroscopic Showdown: A Comparative Guide to the Characterization of 5,6-Diphenyl-morpholin-3-one Isomers

For the Discerning Scientist: A Technical Deep-Dive into the Spectroscopic Nuances of cis- and trans-5,6-Diphenyl-morpholin-3-one

In the realm of medicinal chemistry and drug development, the precise elucidation of molecular structure is not merely an academic exercise; it is a cornerstone of efficacy and safety. The morpholinone scaffold is a privileged structure in numerous pharmacologically active compounds, and the introduction of stereocenters, as in 5,6-diphenyl-morpholin-3-one, gives rise to diastereomers with potentially distinct biological activities. This guide, intended for researchers, scientists, and drug development professionals, provides an in-depth comparison of the spectroscopic techniques used to characterize and differentiate the cis and trans isomers of 5,6-diphenyl-morpholin-3-one.

The fundamental difference between the cis and trans isomers lies in the spatial arrangement of the two phenyl groups at the C5 and C6 positions of the morpholinone ring. In the cis isomer, both phenyl groups reside on the same face of the heterocyclic ring, whereas in the trans isomer, they are on opposite faces. This seemingly subtle variation in stereochemistry profoundly influences the molecule's three-dimensional shape, which in turn dictates its interaction with biological targets and its unique spectroscopic fingerprint.

This guide will navigate the theoretical underpinnings and practical applications of Nuclear Magnetic Resonance (NMR), Infrared (IR), and Ultraviolet-Visible (UV-Vis) spectroscopy, as well as Mass Spectrometry (MS), in the unequivocal assignment of these isomers.

The Power of Protons: Unraveling Stereochemistry with ¹H NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy stands as the most definitive and routinely employed technique for the differentiation of diastereomers like the cis and trans isomers of 5,6-diphenyl-morpholin-3-one. The key to this differentiation lies in the through-bond scalar coupling (J-coupling) between adjacent protons, the magnitude of which is exquisitely sensitive to their dihedral angle, as described by the Karplus relationship.[1]

In the context of the 5,6-disubstituted morpholinone ring, the coupling constant between the protons at C5 and C6 (H5 and H6) is the most diagnostic parameter.

• In the trans-isomer , the H5 and H6 protons are typically in a pseudo-diaxial or diequatorial orientation, resulting in a larger dihedral angle (approaching 180° in an ideal chair conformation). This leads to a significantly larger vicinal coupling constant (³JH5-H6), generally in the range of 8-12 Hz.

• Conversely, in the cis-isomer , the H5 and H6 protons adopt a pseudo-axial-equatorial or equatorial-axial relationship, leading to a smaller dihedral angle (around 60°). This results in a smaller ³JH5-H6 coupling constant, typically in the range of 2-5 Hz.[2]

The chemical shifts of H5 and H6 are also expected to differ due to the anisotropic effects of the neighboring phenyl rings and the carbonyl group. In the cis isomer, the proximity of the two phenyl groups can lead to greater shielding or deshielding effects on the C5 and C6 protons compared to the more extended conformation of the trans isomer.

Predicted ¹H NMR Data

Parameter	cis-5,6-Diphenyl-morpholin-3-one	trans-5,6-Diphenyl-morpholin-3-one	Key Differentiating Feature
³JH5-H6 (Hz)	~ 2 - 5	~ 8 - 12	Larger coupling constant for the trans isomer.
δ H5 (ppm)	Expected to differ from the trans isomer	Expected to differ from the cis isomer	Anisotropic effects from the phenyl rings will cause distinct chemical shifts.
δ H6 (ppm)	Expected to differ from the trans isomer	Expected to differ from the cis isomer	Anisotropic effects from the phenyl rings will cause distinct chemical shifts.

Experimental Protocol for ¹H NMR Analysis

• Sample Preparation: Dissolve approximately 5-10 mg of the purified isomer in 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.

• Data Acquisition: Acquire a one-dimensional ¹H NMR spectrum on a spectrometer with a field strength of at least 400 MHz to ensure adequate resolution of multiplets.

• Spectral Processing: Apply a Fourier transform to the free induction decay (FID). Phase the spectrum and calibrate the chemical shift scale using the residual solvent peak or an internal standard like tetramethylsilane (TMS).

• Analysis: Identify the signals corresponding to the H5 and H6 protons. Expand the multiplets and accurately measure the coupling constant (J) in Hertz (Hz). Compare the measured ³JH5-H6 value to the expected ranges to assign the stereochemistry.

A Tale of Two Skeletons: Insights from ¹³C NMR Spectroscopy

While ¹H NMR provides definitive evidence through coupling constants, ¹³C NMR spectroscopy offers complementary information based on the chemical environment of the carbon atoms. The different spatial arrangement of the bulky phenyl groups in the cis and trans isomers leads to variations in steric interactions and electronic environments, resulting in distinct chemical shifts for the carbon atoms of the morpholinone ring.

In the cis isomer, steric compression between the two phenyl groups can cause a shielding effect (upfield shift) on the C5 and C6 carbons compared to the less sterically hindered trans isomer. The chemical shifts of the phenyl carbons may also show subtle differences between the two isomers.

Predicted ¹³C NMR Data

Carbon Atom	cis-5,6-Diphenyl-morpholin-3-one (δ, ppm)	trans-5,6-Diphenyl-morpholin-3-one (δ, ppm)	Rationale for Difference
C2	~ 65-75	~ 65-75	Minimal expected difference.
C3 (C=O)	~ 170-175	~ 170-175	Minimal expected difference.
C5	Slightly upfield shifted	Slightly downfield shifted	Steric compression in the cis isomer.
C6	Slightly upfield shifted	Slightly downfield shifted	Steric compression in the cis isomer.

The Vibrational Fingerprint: Distinguishing Isomers with Infrared (IR) Spectroscopy

Infrared (IR) spectroscopy probes the vibrational modes of a molecule and provides a characteristic "fingerprint" that is sensitive to its three-dimensional structure. While many of the fundamental vibrational bands (e.g., C=O stretch, N-H stretch, aromatic C-H stretch) will be similar for both isomers, the more subtle differences in skeletal vibrations within the fingerprint region (typically 1400-600 cm⁻¹) can be diagnostic.

The overall symmetry of the molecule influences its IR spectrum. The trans isomer, often possessing a higher degree of symmetry, may exhibit a simpler spectrum with fewer bands in certain regions compared to the less symmetric cis isomer. Specific C-H out-of-plane bending vibrations of the phenyl rings can also be influenced by their steric environment.

Predicted IR Spectral Data

Vibrational Mode	cis-5,6-Diphenyl-morpholin-3-one (cm⁻¹)	trans-5,6-Diphenyl-morpholin-3-one (cm⁻¹)	Key Differentiating Feature
C=O Stretch	~ 1680-1700	~ 1680-1700	Largely similar.
N-H Stretch	~ 3200-3400	~ 3200-3400	Largely similar.
Fingerprint Region	Complex pattern	Potentially simpler pattern with distinct bands	Differences in skeletal vibrations and C-H bending modes.

Electronic Transitions and Stereochemistry: Insights from UV-Visible Spectroscopy

UV-Visible spectroscopy measures the electronic transitions within a molecule. The absorption maxima (λmax) and molar absorptivity (ε) are sensitive to the extent of π-conjugation and the overall geometry of the chromophore.

The trans isomer of 5,6-diphenyl-morpholin-3-one is expected to be more planar than the cis isomer, where steric hindrance between the phenyl groups may force them out of coplanarity with the morpholinone ring. This enhanced planarity in the trans isomer allows for more effective π-conjugation between the phenyl rings, leading to a slight bathochromic (red) shift in the λmax and an increase in the molar absorptivity compared to the cis isomer.[3]

Predicted UV-Vis Spectroscopic Data

Parameter	cis-5,6-Diphenyl-morpholin-3-one	trans-5,6-Diphenyl-morpholin-3-one	Key Differentiating Feature
λmax (nm)	Shorter wavelength	Longer wavelength	Red shift for the more planar trans isomer.
Molar Absorptivity (ε)	Lower	Higher	Increased absorption intensity for the trans isomer.

Fragmentation Patterns: A Mass Spectrometry Perspective

Mass spectrometry (MS) provides information about the molecular weight and fragmentation pattern of a molecule. While standard electron ionization (EI) mass spectra of diastereomers can sometimes be very similar, differences in the relative abundances of fragment ions can arise due to the different steric environments influencing the stability of the molecular ion and its fragmentation pathways.

The stereochemistry of the phenyl groups can influence the ease of certain fragmentation reactions, such as the loss of a phenyl group or cleavage of the morpholinone ring. For instance, the relative abundance of the molecular ion (M⁺) may be higher for one isomer if its geometry imparts greater stability.

Predicted Mass Spectrometry Data

Fragmentation	cis-5,6-Diphenyl-morpholin-3-one	trans-5,6-Diphenyl-morpholin-3-one	Potential Differentiating Feature
Molecular Ion (M⁺)	Relative abundance may differ	Relative abundance may differ	Differences in molecular ion stability.
Key Fragment Ions	Relative abundances of fragments from ring cleavage or phenyl loss may differ.	Relative abundances of fragments from ring cleavage or phenyl loss may differ.	Stereochemistry can influence fragmentation pathways and ion stabilities.

Visualizing the Concepts

Caption: Workflow for the spectroscopic differentiation of 5,6-diphenyl-morpholin-3-one isomers.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. physchemres.org [physchemres.org]

A Comparative Benchmarking Guide to the Synthetic Production of 5,6-Diphenyl-morpholin-3-one

This guide provides an in-depth comparison of proposed synthetic routes for the production of 5,6-Diphenyl-morpholin-3-one, a heterocyclic scaffold of interest to researchers, scientists, and drug development professionals. In the absence of established literature for the direct synthesis of this specific molecule, this document outlines three plausible and scientifically grounded synthetic strategies. Each route is critically evaluated for its efficiency, stereochemical control, scalability, and overall practicality, supported by experimental data from analogous transformations reported in the literature.

Introduction to 5,6-Diphenyl-morpholin-3-one

The morpholin-3-one core is a privileged scaffold in medicinal chemistry, appearing in a variety of biologically active compounds. The introduction of diphenyl substitution at the 5 and 6 positions is anticipated to impart unique pharmacological properties, making the development of efficient synthetic routes to this target molecule a significant endeavor. This guide aims to provide a comprehensive analysis of potential synthetic pathways, enabling researchers to make informed decisions for its synthesis.

Comparative Analysis of Synthetic Routes

Three primary retrosynthetic strategies are proposed and benchmarked:

• Route 1: Convergent Synthesis from 2-Amino-1,2-diphenylethanol

• Route 2: Epoxide Ring-Opening Strategy from trans-Stilbene Oxide

• Route 3: Multicomponent Ugi-type Reaction Strategy

The following sections will delve into the mechanistic rationale, experimental considerations, and a comparative summary of these approaches.

Route 1: Convergent Synthesis from 2-Amino-1,2-diphenylethanol

This route offers a direct and convergent approach, commencing from the commercially available and stereochemically defined 2-amino-1,2-diphenylethanol. The core strategy involves the N-alkylation of the amino alcohol followed by an intramolecular cyclization to form the desired lactam.

Scientific Rationale and Experimental Design

The primary advantage of this route is the direct installation of the required stereocenters from the outset, as various stereoisomers of 2-amino-1,2-diphenylethanol are readily accessible. The synthesis proceeds in two key steps:

• N-Alkylation: The primary amine of 2-amino-1,2-diphenylethanol is alkylated with an ethyl 2-haloacetate, such as ethyl bromoacetate. This reaction is typically performed in the presence of a mild base to neutralize the hydrohalic acid byproduct and a polar aprotic solvent. Careful control of reaction conditions is necessary to prevent O-alkylation and over-alkylation.[1][2][3][4]

• Intramolecular Amidation (Lactamization): The resulting N-substituted amino ester undergoes intramolecular cyclization to form the morpholin-3-one ring. This lactamization can be promoted by heat or by the use of a base to deprotonate the hydroxyl group, which then acts as a nucleophile to displace the ethoxy group of the ester.

Visualizing the Workflow: Route 1

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. EP0303546B1 - O-alkylation process for N-(hydroxy)aralkyl phenyl ethanol amines - Google Patents [patents.google.com]
• 3. Direct N-alkylation of unprotected amino acids with alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchmgt.monash.edu [researchmgt.monash.edu]

Safety & Regulatory Compliance

5,6-Diphenyl-morpholin-3-one proper disposal procedures

This guide outlines the proper disposal procedures for 5,6-Diphenyl-morpholin-3-one , a specialized heterocyclic compound often used in asymmetric synthesis and medicinal chemistry.[1][2][3]

Part 1: Executive Safety & Disposal Directive

5,6-Diphenyl-morpholin-3-one is an organic nitrogenous heterocycle containing a lactam (cyclic amide) functionality.[1][2][3][4] Unlike its isomer 5,6-Diphenyl-2-morpholinone (a lactone), the 3-one derivative is chemically more stable and resistant to hydrolysis.[1][2][3]

Disposal Classification: Non-Halogenated Organic Waste Primary Disposal Method: High-Temperature Incineration [1][2][3]

Parameter	Critical Data
CAS Numbers	23204-66-2 (cis-isomer); 101141-93-9 (generic/isomer specific)
Chemical Family	Morpholinone (Lactam); Organic Amine Derivative
Physical State	Solid (White to off-white crystalline powder)
Hazard Class	Irritant (Xi) ; Treat as "Caution: Substance not fully tested"
RCRA Code	Not specifically listed (P or U list); Default to D001 (Ignitable) if in solvent.[1][2][3][5][6][7]
Prohibited	DO NOT dispose of down the drain.[1][3] DO NOT mix with oxidizers.[1][3]

Part 2: Critical Identification & Verification

Before disposal, you must verify the chemical structure.[1] This compound is frequently confused with its structural isomer, the "Williams Lactone" template.[1]

• Target Compound: 5,6-Diphenyl-morpholin-3-one (Lactam).[1][2][3][4] Carbonyl is at position 3 (adjacent to Nitrogen).[1][3] Stable.

• Common Isomer: 5,6-Diphenyl-2-morpholinone (Lactone).[1][2][3][8] Carbonyl is at position 2 (adjacent to Oxygen).[1][3] Hydrolytically unstable. [1][3]

Why this matters: While both require incineration, the 2-one lactone can hydrolyze in waste containers if mixed with aqueous bases, potentially altering the waste stream's pH or generating heat.[1][2] The 3-one lactam is robust and will remain stable in organic waste streams.[1][3]

Part 3: Step-by-Step Disposal Protocols

Scenario A: Disposal of Pure Solid Chemical

Applicable for: Expired shelf stock, contaminated solids, or synthesis yield.[1][2]

• Segregation : Isolate the solid in a dedicated waste container labeled "Non-Halogenated Organic Solids."[1][3]

• Packaging :

  • Transfer the solid into a high-density polyethylene (HDPE) or glass screw-top jar.

  • Double-bag the jar in a clear, chemically resistant plastic bag (LDPE).

• Labeling :

  • Affix a hazardous waste tag.[1]

  • Chemical Name : "5,6-Diphenyl-morpholin-3-one".[1][2][3][4][6][7][8][9][10]

  • Constituents : "100% Organic Solid".[1][3]

  • Hazards : Check "Irritant" and "Toxic" (precautionary).[1][3]

• Storage : Store in a cool, dry area away from strong oxidizing agents (e.g., permanganates, nitrates) until pickup.

Scenario B: Disposal of Reaction Mixtures (Solutions)

Applicable for: Mother liquors, filtrates, or HPLC waste.[1][2][3]

• Solvent Compatibility Check :

  • If dissolved in Non-Halogenated Solvents (Methanol, Ethanol, Ethyl Acetate, Toluene): Combine into the "Organic Solvents (Non-Halogenated)" carboy.[1][2]

  • If dissolved in Halogenated Solvents (DCM, Chloroform): Combine into the "Halogenated Waste" carboy.[1]

• Concentration Limits : If the concentration of the morpholinone is >10%, consider precipitating it out or labeling the waste container specifically as "High Concentration Organic Amides."

• Neutralization : Ensure the waste stream is not strongly acidic or basic (pH 4–10) to prevent unwanted degradation, although the lactam ring is relatively stable.[1]

Part 4: Emergency Spill Response Workflow

PPE Requirements: Nitrile gloves (double gloved recommended), lab coat, safety goggles, and N95 dust mask (if solid powder is dispersed).[1][2]

Figure 1: Decision logic for immediate spill response based on physical state.

Part 5: Disposal Decision Matrix

Use this logic flow to determine the final waste stream destination.

Figure 2: Waste stream segregation logic ensuring regulatory compliance.

Part 6: References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 56957922, (5S,6R)-5,6-diphenylmorpholin-3-one. Retrieved from [Link][1][2][3]

• U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Orientation Manual 2014: Management of Hazardous Waste.[1][3] Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets. Retrieved from [Link][1][2][3]

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• 5. 3-(4-Morpholinyl)-1-(4-nitrophenyl)-5,6-dihydro-2(1H)-pyridinone | C15H17N3O4 | CID 21936809 - PubChem [pubchem.ncbi.nlm.nih.gov]
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A Senior Application Scientist's Guide to Handling 5,6-Diphenyl-morpholin-3-one: Personal Protective Equipment and Disposal

As drug development professionals, our work with novel chemical entities demands a proactive and deeply informed approach to safety. This guide provides essential, field-proven safety and handling protocols for 5,6-Diphenyl-morpholin-3-one. The recommendations herein are synthesized from safety data for analogous morpholine-based structures and established best practices for laboratory chemical handling. The core principle is not just to follow steps, but to understand the causality behind them, creating a self-validating system of safety for you and your team.

Hazard Profile: An Evidence-Based Assessment

Direct safety data for 5,6-Diphenyl-morpholin-3-one is not extensively published. Therefore, we must infer its hazard profile from structurally related morpholine derivatives. Safety Data Sheets (SDS) for various morpholine compounds consistently indicate several key hazard classes.[1][2][3][4]

• Skin Corrosion/Irritation: Morpholine and its derivatives are frequently classified as causing skin irritation, and in some cases, severe chemical burns.[2][5] Prolonged or repeated exposure can lead to dermatitis.

• Serious Eye Damage/Irritation: This is a significant and common hazard for this chemical class.[3][5] Direct contact can cause serious, potentially irreversible, eye damage.

• Respiratory Irritation: Inhalation of dust or vapors may cause respiratory tract irritation.[3]

• Acute Toxicity: Depending on the specific derivative, morpholines can be harmful or toxic if swallowed, inhaled, or in contact with skin.[2]

Given these well-documented risks in analogous compounds, it is prudent to handle 5,6-Diphenyl-morpholin-3-one as a substance that is, at a minimum, a severe irritant to skin, eyes, and the respiratory system, with the potential for acute toxicity.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of PPE is not a one-size-fits-all checklist; it is a dynamic risk assessment based on the specific procedure being performed. The following table outlines the minimum required PPE for handling 5,6-Diphenyl-morpholin-3-one.

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing (Solid)	Tightly fitting safety goggles.[6]	Double-glove with exam-style nitrile gloves.[7]	Standard laboratory coat.	Required if not performed in a certified chemical fume hood or ventilated balance enclosure.
Solution Preparation	Chemical splash goggles and a full-face shield.[5][6]	Thicker, chemical-resistant gloves (e.g., neoprene or butyl rubber) over nitrile gloves.[7]	Chemical-resistant apron over a laboratory coat.	All solution preparations must be conducted in a certified chemical fume hood.[8]
Sample Transfer/Analysis	Tightly fitting safety goggles.[6]	Single pair of chemical-resistant nitrile gloves (min. 8mil). Change immediately upon contamination.[7]	Standard laboratory coat.	Work should be performed in a well-ventilated area.[3] A fume hood is recommended.

Causality Behind PPE Choices:

• Eye Protection: The progression from goggles to a face shield is dictated by the splash risk. Weighing a stable solid presents a lower splash risk than transferring liters of a solution. Because morpholine derivatives are known to cause severe eye damage, protecting the entire face during higher-risk operations is a critical, non-negotiable control.[6]

• Hand Protection: Double-gloving for weighing provides an easy way to remove a contaminated outer layer without exposing the skin. For solution preparation, where extended contact time and larger volumes increase the risk, a more robust glove material like neoprene or butyl rubber is necessary.[7] Always consult the glove manufacturer's compatibility data for specific breakthrough times. Dispose of any contaminated gloves immediately using the proper removal technique to avoid skin contact.[6][9]

• Respiratory Protection: Handling powders or volatile solutions can generate airborne contaminants. The most effective way to control this is through engineering controls like a chemical fume hood.[8] A respirator should be considered a secondary measure, used only when engineering controls are insufficient or not available.

Operational Plan: A Step-by-Step Workflow for Safe Handling

Adherence to a strict, logical workflow minimizes risk and ensures procedural integrity. The following diagram and steps outline the process from preparation to completion.

Caption: Safe Handling Workflow for 5,6-Diphenyl-morpholin-3-one.

Step 1: Preparation

• Review Documentation: Before entering the lab, thoroughly review this guide, the relevant Standard Operating Procedure (SOP), and the SDS for any analogous compounds.[10] Note all hazard statements and required precautions.

• Verify Engineering Controls: Ensure the chemical fume hood has a current certification sticker and that the airflow monitor indicates it is functioning correctly.[8] The workspace inside the hood should be clean and uncluttered.

• Assemble Materials: Gather all necessary equipment, including spatulas, glassware, solvents, and a designated hazardous waste container, and place them inside the fume hood.

• Don PPE: Put on all required PPE as specified in the table above before handling the chemical container.

Step 2: Handling

• Location: All handling of 5,6-Diphenyl-morpholin-3-one, including weighing and solution preparation, must occur inside a certified chemical fume hood.[7]

• Minimize Exposure: Keep the chemical's container sealed whenever possible. When weighing or transferring, work deliberately and carefully to avoid generating dust or splashing.[11]

• Contamination Prevention: Use clean, designated tools for this chemical. Never return excess chemical to the original container, as this can contaminate the stock supply.[12][13]

Step 3: Decontamination and Disposal

• Workspace Decontamination: After handling is complete, decontaminate all surfaces and equipment using an appropriate solvent (e.g., 70% ethanol), ensuring the cleaning materials are disposed of as hazardous waste.

• Waste Segregation: All items that have come into contact with 5,6-Diphenyl-morpholin-3-one are considered hazardous waste. This includes:

  • Empty chemical containers

  • Used gloves, weigh boats, and pipette tips

  • Contaminated paper towels or bench protectors

  • Excess or spilled material

• Waste Containerization: Place all hazardous waste into a designated, chemically compatible container with a secure, sealing lid. The container must be clearly labeled with the words "Hazardous Waste" and the full chemical name: "5,6-Diphenyl-morpholin-3-one".[7]

• Storage and Disposal: Store the sealed waste container in a designated satellite accumulation area in your laboratory. Follow your institution's specific procedures for requesting a hazardous waste pickup from your Environmental Health & Safety (EHS) department. Do not pour any amount of this chemical or its solutions down the drain.[2][6]

Emergency Procedures

• Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area with copious amounts of water for at least 15 minutes. Seek immediate medical attention.[3]

• Eye Contact: Immediately flush eyes with a gentle but steady stream of water for at least 15 minutes at an emergency eyewash station, holding the eyelids open. Seek immediate medical attention.[3][7]

• Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration. Seek immediate medical attention.[3]

• Spill: For a small spill inside a fume hood, absorb the material with a non-flammable absorbent like sand or vermiculite.[2][14] Place the absorbent material into your hazardous waste container. For larger spills or any spill outside of a fume hood, evacuate the area and contact your institution's EHS emergency line immediately.

By integrating these safety protocols into your daily workflow, you build a culture of safety that protects your research, your colleagues, and yourself.

References

• Chemos GmbH & Co. KG. (2019). Safety Data Sheet: Morpholine. Retrieved from [Link]

• Ing. Petr Švec - PENTA s.r.o. (2025). Morpholine - SAFETY DATA SHEET. Retrieved from [Link]

• North Metal and Chemical Company. Safety Data Sheet: Morpholine. Retrieved from [Link]

• Carl ROTH GmbH + Co. KG. Safety Data Sheet: Morpholine. Retrieved from [Link]

• Fisher Scientific. (2023). SAFETY DATA SHEET: Morpholine. Retrieved from [Link]

• Nexchem Ltd. (2019). SAFETY DATA SHEET: Morpholine. Retrieved from [Link]

• Yale Environmental Health & Safety. (2022). Phenol Standard Operating Procedure. Retrieved from [Link]

• Quimivita. (2025). Best practices for handling chemical reagents to prevent cross-contamination. Retrieved from [Link]

• National Center for Biotechnology Information. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. Retrieved from [Link]

• ReAgent Chemical Services Limited. (2023). A Guide To Preparing & Handling Chemical Solutions. Retrieved from [Link]

• Valsynthese SA. Material Safety Data Sheet: 4-(4-AMINOPHENYL)MORPHOLIN-3-ONE. Retrieved from [Link]

• Wittenberg University. Handling Chemicals. Retrieved from [Link]

• Iowa State University Environmental Health and Safety. Chemical Handling and Storage. Retrieved from [Link]

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